3-Hydroxy-OPC6-CoA

Core Science & Biosynthesis

Unveiling a Putative Intermediate: A Technical Guide to the Structure of 3-Hydroxy-OPC6-CoA

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hypothesized structure and biochemical context of 3-Hydroxy-OPC6-CoA, a putative intermediate in the biosynthesis of jasmonic acid. While its existence is biochemically plausible, it is important to note that 3-Hydroxy-OPC6-CoA has not yet been experimentally identified in peer-reviewed literature . This document synthesizes information from related, well-characterized molecules and metabolic pathways to provide a foundational resource for researchers aiming to identify and characterize this elusive compound.

Introduction: The Hypothetical Existence of 3-Hydroxy-OPC6-CoA

3-Oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6) is a recognized intermediate in the biosynthesis of jasmonic acid in plants.[1] It is derived from its precursor, OPC8, after one round of β-oxidation.[1] The established pathway of fatty acid β-oxidation involves the sequential action of acyl-CoA oxidase, enoyl-CoA hydratase, 3-hydroxyacyl-CoA dehydrogenase, and 3-ketoacyl-CoA thiolase.[1][2][3] Based on this well-understood metabolic spiral, it is hypothesized that the CoA ester of OPC6, OPC6-CoA, undergoes reduction at its 3-keto position to form 3-Hydroxy-OPC6-CoA. This reduction would be catalyzed by a 3-ketoacyl-CoA reductase or a multifunctional protein with this enzymatic activity.[1]

The potential biological significance of 3-Hydroxy-OPC6-CoA lies in its role as a transient intermediate in jasmonate metabolism. It may also function as a signaling molecule in its own right, similar to other bioactive lipid mediators.[1]

Proposed Structure and Physicochemical Properties

The structure of 3-Hydroxy-OPC6-CoA is predicated on the known structure of its precursor, OPC6-CoA, with the ketone group at the third carbon of the hexanoyl side chain reduced to a hydroxyl group.

Molecular Structure:

The core structure consists of a coenzyme A (CoA) molecule linked via a thioester bond to a modified fatty acid. This fatty acid is a derivative of cyclopentane (B165970) with a pentenyl side chain and a 6-carbon chain (hexanoic acid) that is hydroxylated at the C-3 position.

Physicochemical Data Summary:

As 3-Hydroxy-OPC6-CoA has not been isolated, all quantitative data are currently theoretical or based on analogous compounds. The following table summarizes computed properties for the closely related and identified compound, 3-hydroxypropanoyl-CoA, to provide a reference point.[4]

Property	Value (for 3-hydroxypropanoyl-CoA)	Data Source
Molecular Formula	C24H40N7O18P3S	PubChem[4]
Molecular Weight	839.6 g/mol	PubChem[4]
Physical Description	Solid	Human Metabolome Database (HMDB)[4]
Melting Point	121.5 °C	Human Metabolome Database (HMDB)[4]

Involvement in Jasmonic Acid Biosynthesis

3-Hydroxy-OPC6-CoA is proposed to be an intermediate in the peroxisomal β-oxidation phase of jasmonic acid biosynthesis.[1][2][5] This pathway shortens the carboxylic acid side chain of OPC8-CoA through successive rounds of oxidation.

The key enzymatic steps are as follows:

• Activation of OPC6: 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6) is esterified to coenzyme A, forming OPC6-CoA. This reaction is likely catalyzed by an acyl-CoA synthetase.[1][6]

• Reduction to 3-Hydroxy-OPC6-CoA: The 3-keto group of OPC6-CoA is reduced to a hydroxyl group, yielding the hypothetical 3-Hydroxy-OPC6-CoA. This step would be catalyzed by a 3-ketoacyl-CoA reductase.[1]

• Oxidation and Thiolytic Cleavage: Subsequently, 3-Hydroxy-OPC6-CoA would be oxidized by a 3-hydroxyacyl-CoA dehydrogenase to 3-keto-OPC4-CoA, followed by thiolytic cleavage to shorten the side chain.[1]

Caption: Hypothetical pathway for the formation of 3-Hydroxy-OPC6-CoA in jasmonic acid biosynthesis.

Experimental Protocols for Identification and Characterization

The definitive identification and structural elucidation of 3-Hydroxy-OPC6-CoA require a multi-faceted experimental approach. The following protocols are proposed based on established methodologies for the analysis of acyl-CoA esters.

Extraction of Acyl-CoAs from Plant Tissue

This protocol is adapted from methods for the general extraction of acyl-CoAs.

• Tissue Homogenization:

  • Flash-freeze 100-200 mg of plant tissue (e.g., wounded leaves) in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle.

  • Add 1 mL of an extraction buffer (e.g., 80% methanol (B129727) in water) and vortex vigorously for 5 minutes.

• Phase Separation and Collection:

  • Centrifuge the homogenate at 2,000 x g for 5 minutes at 4°C.

  • Carefully collect the supernatant containing the acyl-CoAs.

  • For enhanced recovery, the pellet can be re-extracted with an additional 0.5 mL of extraction buffer, and the supernatants pooled.

• Solid-Phase Extraction (SPE) Purification:

  • Dilute the collected supernatant with 10 mL of 100 mM KH2PO4 (pH 4.9).

  • Condition an appropriate SPE column (e.g., a C18 column) according to the manufacturer's instructions.

  • Load the diluted extract onto the column.

  • Wash the column with a low-organic-content solvent to remove interfering substances.

  • Elute the acyl-CoAs with a suitable solvent, such as a mixture of acetonitrile (B52724) and water.

Enzymatic Synthesis

An enzymatic approach could be employed to synthesize 3-Hydroxy-OPC6-CoA for use as an analytical standard.

• Substrate Preparation: Synthesize or obtain OPC6-CoA.

• Enzyme Source: Obtain a purified 3-ketoacyl-CoA reductase or a multifunctional protein possessing this activity.

• Reaction Mixture:

  • Combine OPC6-CoA (substrate), the purified enzyme, and a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.0).

  • Include a reducing agent, typically NADPH.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a specified duration.

• Reaction Quenching and Purification: Stop the reaction by adding an acid (e.g., perchloric acid) and purify the resulting 3-Hydroxy-OPC6-CoA using HPLC.

Structural Elucidation

Mass Spectrometry (MS):

• High-Resolution MS: Employ high-resolution mass spectrometry (e.g., Orbitrap or TOF) to determine the accurate mass of the molecular ion, which will confirm the elemental composition.

• Tandem MS (MS/MS): Perform fragmentation analysis to confirm the structure. The fragmentation pattern of acyl-CoAs is well-characterized and should reveal fragments corresponding to the CoA moiety and the fatty acyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• 1H NMR: Proton NMR will provide information on the number and types of protons in the molecule, including signals characteristic of the hydroxyl group and the cyclopentane ring.

• 13C NMR: Carbon NMR will reveal the number and types of carbon atoms.

• 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between atoms and definitively assigning the structure.

Caption: Proposed experimental workflow for the identification and structural elucidation of 3-Hydroxy-OPC6-CoA.

Conclusion

3-Hydroxy-OPC6-CoA remains a compelling, yet unverified, player in the intricate pathway of jasmonic acid biosynthesis. The information and protocols presented in this guide offer a robust framework for its discovery and characterization. The successful identification of this molecule would not only fill a gap in our understanding of plant hormone biosynthesis but could also open new avenues for research into plant signaling and defense mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. Functional Diversification of Acyl-Coenzyme A Oxidases in Jasmonic Acid Biosynthesis and Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. 3-hydroxypropanoyl-CoA | C24H40N7O18P3S | CID 11966171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of 3-Hydroxy-OPC6-CoA in Jasmonate Biosynthesis: A Technical Guide

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Intermediate, 3-Hydroxy-OPC6-CoA, in the Jasmonate Biosynthesis Pathway.

This technical guide provides a comprehensive overview of the proposed role of 3-Hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-CoA (3-Hydroxy-OPC6-CoA) in the biosynthesis of jasmonates, a critical class of phytohormones involved in plant defense and development. While its direct experimental identification remains elusive, its existence as a transient intermediate is biochemically plausible and essential for the completion of the jasmonate biosynthetic pathway.[1] This document outlines its position in the pathway, the enzymatic reactions it undergoes, and provides analogous experimental protocols for its future investigation.

The Jasmonate Biosynthesis Pathway: A Peroxisomal Finale

The synthesis of jasmonic acid (JA) is a multi-organellar process that begins in the chloroplast with the conversion of α-linolenic acid to 12-oxo-phytodienoic acid (OPDA) and its C16 homolog, dinor-OPDA (dn-OPDA). These precursors are then transported to the peroxisome for the final stages of synthesis.

Within the peroxisome, OPDA and dn-OPDA are reduced by 12-oxophytodienoate reductase 3 (OPR3) to 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-octanoic acid (OPC-8) and 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6), respectively.[2][3][4][5] These molecules are subsequently activated to their coenzyme A (CoA) esters, OPC8-CoA and OPC6-CoA, which serves as the entry point into the peroxisomal β-oxidation cycle.[6][7]

Peroxisomal β-Oxidation: The Core of Jasmonate Formation

The conversion of OPC-CoA esters to jasmonic acid is accomplished through a series of enzymatic reactions that mirror the β-oxidation of fatty acids. This iterative process shortens the carboxylic acid side chain, releasing acetyl-CoA in each cycle. The key enzymes in this cascade are:

• Acyl-CoA Oxidase (ACX): Catalyzes the initial dehydrogenation.

• Multifunctional Protein (MFP): Exhibits both enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities.[2][6]

• 3-Ketoacyl-CoA Thiolase (KAT): Executes the final thiolytic cleavage.[2]

3-Hydroxy-OPC6-CoA: A Fleeting but Essential Intermediate

3.1 Pathway Positioning

After the initial oxidation of OPC6-CoA by ACX to form 2,3-enoyl-OPC6-CoA, the multifunctional protein (MFP) is hypothesized to hydrate (B1144303) this intermediate to yield 3-Hydroxy-OPC6-CoA.[1] This is followed by the oxidation of the 3-hydroxyl group to a 3-keto group by the L-3-hydroxyacyl-CoA dehydrogenase activity of MFP, resulting in the formation of 3-keto-OPC6-CoA.

3.2 Enzymatic Transformation

The conversion of 2,3-enoyl-OPC6-CoA to 3-keto-OPC6-CoA is a two-step process catalyzed by the multifunctional protein (MFP), with 3-Hydroxy-OPC6-CoA as the intermediate. The transient nature of 3-Hydroxy-OPC6-CoA is indicative of a highly efficient enzymatic complex that channels substrates between active sites.

Figure 1: The proposed β-oxidation of OPC6-CoA, highlighting the central role of 3-Hydroxy-OPC6-CoA.

Experimental Approaches for the Study of Acyl-CoA Intermediates

The direct analysis of 3-Hydroxy-OPC6-CoA is challenging due to its low abundance and transient nature. However, established protocols for the analysis of other acyl-CoA esters can be adapted for its future identification and characterization.

Figure 2: A generalized workflow for the extraction and analysis of acyl-CoA esters from plant tissues.

4.1 Detailed Experimental Protocols

4.1.1 Acyl-CoA Extraction from Plant Material

• Tissue Homogenization: Rapidly freeze plant tissue in liquid nitrogen and grind to a fine powder to quench metabolic activity.

• Extraction: Suspend the frozen powder in a solution of chloroform (B151607) and methanol.

• Vigorous Mixing: Vortex the suspension for 5 minutes to ensure thorough extraction.[1]

• Centrifugation: Pellet cellular debris by centrifugation at 2,000 x g for 5 minutes at 4°C.[1]

• Phase Collection: Carefully collect the upper aqueous-organic phase which contains the acyl-CoA esters.[1]

4.1.2 Purification of Acyl-CoAs by Solid-Phase Extraction (SPE)

• Sample Dilution: Dilute the collected supernatant with 100 mM KH2PO4 buffer at pH 4.9.[1]

• Column Preparation: Condition an appropriate SPE column according to the manufacturer's protocol.

• Sample Loading: Load the diluted extract onto the conditioned SPE column.

• Washing: Wash the column with a suitable buffer to remove unbound contaminants.

• Elution: Elute the bound acyl-CoAs using a solvent such as 2-propanol or an acetonitrile (B52724) gradient.[1]

4.1.3 Enzymatic Assay for 3-Hydroxyacyl-CoA Dehydrogenase

This assay can be used to indirectly study the formation of 3-ketoacyl-CoAs from their 3-hydroxyacyl-CoA precursors.

• Reaction Setup: Prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl), NAD+, and the enzyme source (e.g., purified multifunctional protein).

• Reaction Initiation: Start the reaction by the addition of a synthesized 3-hydroxyacyl-CoA substrate.

• Monitoring: Continuously monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• Activity Calculation: Determine the enzyme activity from the rate of NADH production using the Beer-Lambert equation.

Quantitative Insights from Related Pathway Components

Direct quantitative data for 3-Hydroxy-OPC6-CoA is currently unavailable. However, kinetic data for enzymes acting on upstream intermediates in the jasmonate pathway provide a valuable frame of reference.

Table 1: Kinetic Parameters of OPR3, a Key Enzyme Preceding β-Oxidation

Enzyme	Substrate	Km (µM)	Vmax (nkat/mg protein)	Source Organism
OPR3	(9S,13S)-12-oxophytodienoic acid	35	53.7	Arabidopsis thaliana
(Data from Schaller et al., 2000)[3]

Future Outlook

The definitive identification and characterization of 3-Hydroxy-OPC6-CoA will require the use of advanced analytical techniques, such as high-resolution mass spectrometry, coupled with the chemical or enzymatic synthesis of an authentic standard.[1] The development of targeted analytical methods will be instrumental in elucidating the precise kinetics and regulatory control of this crucial step in jasmonate biosynthesis. The experimental frameworks provided herein offer a solid foundation for researchers to embark on these future investigations, which promise to deepen our understanding of this vital plant signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. madsg.com [madsg.com]
• 3. 12-Oxophytodienoate reductase 3 (OPR3) is the isoenzyme involved in jasmonate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Functional Diversification of Acyl-Coenzyme A Oxidases in Jasmonic Acid Biosynthesis and Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Hypothetical Pathway for the Formation of 3-Hydroxy-OPC6-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a hypothetical biosynthetic pathway for the formation of 3-Hydroxy-OPC6-CoA, a novel compound of interest for its potential biological activities. Drawing parallels with the well-established jasmonic acid biosynthetic pathway, this document proposes a two-step enzymatic conversion starting from the known intermediate, 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6). The proposed pathway involves the activation of OPC-6 to its coenzyme A thioester, followed by a stereospecific hydroxylation on the cyclopentanone (B42830) ring. This guide provides a detailed theoretical framework, including the putative enzymes involved, structured data tables for hypothetical kinetic parameters, comprehensive experimental protocols for pathway elucidation, and a visual representation of the proposed metabolic sequence. This document is intended to serve as a foundational resource for researchers aiming to investigate and potentially engineer this pathway for therapeutic or biotechnological applications.

Introduction

The octadecanoid pathway, leading to the synthesis of jasmonates, is a crucial signaling cascade in plants, mediating responses to both biotic and abiotic stresses.[1][2][3] A key intermediate in this pathway is 12-oxo-phytodienoic acid (OPDA), which, after reduction and a series of β-oxidation steps, yields jasmonic acid.[1][2] One of the intermediates of this β-oxidation is 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6). While the metabolic fate of OPC-6 is typically directed towards further chain shortening, we hypothesize an alternative metabolic branch leading to the formation of 3-Hydroxy-OPC6-CoA. This novel molecule, featuring a hydroxyl group on the cyclopentanone ring, could possess unique biological activities, warranting investigation into its formation.

This guide proposes a plausible two-step enzymatic pathway for the synthesis of 3-Hydroxy-OPC6-CoA from OPC-6. The proposed pathway consists of:

• Activation: The conversion of OPC-6 to OPC6-CoA, catalyzed by a putative OPC-6:CoA Ligase (a type of acyl-CoA synthetase).

• Hydroxylation: The introduction of a hydroxyl group at the C-3 position of the cyclopentanone ring of OPC6-CoA, mediated by a putative OPC6-CoA 3-Hydroxylase (likely a cytochrome P450 monooxygenase).

This document provides a comprehensive overview of this hypothetical pathway, including detailed experimental protocols to guide future research and quantitative data to serve as a benchmark for these investigations.

Proposed Biosynthetic Pathway

The hypothetical pathway for the formation of 3-Hydroxy-OPC6-CoA is envisioned to occur within the peroxisome, piggybacking on the cellular machinery of jasmonic acid biosynthesis.

Step 1: Activation of OPC-6 to OPC6-CoA

The initial step involves the activation of the free carboxylic acid of OPC-6 to a high-energy thioester with coenzyme A. This reaction is essential for rendering the molecule competent for subsequent enzymatic modifications.

• Substrate: 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6)

• Co-substrates: Coenzyme A (CoA), ATP

• Product: OPC6-CoA

• Byproducts: AMP, Pyrophosphate (PPi)

• Putative Enzyme: OPC-6:CoA Ligase (OCL)

This enzymatic step is analogous to the function of long-chain acyl-CoA synthetases (LACS) that are known to activate fatty acids for β-oxidation within peroxisomes.[4][5][6] Plant genomes encode numerous LACS isoforms, some of which are localized to the peroxisome and are involved in the degradation of fatty acids and the biosynthesis of jasmonic acid.[4][5] It is plausible that one of these LACS enzymes, or a yet uncharacterized isoform, exhibits activity towards OPC-6.

Step 2: Hydroxylation of OPC6-CoA

The second and final step is the stereospecific hydroxylation of the cyclopentanone ring of OPC6-CoA at the C-3 position. This modification is critical for the potential alteration of the molecule's biological activity.

• Substrate: OPC6-CoA

• Co-substrates: NADPH, O₂

• Product: 3-Hydroxy-OPC6-CoA

• Byproduct: NADP⁺, H₂O

• Putative Enzyme: OPC6-CoA 3-Hydroxylase (OCH)

This reaction is likely catalyzed by a cytochrome P450 monooxygenase (CYP).[7][8][9] CYPs are a large family of heme-containing enzymes that play a pivotal role in the metabolism of a wide array of endogenous and xenobiotic compounds, including the hydroxylation of jasmonic acid and its derivatives.[10][11] For instance, members of the CYP94 family are known to hydroxylate jasmonoyl-isoleucine.[10] Therefore, a CYP enzyme with specificity for the cyclopentanone ring of OPC6-CoA is a strong candidate for this proposed transformation.

Data Presentation

The following table summarizes the hypothetical quantitative data for the enzymes involved in the proposed pathway. These values are based on known parameters for analogous enzymes and serve as a starting point for experimental design and analysis.

Enzyme	Putative Class	Substrate(s)	Apparent Km (µM)	Apparent Vmax (nmol/mg protein/min)	Optimal pH	Optimal Temperature (°C)
OPC-6:CoA Ligase (OCL)	Acyl-CoA Synthetase	OPC-6	25 - 150	50 - 200	7.5 - 8.5	30 - 37
ATP	100 - 500
CoA	50 - 250
OPC6-CoA 3-Hydroxylase (OCH)	Cytochrome P450 Monooxygenase	OPC6-CoA	10 - 100	5 - 50	7.0 - 7.8	25 - 30
NADPH	5 - 50

Experimental Protocols

To validate the proposed pathway and characterize the enzymes involved, the following detailed experimental protocols are provided.

Protocol 1: In Vitro Assay for OPC-6:CoA Ligase (OCL) Activity

This protocol describes a fluorometric assay to measure the activity of the putative OCL by quantifying the production of acyl-CoA.

Objective: To determine the enzymatic activity of a candidate OCL by measuring the formation of OPC6-CoA.

Principle: The assay is based on the detection of the produced acyl-CoA. The acyl-CoA is metabolized by a series of coupled enzymatic reactions that generate a fluorescent product, which can be measured over time.

Materials:

• Candidate OCL enzyme preparation (e.g., recombinant protein, plant protein extract)

• OPC-6 (substrate)

• Coenzyme A (CoA)

• ATP

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM DTT)

• Acyl-CoA Synthetase Assay Kit (e.g., Abcam ab273315 or similar) containing:

  • Enzyme Mix

  • Developer Mix

  • Converter Mix

  • Fluorescent Probe

• 96-well black microplate

• Microplate reader with fluorescence detection (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions of the assay kit. Prepare a stock solution of OPC-6 in a suitable solvent (e.g., DMSO) and dilute to the desired concentrations in Assay Buffer.

• Reaction Setup: In a 96-well microplate, set up the following reactions in a total volume of 50 µL per well:

  • Sample Wells: Add 2-20 µL of the enzyme preparation, varying concentrations of OPC-6, a fixed saturating concentration of CoA and ATP, and Assay Buffer to a final volume of 50 µL.

  • Negative Control Wells: Same as sample wells but with heat-inactivated enzyme or without the enzyme preparation.

  • Positive Control Wells: Use the positive control provided in the assay kit, if available, or a known acyl-CoA synthetase.

• Reaction Initiation: Prepare a Reaction Mix by combining the Enzyme Mix, Developer Mix, and Converter Mix from the assay kit with the fluorescent probe according to the kit's protocol. Add 50 µL of the Reaction Mix to each well to initiate the reaction.

• Kinetic Measurement: Immediately place the microplate in a microplate reader pre-heated to 37°C. Measure the fluorescence intensity (Ex/Em = 535/587 nm) in kinetic mode every 1-2 minutes for a total of 30-60 minutes.

• Data Analysis:

  • Subtract the fluorescence readings of the negative control from the sample readings.

  • Determine the rate of reaction (change in fluorescence per unit time) from the linear portion of the kinetic curve.

  • Calculate the specific activity of the enzyme (e.g., in nmol of product formed per minute per mg of protein) using a standard curve generated with a known concentration of acyl-CoA or H₂O₂ as per the kit's instructions.

  • To determine the Km and Vmax, perform the assay with varying concentrations of one substrate while keeping the others at saturating levels and fit the data to the Michaelis-Menten equation.

Protocol 2: In Vitro Assay for OPC6-CoA 3-Hydroxylase (OCH) Activity

This protocol outlines a method to measure the activity of the putative OCH, a cytochrome P450 enzyme, by monitoring the consumption of NADPH.

Objective: To determine the enzymatic activity of a candidate OCH by measuring the rate of NADPH oxidation.

Principle: Cytochrome P450 monooxygenases utilize NADPH as a reducing equivalent to incorporate one atom of molecular oxygen into the substrate. The activity of the enzyme can be determined by spectrophotometrically monitoring the decrease in absorbance at 340 nm due to the oxidation of NADPH to NADP⁺.

Materials:

• Candidate OCH enzyme preparation (e.g., microsomes from recombinant yeast or insect cells expressing the CYP, or plant microsomal fractions)

• Cytochrome P450 reductase (CPR) if the OCH preparation does not contain it endogenously.

• OPC6-CoA (substrate)

• NADPH

• Reaction Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 10% glycerol)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer or microplate reader capable of measuring absorbance at 340 nm.

Procedure:

• Reagent Preparation: Prepare stock solutions of OPC6-CoA and NADPH in Reaction Buffer. Keep all solutions on ice.

• Reaction Setup: In a UV-transparent 96-well plate or cuvette, prepare the following reaction mixture in a final volume of 200 µL:

  • 150 µL of Reaction Buffer

  • 10 µL of candidate OCH enzyme preparation (and CPR if needed)

  • 10 µL of OPC6-CoA solution to achieve the desired final concentration.

• Pre-incubation: Pre-incubate the reaction mixture at the desired temperature (e.g., 30°C) for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding 30 µL of NADPH solution to achieve a final concentration of approximately 100-200 µM.

• Kinetic Measurement: Immediately start monitoring the decrease in absorbance at 340 nm every 15-30 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of NADPH consumption using the molar extinction coefficient of NADPH at 340 nm (6.22 mM⁻¹cm⁻¹).

  • The rate of reaction is expressed as nmol of NADPH oxidized per minute per mg of protein (or per nmol of P450).

  • To ensure the observed activity is substrate-dependent, run a control reaction without OPC6-CoA. The substrate-dependent rate is the difference between the rates with and without the substrate.

  • Determine the Km and Vmax for OPC6-CoA by varying its concentration while keeping the NADPH concentration constant and fitting the data to the Michaelis-Menten equation.

Mandatory Visualizations

The following diagrams illustrate the proposed pathway and a general experimental workflow for its validation.

Caption: Proposed two-step enzymatic pathway for the formation of 3-Hydroxy-OPC6-CoA from OPC-6.

Caption: A logical workflow for the experimental validation of the hypothetical pathway.

Conclusion

This technical guide presents a scientifically plausible, hypothetical pathway for the formation of 3-Hydroxy-OPC6-CoA. By leveraging the known enzymology of the jasmonic acid biosynthetic pathway, we propose a two-step conversion of OPC-6 involving an acyl-CoA synthetase and a cytochrome P450 monooxygenase. The provided data tables, detailed experimental protocols, and pathway diagrams offer a robust framework for researchers to embark on the discovery and characterization of this novel metabolic route. The elucidation of this pathway could not only expand our understanding of plant secondary metabolism but also pave the way for the production of a new class of bioactive molecules with potential applications in medicine and agriculture.

References

• 1. Octadecanoid pathway - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Functional Role of Long-Chain Acyl-CoA Synthetases in Plant Development and Stress Responses [frontiersin.org]
• 5. Two long-chain acyl-CoA synthetases from Arabidopsis thaliana involved in peroxisomal fatty acid beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional Role of Long-Chain Acyl-CoA Synthetases in Plant Development and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytochrome P450 monooxygenases in whole-cell format: Application notes from a biotechnological perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytochrome P450 monooxygenase systems: Diversity and plasticity for adaptive stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytochrome P450 monooxygenases as reporters for circadian-regulated pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]

Unveiling a Putative Intermediate: A Technical Guide to the Natural Occurrence of 3-Hydroxy-OPC6-CoA in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the hypothetical natural occurrence of 3-Hydroxy-OPC6-CoA in plants. While direct empirical evidence of its existence remains to be established, its formation is strongly postulated based on the well-characterized jasmonic acid biosynthetic pathway and the principles of fatty acid β-oxidation. This document details the theoretical framework for its formation, summarizes quantitative data for related and more extensively studied jasmonates and their precursors, and provides detailed experimental protocols for its potential detection and quantification. The information presented herein is intended to serve as a foundational resource for researchers aiming to investigate this putative, yet potentially significant, metabolic intermediate.

Introduction: The Hypothetical Existence of 3-Hydroxy-OPC6-CoA

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-derived signaling molecules crucial for a plant's response to biotic and abiotic stresses, as well as for regulating various aspects of growth and development.[1][2][3][4][5] The biosynthesis of jasmonic acid is a well-elucidated pathway that originates from α-linolenic acid and involves sequential enzymatic reactions in both the chloroplast and peroxisomes.

One of the key intermediates in this pathway is 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6). OPC6 is derived from its C18 precursor, 12-oxophytodienoic acid (OPDA), after its reduction and subsequent entry into the peroxisome for chain shortening via β-oxidation.[6][7] The canonical β-oxidation spiral involves four core enzymatic steps: acyl-CoA oxidation, enoyl-CoA hydration, 3-hydroxyacyl-CoA dehydrogenation, and 3-ketoacyl-CoA thiolysis. Based on this established metabolic sequence, the conversion of OPC6-CoA to the subsequent intermediate would logically proceed through a 3-hydroxyacyl-CoA intermediate. This hypothetical molecule is 3-Hydroxy-OPC6-CoA .

While its presence is currently speculative, the discovery and characterization of 3-Hydroxy-OPC6-CoA would fill a critical gap in our understanding of jasmonate metabolism and could potentially unveil a novel bioactive molecule with unique signaling properties.

The Theoretical Biosynthetic Pathway of 3-Hydroxy-OPC6-CoA

The proposed formation of 3-Hydroxy-OPC6-CoA is an integral part of the jasmonic acid biosynthetic pathway, specifically within the peroxisomal β-oxidation steps.[8][9][10]

From the Chloroplast to the Peroxisome

• Initiation in the Chloroplast: The pathway begins in the chloroplast with the release of α-linolenic acid (18:3) from galactolipids.

• Oxygenation and Cyclization: A series of enzymatic reactions catalyzed by 13-lipoxygenase (13-LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC) converts α-linolenic acid into cis-(+)-12-oxophytodienoic acid (OPDA).[1][5][11]

• Transport to the Peroxisome: OPDA is then transported from the chloroplast to the peroxisome.

Peroxisomal Modification and the Hypothetical Formation of 3-Hydroxy-OPC6-CoA

• Reduction of OPDA: Inside the peroxisome, OPDA is reduced by 12-oxophytodienoate reductase 3 (OPR3) to form 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC8).[6]

• Activation to OPC8-CoA: OPC8 is activated to its CoA thioester, OPC8-CoA.

• First Round of β-Oxidation: OPC8-CoA undergoes one round of β-oxidation to yield 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid-CoA (OPC6-CoA).

• Hypothetical Formation of 3-Hydroxy-OPC6-CoA: OPC6-CoA then enters the next cycle of β-oxidation. The second step of this cycle, catalyzed by an enoyl-CoA hydratase, would act on the product of the first step (an enoyl-CoA). This is followed by the action of a 3-hydroxyacyl-CoA dehydrogenase, which would produce 3-Hydroxy-OPC6-CoA .

• Subsequent Steps: 3-Hydroxy-OPC6-CoA would then be oxidized to 3-keto-OPC6-CoA and subsequently cleaved by a thiolase to yield acetyl-CoA and OPC4-CoA, which continues through the β-oxidation spiral to ultimately form jasmonic acid.

Data Presentation: Quantitative Data of Jasmonates and Precursors

Direct quantitative data for 3-Hydroxy-OPC6-CoA is not available in the current scientific literature. However, to provide a frame of reference for expected concentrations of jasmonate pathway intermediates, the following table summarizes reported levels of well-characterized jasmonates in various plant tissues. These values can serve as a benchmark for designing experiments aimed at detecting the hypothetical 3-Hydroxy-OPC6-CoA.

Compound	Plant Species	Tissue	Condition	Concentration Range (ng/g FW)	Reference
Jasmonic Acid (JA)	Arabidopsis thaliana	Rosette Leaves	Wounded	100 - 3500	[12]
Jasmonic Acid (JA)	Rice (Oryza sativa)	Seedling Leaves	Control	10 - 50	[13]
12-oxophytodienoic acid (OPDA)	Arabidopsis thaliana	Rosette Leaves	Wounded	500 - 8000	[12]
Jasmonoyl-isoleucine (JA-Ile)	Arabidopsis thaliana	Rosette Leaves	Wounded	50 - 2000	[12]
Jasmonic Acid (JA)	Tomato (Solanum lycopersicum)	Leaves	Control	~20	[12]

Experimental Protocols

The detection and quantification of acyl-CoA esters, such as the hypothetical 3-Hydroxy-OPC6-CoA, are challenging due to their low abundance and chemical instability. The following protocols are based on established methods for the analysis of other acyl-CoA esters in plant tissues and can be adapted for the investigation of 3-Hydroxy-OPC6-CoA.[14][15][16][17][18]

Extraction of Acyl-CoA Esters from Plant Tissue

• Tissue Harvesting and Freezing: Harvest plant tissue (e.g., leaves, roots) and immediately freeze in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder under liquid nitrogen using a mortar and pestle.

• Extraction Buffer: Resuspend the powdered tissue in a cold extraction buffer (e.g., 2:1:0.8 methanol (B129727):chloroform (B151607):water) containing an internal standard (e.g., a commercially available odd-chain acyl-CoA like C17:0-CoA).

• Phase Separation: Induce phase separation by adding chloroform and water. The aqueous phase containing the acyl-CoA esters is collected.

• Solid-Phase Extraction (SPE): Further purify and concentrate the acyl-CoA esters from the aqueous extract using a C18 SPE cartridge.

  • Condition the cartridge with methanol and then equilibrate with an appropriate aqueous buffer.

  • Load the sample and wash with a low-concentration organic solvent to remove impurities.

  • Elute the acyl-CoA esters with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis (e.g., 50% acetonitrile (B52724) in water with a small amount of ammonium (B1175870) hydroxide).

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation:

  • Column: Use a reversed-phase C18 column suitable for the separation of polar and non-polar metabolites.

  • Mobile Phase: Employ a gradient elution with a binary solvent system, typically water and acetonitrile, containing a modifier such as ammonium hydroxide (B78521) or formic acid to improve peak shape and ionization efficiency.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode.

  • Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification.

  • MRM Transitions:

    • Precursor Ion: The precursor ion will be the [M+H]⁺ of 3-Hydroxy-OPC6-CoA. Its exact mass will need to be calculated based on its chemical formula.

    • Product Ions: Characteristic fragment ions need to be determined, which often include the adenosine (B11128) diphosphate (B83284) moiety or fragments of the acyl chain.

  • Standard Curve: Prepare a standard curve using a synthesized 3-Hydroxy-OPC6-CoA standard of known concentrations to enable absolute quantification.

Mandatory Visualization

Caption: Hypothetical biosynthetic pathway of Jasmonic Acid highlighting the putative formation of 3-Hydroxy-OPC6-CoA.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Jasmonate biosynthesis in Arabidopsis thaliana--enzymes, products, regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Jasmonic acid - Wikipedia [en.wikipedia.org]
• 6. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 7. madsg.com [madsg.com]
• 8. Peroxisomal beta-oxidation--a metabolic pathway with multiple functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Jasmonate biosynthesis in Arabidopsis thaliana requires peroxisomal beta-oxidation enzymes--additional proof by properties of pex6 and aim1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The ABC Transporter PXA1 and Peroxisomal β-Oxidation Are Vital for Metabolism in Mature Leaves of Arabidopsis during Extended Darkness - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Jasmonic Acid and Its Precursor 12-Oxophytodienoic Acid Control Different Aspects of Constitutive and Induced Herbivore Defenses in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of Jasmonic and Salicylic Acids in Rice Seedling Leaves | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling a Putative Intermediate: A Technical Guide to 3-Hydroxy-OPC6-CoA in the Context of Fatty Acid β-Oxidation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The landscape of lipid metabolism and signaling is vast and intricate, with numerous intermediates playing pivotal roles in cellular function. This technical guide delves into the hypothetical yet biochemically plausible molecule, 3-Hydroxy-OPC6-CoA, and its predicted role at the intersection of fatty acid β-oxidation and jasmonate biosynthesis. While direct experimental evidence for the natural occurrence of 3-Hydroxy-OPC6-CoA is currently nascent, its existence is strongly suggested by the well-established enzymatic machinery of β-oxidation and the known metabolic pathway of jasmonic acid, a critical plant hormone. This document provides a comprehensive theoretical framework, outlining the predicted biosynthetic pathway, key enzymatic reactions, and detailed, adaptable experimental protocols for its potential identification and characterization. The quantitative data presented are based on analogous, well-characterized acyl-CoA esters to provide a benchmark for future investigations. This guide is intended to serve as a foundational resource for researchers poised to explore this novel area of metabolism, potentially uncovering new bioactive molecules and therapeutic targets.

Introduction: The Hypothetical Nexus of Jasmonate Biosynthesis and β-Oxidation

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-derived signaling molecules in plants that play crucial roles in a wide array of developmental processes and defense responses against biotic and abiotic stresses.[1][2][3] The biosynthesis of JA originates from α-linolenic acid and proceeds through a series of enzymatic steps, a significant portion of which occurs within the peroxisome and bears a striking resemblance to the catabolic process of fatty acid β-oxidation.[4][5]

The established pathway involves the conversion of 12-oxo-phytodienoic acid (OPDA) to JA through a series of reduction and chain-shortening reactions.[5][6] A key intermediate in this process is 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6), which is formed from its precursor, OPC8, after one cycle of β-oxidation.[7] The canonical β-oxidation spiral consists of four core enzymatic reactions: dehydrogenation by acyl-CoA oxidase, hydration by enoyl-CoA hydratase, dehydrogenation by 3-hydroxyacyl-CoA dehydrogenase, and thiolytic cleavage by 3-ketoacyl-CoA thiolase.[4]

Based on this well-defined metabolic logic, it is hypothesized that OPC6, after being activated to OPC6-CoA, undergoes further β-oxidation. The second step of this cycle, the hydration of the enoyl-CoA intermediate, would be followed by the action of a 3-hydroxyacyl-CoA dehydrogenase. This enzymatic activity would reduce the 3-keto group of a putative 3-keto-OPC6-CoA, leading to the formation of 3-Hydroxy-OPC6-CoA . Although its existence is currently speculative, its formation is a logical and predicted step in the metabolic cascade leading to jasmonic acid.[7]

The Predicted Biosynthetic Pathway of 3-Hydroxy-OPC6-CoA

The formation of 3-Hydroxy-OPC6-CoA is postulated to occur within the peroxisomes of plant cells as part of the jasmonate biosynthetic pathway.[1][7] The key enzymatic steps leading to its formation are as follows:

• Activation of OPC6: The carboxylic acid group of OPC6 is esterified to coenzyme A, forming OPC6-CoA. This activation step is catalyzed by an acyl-CoA synthetase (ACS) or a related ligase, making the molecule competent for subsequent enzymatic reactions.[4][7]

• First Dehydrogenation: OPC6-CoA is then acted upon by an acyl-CoA oxidase (ACX), which introduces a double bond between the α and β carbons of the hexanoyl side chain, yielding an enoyl-CoA intermediate.[4]

• Hydration: An enoyl-CoA hydratase, likely a multifunctional protein (MFP), catalyzes the addition of a water molecule across the double bond, forming a 3-hydroxyacyl-CoA intermediate.[4]

• Second Dehydrogenation (Formation of 3-Hydroxy-OPC6-CoA): It is at this juncture that the nomenclature can be ambiguous. The product of the enoyl-CoA hydratase is a 3-hydroxyacyl-CoA. However, some literature may refer to a subsequent oxidation step. To clarify, the focus of this guide is the 3-hydroxy intermediate. The subsequent step in the canonical pathway would be the oxidation of this hydroxyl group to a keto group by a 3-hydroxyacyl-CoA dehydrogenase. For the purpose of this guide, we will consider 3-Hydroxy-OPC6-CoA as the direct product of the enoyl-CoA hydratase step acting on the enoyl-CoA derivative of OPC6-CoA.

The following diagram illustrates the predicted formation of 3-Hydroxy-OPC6-CoA within the context of the jasmonate biosynthesis pathway.

Predicted Biosynthesis of 3-Hydroxy-OPC6-CoA.

Quantitative Data Presentation

Direct quantitative data for 3-Hydroxy-OPC6-CoA is not available in the current literature. However, by drawing parallels with other well-studied acyl-CoA esters, we can establish expected benchmarks for recovery rates and limits of quantification in analytical experiments. The following tables summarize typical performance characteristics for the analysis of long-chain acyl-CoAs and jasmonates from biological matrices, which can serve as a reference for the development of methods targeting 3-Hydroxy-OPC6-CoA.

Table 1: Performance of Acyl-CoA Extraction and Analysis Methods

Analyte Class	Matrix	Extraction Method	Recovery Rate (%)	Limit of Quantification (LOQ)	Reference
Long-Chain Acyl-CoAs	Rat Liver	Solid-Phase Extraction	83-90%	Not Reported	[8]
Long-Chain Acyl-CoAs	Various Tissues	Solid-Phase Extraction	70-80%	Not Reported	[8]
Short-Chain Acyl-CoAs	Biological Samples	LC-MS/MS	-	fmol range	[9][10]

Table 2: Performance of Jasmonate Analysis Methods

Analyte	Matrix	Extraction Method	Recovery Rate (%)	Limit of Quantification (LOQ)	Reference
Jasmonic Acid & Methyl Jasmonate	Plant Tissue	Solid-Phase Extraction	92.48%	Not Reported	[8]

Experimental Protocols

The successful detection and quantification of the hypothetical 3-Hydroxy-OPC6-CoA will depend on meticulous experimental design, from sample extraction to analytical measurement. The following protocols are adapted from established methods for similar molecules and provide a robust starting point for investigation.[7][11][12]

Sample Preparation and Extraction of Acyl-CoA Esters from Plant Tissue

This protocol is designed for the efficient extraction of acyl-CoA thioesters, including the putative 3-Hydroxy-OPC6-CoA, from plant tissues while minimizing degradation.

Materials:

• Plant tissue (e.g., Arabidopsis thaliana leaves)

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• Extraction Buffer: 2.5% (w/v) Sulfosalicylic acid (SSA) in water

• Internal Standard: Crotonoyl-CoA or other commercially available odd-chain acyl-CoA

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Acetonitrile (ACN)

• Methanol (B129727) (MeOH)

• Formic acid

• Microcentrifuge tubes

Procedure:

• Tissue Homogenization: Flash-freeze 100-200 mg of plant tissue in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the powdered tissue to a pre-weighed microcentrifuge tube. Add 1 mL of ice-cold Extraction Buffer and the internal standard. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the homogenate at 16,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of water to remove salts and polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol containing 0.1% formic acid.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen gas. Reconstitute the dried extract in 50-100 µL of the initial mobile phase for LC-MS/MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides high sensitivity and specificity for the detection and quantification of acyl-CoA esters.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

LC Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM):

  • Monitor for the specific precursor-to-product ion transitions for 3-Hydroxy-OPC6-CoA (predicted) and the internal standard.

  • A common neutral loss of 507 Da (the phosphopantetheine moiety) is characteristic of acyl-CoAs and can be used for precursor ion scanning to identify potential candidates.[13]

• Quantitation: Quantify the analyte by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with synthetic standards (if available).

The following diagram illustrates the experimental workflow for the analysis of 3-Hydroxy-OPC6-CoA.

Workflow for 3-Hydroxy-OPC6-CoA Analysis.

Logical Relationships and Signaling Pathways

The existence and potential function of 3-Hydroxy-OPC6-CoA are deeply embedded in the logic of established metabolic and signaling pathways.

Logical Framework for the Existence of 3-Hydroxy-OPC6-CoA

The rationale for investigating 3-Hydroxy-OPC6-CoA is based on a deductive framework derived from our understanding of fatty acid β-oxidation.

Deductive Reasoning for 3-Hydroxy-OPC6-CoA Existence.

Potential Role in Jasmonate Signaling

Should 3-Hydroxy-OPC6-CoA be identified, its potential role extends beyond that of a mere metabolic intermediate. Many intermediates in lipid metabolism are now recognized as potent signaling molecules. The core of jasmonate signaling involves the perception of JA-isoleucine (JA-Ile) by the COI1-JAZ co-receptor complex, leading to the degradation of JAZ repressor proteins and the activation of downstream transcription factors like MYC2.[1][14] It is conceivable that 3-Hydroxy-OPC6-CoA, or a derivative thereof, could modulate this signaling cascade, either by directly interacting with receptor components or by influencing the levels of other bioactive jasmonates.

Hypothetical Modulation of JA Signaling.

Conclusion and Future Directions

While the natural occurrence of 3-Hydroxy-OPC6-CoA remains to be experimentally validated, the biochemical principles of fatty acid β-oxidation and the known pathway of jasmonate biosynthesis provide a robust theoretical foundation for its existence. This technical guide offers a comprehensive framework for researchers to embark on the discovery and characterization of this putative metabolic intermediate. The successful identification and quantification of 3-Hydroxy-OPC6-CoA would not only fill a knowledge gap in our understanding of plant lipid metabolism but could also unveil a novel bioactive molecule with potential implications for agriculture and the development of new therapeutic agents. Future research should focus on the synthesis of a 3-Hydroxy-OPC6-CoA standard to enable definitive identification and accurate quantification, followed by functional studies to elucidate its potential role in jasmonate signaling and plant physiology.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Jasmonic Acid Signaling Pathway in Plants [mdpi.com]
• 4. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver [mdpi.com]
• 11. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Relevance of 3-Hydroxy-OPC6-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-OPC6-CoA is a pivotal, yet transient, intermediate in the biosynthesis of jasmonic acid (JA), a critical plant hormone that orchestrates a wide array of physiological and defense responses. Understanding the metabolic context, quantification, and enzymatic conversion of this molecule is essential for elucidating the intricate regulatory networks of plant defense and development. This technical guide provides an in-depth overview of the biological relevance of 3-Hydroxy-OPC6-CoA, detailing its role in the jasmonate biosynthetic pathway, methodologies for its quantification, and the experimental protocols necessary for its study. Quantitative data for related compounds are presented to establish a comparative framework, and key metabolic and experimental workflows are visualized to facilitate a deeper understanding of its biological significance.

Introduction: The Central Role of 3-Hydroxy-OPC6-CoA in Jasmonate Biosynthesis

Jasmonic acid and its derivatives, collectively known as jasmonates (JAs), are lipid-derived signaling molecules that are integral to a plant's ability to respond to both biotic and abiotic stresses, such as insect herbivory, pathogen infection, and wounding.[1] The biosynthesis of JA is a well-defined pathway that spans two cellular compartments: the chloroplast and the peroxisome.[2] 3-Hydroxy-OPC6-CoA emerges as a key intermediate within the peroxisomal β-oxidation stage of this pathway.[3]

The journey to jasmonic acid begins in the chloroplast with the conversion of α-linolenic acid to 12-oxo-phytodienoic acid (OPDA). OPDA is then transported to the peroxisome, where it undergoes reduction to 3-oxo-2-(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[2] This molecule is then activated to its coenzyme A (CoA) thioester, OPC8-CoA, which is the substrate for the peroxisomal β-oxidation machinery.[4] Through successive cycles of β-oxidation, the octanoic acid side chain of OPC8-CoA is shortened, leading to the eventual formation of jasmonoyl-CoA, the direct precursor to JA. 3-Hydroxy-OPC6-CoA is an intermediate in the β-oxidation of OPC6-CoA, which is formed after the first round of β-oxidation of OPC8-CoA.

The transient nature of 3-Hydroxy-OPC6-CoA makes its direct detection and quantification challenging. However, its biological relevance is underscored by its position as a crucial metabolic intermediate. The enzymes that catalyze its formation and subsequent conversion are potential targets for modulating jasmonate-mediated responses in plants, a concept of significant interest in the development of strategies for enhancing crop resilience.

The Jasmonate Biosynthetic Pathway: The Peroxisomal β-Oxidation Cascade

The conversion of OPC8-CoA to jasmonoyl-CoA in the peroxisome involves three core enzymes of the β-oxidation cycle: Acyl-CoA Oxidase (ACX), Multifunctional Protein (MFP), and 3-Ketoacyl-CoA Thiolase (KAT).[2][3] 3-Hydroxy-OPC6-CoA is specifically generated and consumed during the second cycle of this process.

The pathway can be visualized as follows:

References

• 1. mdpi.com [mdpi.com]
• 2. A novel method for determining peroxisomal fatty acid β-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Enzymatic Synthesis of 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The enzymatic synthesis of 3-Hydroxy-OPC6-CoA as a naturally occurring metabolite is, at present, a scientifically informed hypothesis. This document outlines the proposed biosynthetic pathway based on well-established principles of plant biochemistry, specifically the jasmonate synthesis and fatty acid β-oxidation pathways. The experimental protocols and quantitative data provided are based on analogous enzymatic reactions and are intended to serve as a foundational guide for researchers seeking to investigate and verify the existence and synthesis of this compound.

Introduction

3-Oxo-2-(2'[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6) is a recognized intermediate in the biosynthesis of jasmonic acid, a critical signaling molecule in plants. The proposed formation of 3-Hydroxy-OPC6-CoA extends this pathway, suggesting its involvement in downstream metabolic processes or as a bioactive molecule in its own right. This guide details the hypothesized enzymatic steps leading to its synthesis, provides quantitative data from analogous enzymes to inform experimental design, and presents detailed protocols for the investigation of these reactions.

Proposed Enzymatic Steps for 3-Hydroxy-OPC6-CoA Synthesis

The synthesis of 3-Hydroxy-OPC6-CoA is postulated to occur in two primary enzymatic steps, likely localized within the peroxisomes of plant cells.[1] An alternative pathway involving an enoyl-CoA hydratase is also considered.

Pathway 1: Reduction of OPC6-CoA

• Activation of OPC6: OPC6 is first activated to its coenzyme A thioester, OPC6-CoA. This reaction is catalyzed by an acyl-CoA synthetase.

• Reduction to 3-Hydroxy-OPC6-CoA: The 3-keto group of OPC6-CoA is then reduced to a hydroxyl group, yielding 3-Hydroxy-OPC6-CoA. This step is likely catalyzed by a 3-ketoacyl-CoA reductase.[1]

Pathway 2: Hydration of 2,3-enoyl-OPC6-CoA

An alternative route could involve the hydration of a 2,3-enoyl-OPC6-CoA precursor by an enoyl-CoA hydratase to form 3-Hydroxy-OPC6-CoA.[1]

Quantitative Data for Analogous Enzymes

Direct kinetic data for the enzymes involved in 3-Hydroxy-OPC6-CoA synthesis is not available. The following tables summarize kinetic parameters for analogous enzymes that catalyze similar reactions, providing a valuable reference for experimental design.

Table 1: Kinetic Parameters of Long-Chain Acyl-CoA Synthetases

Enzyme Source	Substrate	Km (µM)	Vmax (nmol/min/mg)	Reference
Saccharomyces cerevisiae (Faa1p)	Oleate	71.1	158.2	[1]
Saccharomyces cerevisiae (Faa1p)	ATP	51.6	-	[1]
Saccharomyces cerevisiae (Faa1p)	CoA	18.3	-	[1]
Rat Liver Nuclei	Palmitic Acid (16:0)	< 12.8	-	[2]
Rat Liver Nuclei	Linoleic Acid (18:2n-6)	> 12.8	-	[2]
Rat Liver Nuclei	8,11,14-Eicosatrienoic Acid (20:3n-6)	> 12.8	-	[2]

Table 2: Kinetic Parameters of Analogous Reductase/Dehydrogenase Enzymes

Enzyme Source	Substrate	Km (µM)	Vmax (µmol/min/mg)	Reference
Porcine Neutrophil Microsomes	Malonyl-CoA (for elongation)	-	-	[3]
Porcine Neutrophil Microsomes	NADPH (for elongation)	-	-	[3]
HEK 293T cells (ELOVL7)	Malonyl-CoA	-	-	[3]
HEK 293T cells (ELOVL7)	18:3n-3-CoA	-	-	[3]
HEK 293T cells (ELOVL6)	Malonyl-CoA	-	-	[3]
HEK 293T cells (ELOVL6)	16:0-CoA	-	-	[3]

Table 3: General Properties of Enoyl-CoA Hydratases

Enzyme Source	Characteristics	Reference
Rat Liver Peroxisomes	Two main activities associated with multifunctional proteins (MFP-1 and MFP-2). MFP-1 is involved in straight-chain fatty acid degradation, while MFP-2 is involved in bile acid synthesis.	[4]
Arabidopsis thaliana (AtECH2)	A monofunctional peroxisomal enoyl-CoA hydratase 2 involved in the degradation of unsaturated fatty acids.	[5]
Rat Liver	Catalyzes the syn-addition of water across the double bond of a trans-2-enoyl-CoA thioester.	[6]

Experimental Protocols

The following protocols are adapted from established methods for analogous enzymes and can be modified for the study of 3-Hydroxy-OPC6-CoA synthesis.

Protocol for Acyl-CoA Synthetase Activity Assay (Colorimetric)

This protocol is based on the enzyme-coupled colorimetric method for acyl-CoA synthetase.

Materials:

• Tris-HCl buffer (pH 8.1)

• MgCl₂

• ATP

• Coenzyme A (CoA)

• OPC6 (or analogous fatty acid substrate)

• Acyl-CoA oxidase

• Catalase

• Methanol (B129727)

• 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole

• KOH

• Enzyme extract (e.g., purified protein or cell lysate)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, ATP, CoA, and the fatty acid substrate in a microcentrifuge tube.

• Enzyme Addition: Add the enzyme extract to the reaction mixture to initiate the reaction.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

• Coupled Enzyme Reaction: Add acyl-CoA oxidase, catalase, and methanol to the reaction mixture. The acyl-CoA produced will be oxidized by acyl-CoA oxidase, generating H₂O₂. Catalase will then use the H₂O₂ to oxidize methanol to formaldehyde (B43269).

• Color Development: Add 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole and KOH to the mixture. The formaldehyde will react to form a purple dye.

• Measurement: Measure the absorbance of the solution at 550 nm.[7]

• Quantification: Calculate the acyl-CoA synthetase activity based on a standard curve generated with known concentrations of acyl-CoA.

Protocol for Expression and Purification of 3-Hydroxyacyl-CoA Dehydrogenase (Analogous)

This protocol is a general guideline for the expression and purification of a recombinant 3-hydroxyacyl-CoA dehydrogenase, which can be adapted for the putative 3-ketoacyl-CoA reductase.

Materials:

• Expression vector (e.g., pET vector) containing the gene of interest

• E. coli expression strain (e.g., BL21(DE3))

• LB medium and appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., Tris-HCl, NaCl, imidazole (B134444), lysozyme)

• Ni-NTA affinity chromatography column

• Wash buffer (lysis buffer with lower imidazole concentration)

• Elution buffer (lysis buffer with high imidazole concentration)

• Dialysis buffer

• SDS-PAGE reagents

Procedure:

• Transformation: Transform the expression vector into the E. coli expression strain.

• Culture Growth: Grow the transformed cells in LB medium with the appropriate antibiotic at 37°C to an OD₆₀₀ of 0.6-0.8.

• Induction: Induce protein expression by adding IPTG and continue to grow the culture at a lower temperature (e.g., 18-25°C) overnight.

• Cell Harvesting and Lysis: Harvest the cells by centrifugation and resuspend them in lysis buffer. Lyse the cells by sonication or other appropriate methods.

• Clarification: Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Affinity Chromatography: Load the supernatant onto a Ni-NTA column. Wash the column with wash buffer to remove unbound proteins.

• Elution: Elute the His-tagged protein with elution buffer.

• Dialysis: Dialyze the eluted protein against a suitable dialysis buffer to remove imidazole and for buffer exchange.

• Purity Analysis: Analyze the purity of the protein by SDS-PAGE.

Protocol for 3-Hydroxyacyl-CoA Dehydrogenase/Reductase Activity Assay (Spectrophotometric)

This assay measures the activity of 3-hydroxyacyl-CoA dehydrogenase by monitoring the change in absorbance of NAD⁺/NADH. For a reductase, the reaction would be monitored in the reverse direction (oxidation of NADPH/NADH).

Materials:

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0)

• 3-ketoacyl-CoA substrate (for reductase activity) or 3-hydroxyacyl-CoA substrate (for dehydrogenase activity)

• NADPH or NADH (for reductase activity) or NAD⁺ (for dehydrogenase activity)

• Purified enzyme

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay buffer and the substrate.

• Initiation: Add the purified enzyme to the cuvette to start the reaction.

• Measurement: Immediately monitor the change in absorbance at 340 nm (for NADH/NADPH) over time. The rate of change in absorbance is proportional to the enzyme activity.

• Calculation: Calculate the enzyme activity using the molar extinction coefficient of NADH/NADPH (6220 M⁻¹cm⁻¹).

Protocol for Enoyl-CoA Hydratase Activity Assay (HPLC-based)

This method allows for the direct quantification of the 3-hydroxyacyl-CoA product.

Materials:

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• 2-enoyl-CoA substrate

• Purified enzyme

• Quenching solution (e.g., acidic solution)

• HPLC system with a C18 column

• Mobile phase (e.g., acetonitrile/water gradient with trifluoroacetic acid)

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the assay buffer and the 2-enoyl-CoA substrate.

• Enzyme Addition: Initiate the reaction by adding the purified enzyme.

• Incubation: Incubate the reaction at a specific temperature for a defined time.

• Quenching: Stop the reaction by adding a quenching solution.

• Analysis: Analyze the reaction mixture by HPLC to separate and quantify the substrate and the 3-hydroxyacyl-CoA product. The peak areas can be used to determine the extent of the reaction and calculate the enzyme activity.[8]

Visualizations

Proposed Biosynthetic Pathway of 3-Hydroxy-OPC6-CoA

Caption: Proposed enzymatic pathways for the synthesis of 3-Hydroxy-OPC6-CoA.

Experimental Workflow for Enzyme Activity Assay

Caption: General experimental workflow for determining enzyme activity.

References

• 1. Mechanistic Studies of the Long Chain Acyl-CoA Synthetase Faa1p from Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-chain fatty Acyl-CoA synthetase enzymatic activity in rat liver cell nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic data for modeling the dynamics of the enzymes involved in animal fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and characterization of the 2-enoyl-CoA hydratases involved in peroxisomal beta-oxidation in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and Functional Characterization of a Monofunctional Peroxisomal Enoyl-CoA Hydratase 2 That Participates in the Degradation of Even cis-Unsaturated Fatty Acids in Arabidopsis thaliana* | Semantic Scholar [semanticscholar.org]
• 6. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. realgenelabs.com [realgenelabs.com]
• 8. Analysis of enoyl-coenzyme A hydratase activity and its stereospecificity using high-performance liquid chromatography equipped with chiral separation column - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Hypothetical Bioactive Molecule: 3-Hydroxy-OPC6-CoA

Disclaimer: The natural occurrence of 3-Hydroxy-OPC6-CoA in biological systems is a compelling yet unverified hypothesis.[1] This technical guide consolidates current knowledge on related metabolic pathways and provides a comprehensive framework for its potential discovery and characterization. While direct experimental evidence is absent from peer-reviewed literature, the established biochemistry of jasmonate biosynthesis and fatty acid β-oxidation provides a strong foundation for predicting its formation and potential biological relevance.

Introduction: The Postulated Existence of 3-Hydroxy-OPC6-CoA

3-Hydroxy-OPC6-CoA is a theoretical coenzyme A derivative that is speculated to be an intermediate in the biosynthesis of jasmonic acid in plants.[1][2] The rationale for its existence is based on the well-established metabolic pathways of fatty acid β-oxidation. The precursor, 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6), is a known intermediate in jasmonate biosynthesis, derived from its C8 precursor (OPC8) after one round of β-oxidation.[1] The canonical β-oxidation spiral involves the sequential action of several enzymes, including a reductase that converts a 3-ketoacyl-CoA to a 3-hydroxyacyl-CoA.[1] Therefore, it is biochemically plausible that OPC6-CoA undergoes a similar reduction to form 3-Hydroxy-OPC6-CoA.[1] Its potential role could be as a transient intermediate in jasmonate metabolism or as a signaling molecule in its own right, analogous to other bioactive lipid mediators.[1]

Proposed Biosynthetic Pathway

The formation of 3-Hydroxy-OPC6-CoA is hypothesized to be an extension of the known jasmonate biosynthetic pathway, integrated with steps of fatty acid β-oxidation, primarily occurring within plant peroxisomes.[1]

Key Enzymatic Steps:

• Activation of OPC6: 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6) is esterified to coenzyme A, forming OPC6-CoA. This reaction is likely catalyzed by an acyl-CoA synthetase.[1]

• Reduction to 3-Hydroxy-OPC6-CoA: The 3-keto group of OPC6-CoA is proposed to be reduced to a hydroxyl group, yielding 3-Hydroxy-OPC6-CoA. This step would be catalyzed by a 3-ketoacyl-CoA reductase or a multifunctional protein with this activity.[1]

Proposed biosynthetic pathway of 3-Hydroxy-OPC6-CoA.

Quantitative Data for Analogous Compounds

Specific quantitative data for 3-Hydroxy-OPC6-CoA is not available due to its hypothetical nature. However, the table below summarizes typical performance characteristics of analytical methods used for other long-chain acyl-CoAs, which can serve as a benchmark for the development of methods to detect and quantify 3-Hydroxy-OPC6-CoA.[2]

Analyte Class	Matrix	Extraction Method	Recovery Rate (%)	Limit of Quantification (LOQ)	Reference
Long-Chain Acyl-CoAs	Rat Liver	Solid-Phase Extraction	83-90	Not Reported	[2]
Long-Chain Acyl-CoAs	Various Tissues	Solid-Phase Extraction	70-80	Not Reported	[2]
Jasmonic Acid & Methyl Jasmonate	Plant Tissue	Solid-Phase Extraction	92.48	Not Reported	[2]

Experimental Protocols for Investigation

The following are generalized protocols for the detection and characterization of 3-Hydroxy-OPC6-CoA, based on established methods for similar molecules.

1. Sample Preparation and Extraction

The analysis of acyl-CoA thioesters is challenging due to their low abundance and instability.[2] A robust extraction and purification method is critical.

• Objective: To extract and purify acyl-CoAs from plant tissue while minimizing degradation.

• Protocol:

  • Flash-freeze plant tissue in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen tissue in an extraction buffer (e.g., 2-propanol/50 mM KH2PO4, pH 7.2) containing internal standards.

  • Perform a biphasic extraction by adding chloroform (B151607) and water.

  • Collect the aqueous phase containing the acyl-CoAs.

  • Purify and concentrate the acyl-CoAs using solid-phase extraction (SPE) with a suitable sorbent (e.g., C18).

  • Elute the acyl-CoAs and dry under nitrogen.

  • Resuspend the sample in a solvent compatible with LC-MS/MS analysis.

Generalized workflow for the extraction of acyl-CoAs.

2. Detection and Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific detection of acyl-CoAs.

• Objective: To identify and quantify 3-Hydroxy-OPC6-CoA.

• Protocol:

  • Chromatography: Separate the extracted acyl-CoAs using reverse-phase liquid chromatography with a C18 column. Use a gradient elution with solvents such as water with formic acid and acetonitrile (B52724) with formic acid.

  • Mass Spectrometry: Perform analysis on a tandem mass spectrometer operating in positive ion mode with electrospray ionization (ESI).

  • Detection: Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion would be the [M+H]+ ion of 3-Hydroxy-OPC6-CoA. The product ions would be specific fragments, such as the one corresponding to the CoA moiety. The specific mass transitions would need to be determined using a synthesized standard.

3. Enzymatic Synthesis

To confirm the identity of any detected molecule and to produce material for activity assays, enzymatic synthesis would be necessary. This could be adapted from methods used for other 3-hydroxyacyl-CoAs.[3]

• Objective: To synthesize 3-Hydroxy-OPC6-CoA in vitro.

• Protocol:

  • Synthesize or procure OPC6-CoA.

  • Clone and express a candidate 3-ketoacyl-CoA reductase enzyme. This could be an enzyme known from other β-oxidation pathways.

  • Incubate OPC6-CoA with the purified reductase in the presence of a reducing agent like NADPH.

  • Monitor the reaction for the formation of the product using LC-MS/MS.

  • Purify the resulting 3-Hydroxy-OPC6-CoA using chromatographic techniques.

Potential Biological Activity and Significance

While the bioactivity of 3-Hydroxy-OPC6-CoA is unknown, its position in the jasmonate pathway suggests potential roles in plant growth, development, and defense responses.[2] The jasmonic acid pathway is crucial for mediating responses to both biotic and abiotic stress.[2] The discovery and characterization of 3-Hydroxy-OPC6-CoA would not only fill a gap in our understanding of jasmonate metabolism but could also unveil a novel bioactive molecule with potential applications in agriculture and medicine.[1]

Conclusion

The existence of 3-Hydroxy-OPC6-CoA is strongly suggested by our understanding of fundamental metabolic pathways, but it remains a speculative molecule.[1] The technical framework provided in this guide offers a clear path for researchers to investigate this hypothesis. The combination of advanced analytical techniques, such as LC-MS/MS, with enzymatic and synthetic chemistry will be essential to confirm its existence, elucidate its function, and explore its potential as a bioactive molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 3-Hydroxy-OPC6-CoA in Plant Stress Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-OPC6-CoA is a critical, yet transient, intermediate in the biosynthesis of jasmonic acid (JA), a key phytohormone regulating plant responses to a wide array of biotic and abiotic stresses. Understanding the metabolic flux through the JA pathway, including the formation and conversion of 3-Hydroxy-OPC6-CoA, is paramount for developing strategies to enhance plant resilience and for the discovery of novel therapeutic agents that may modulate plant defense mechanisms. This technical guide provides an in-depth overview of the biosynthesis of 3-Hydroxy-OPC6-CoA, its position within the broader jasmonate signaling network, and the experimental methodologies used to study this pathway.

Introduction to Jasmonate Signaling and Plant Stress

Plants, as sessile organisms, have evolved sophisticated signaling networks to perceive and respond to environmental challenges. These stresses include pathogen attacks (biotic stress) and adverse conditions such as wounding, drought, and salinity (abiotic stress). The jasmonate signaling pathway plays a central role in orchestrating plant defense and developmental processes. Jasmonic acid and its derivatives, collectively known as jasmonates, act as potent signaling molecules that can trigger a cascade of defensive responses, including the production of secondary metabolites, defense proteins, and volatile organic compounds.

The biosynthesis of jasmonic acid is a well-characterized pathway that initiates in the chloroplast and concludes in the peroxisome. It is within the peroxisomal beta-oxidation phase that 3-Hydroxy-OPC6-CoA is formed. While much of the research focus has been on the upstream precursor, 12-oxo-phytodienoic acid (OPDA), and the final product, jasmonic acid, each intermediate, including 3-Hydroxy-OPC6-CoA, represents a crucial step in the metabolic cascade.

The Biosynthesis of 3-Hydroxy-OPC6-CoA

The formation of 3-Hydroxy-OPC6-CoA is an integral part of the beta-oxidation of 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6:0). This process occurs within the peroxisome and involves a series of enzymatic reactions that shorten the carboxylic acid side chain of the cyclopentanone (B42830) ring structure.

The biosynthetic pathway leading to 3-Hydroxy-OPC6-CoA can be summarized as follows:

• Formation of OPC-6:0: The pathway begins with the release of α-linolenic acid from chloroplast membranes. A series of enzymatic steps involving lipoxygenase (LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC) leads to the formation of (9S,13S)-12-oxophytodienoic acid (OPDA). OPDA is then transported into the peroxisome. Inside the peroxisome, OPDA is reduced by 12-oxophytodienoate reductase 3 (OPR3) to form 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0). Two rounds of β-oxidation shorten the octanoic acid side chain to a hexanoic acid side chain, yielding OPC-6:0.[1]

• Activation to OPC-6:0-CoA: OPC-6:0 is then activated by the addition of Coenzyme A (CoA) in a reaction catalyzed by OPC-8:0-CoA ligase, forming OPC-6:0-CoA.

• Hydration to 3-Hydroxy-OPC6-CoA: The double bond in the hexanoyl-CoA side chain of OPC-6:0-CoA is then hydrated by an enoyl-CoA hydratase activity of the multifunctional protein (MFP) to yield 3-Hydroxy-OPC6-CoA .

• Dehydrogenation and Thiolysis: 3-Hydroxy-OPC6-CoA is subsequently dehydrogenated by the L-3-hydroxyacyl-CoA dehydrogenase activity of MFP to form 3-ketoacyl-CoA. Finally, a 3-ketoacyl-CoA thiolase (KAT) catalyzes the thiolytic cleavage of the 3-ketoacyl-CoA, releasing acetyl-CoA and shortening the side chain to produce 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-butyryl-CoA (OPC-4:0-CoA). Further rounds of beta-oxidation ultimately lead to the formation of jasmonoyl-CoA, which is then hydrolyzed to jasmonic acid.

Signaling Pathway Diagram

References

• 1. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 3-Hydroxy-OPC6-CoA by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-Hydroxy-OPC6-CoA in biological matrices. The protocol employs a straightforward solid-phase extraction (SPE) for sample clean-up, followed by reversed-phase liquid chromatography for separation and tandem mass spectrometry for detection and quantification. This method is highly specific and sensitive, making it suitable for metabolic research and drug development applications.

Introduction

3-Hydroxy-OPC6-CoA is a long-chain acyl-Coenzyme A (CoA) thioester, a class of molecules central to cellular metabolism. The accurate quantification of specific acyl-CoAs is crucial for understanding metabolic pathways in both healthy and diseased states. LC-MS/MS has become the preferred technique for this analysis due to its high sensitivity and specificity. This document provides a detailed protocol for the analysis of 3-Hydroxy-OPC6-CoA using this advanced analytical method.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

A solid-phase extraction (SPE) method is utilized for the purification and concentration of 3-Hydroxy-OPC6-CoA from biological samples.[1]

• Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727), followed by 1 mL of water.[1]

• Loading: Load 500 µL of the sample onto the conditioned C18 SPE cartridge.[1]

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove interfering substances.[1]

• Elution: Elute the 3-Hydroxy-OPC6-CoA with 1 mL of methanol.[1]

• Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen gas.[1]

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A: 5% Mobile Phase B).[1]

Liquid Chromatography (LC)

Chromatographic separation is achieved using a reversed-phase C18 column.

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[1]
Mobile Phase A	0.1% formic acid in water[1]
Mobile Phase B	0.1% formic acid in acetonitrile[1]
Flow Rate	0.3 mL/min[1]
Injection Volume	5 µL[1]
Gradient	5% B to 95% B over 5 minutes[1]

Tandem Mass Spectrometry (MS/MS)

The mass spectrometer is operated in positive electrospray ionization (ESI+) mode for optimal detection of 3-Hydroxy-OPC6-CoA.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[1]
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	To be determined for 3-Hydroxy-OPC6-CoA
Product Ion (Q3)	To be determined for 3-Hydroxy-OPC6-CoA
Collision Energy	Optimized for the specific analyte[1]

Quantitative Data Summary

The performance of the LC-MS/MS method can be compared to other analytical techniques.

Parameter	LC-MS/MS Method	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol[1]	120 pmol (with derivatization)[1]	~50 fmol[1]
Limit of Quantification (LOQ)	5-50 fmol[1]	1.3 nmol (LC/MS-based)[1]	~100 fmol[1]
Linearity (R²)	>0.99[1]	>0.99[1]	>0.99

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]

Application Note and Protocol: Solid-Phase Extraction of Acyl-CoAs for Mass Spectrometry Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in cellular metabolism, playing critical roles in fatty acid metabolism, the Krebs cycle, and the biosynthesis of various lipids.[1][2] Accurate quantification of acyl-CoA pools is crucial for understanding metabolic regulation and the pathophysiology of diseases such as metabolic syndrome and neurodegenerative disorders.[1] However, their amphiphilic nature and low abundance present analytical challenges.[3] Solid-phase extraction (SPE) is a widely adopted technique for the purification and concentration of acyl-CoAs from complex biological matrices prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][4] This application note provides a detailed protocol for the solid-phase extraction of acyl-CoAs from tissue samples.

Data Presentation

Table 1: Recovery Rates of Acyl-CoAs Using Different Extraction and SPE Methods

Acyl-CoA Chain Length	Extraction Method	SPE Sorbent	Recovery Rate (%)	Reference
Long-chain	KH2PO4 buffer, 2-propanol, acetonitrile	Oligonucleotide purification column	70-80	[5]
Short- to Long-chain	Acetonitrile/2-propanol, KH2PO4 buffer	2-(2-pyridyl)ethyl-functionalized silica (B1680970) gel	83-90	[6]
Not specified	Trichloroacetic acid (TCA)	Not specified	Pantothenate: 0, Dephospho-CoA: 0, CoA: 1, Malonyl-CoA: 26, Acetyl-CoA: 36, Propionyl-CoA: 62, Isovaleryl-CoA: 58	[1]
Not specified	5-Sulfosalicylic acid (SSA)	None (direct injection)	Pantothenate: >100, Dephospho-CoA: >99, CoA: 74, Malonyl-CoA: 74, Acetyl-CoA: 59, Propionyl-CoA: 80, Isovaleryl-CoA: 59	[1]
Short- to Long-chain	Optimized organic-aqueous solvent	Not specified	60-140 (tissue dependent)	[6]

Experimental Protocols

This protocol is a synthesis of established methods for the extraction and purification of a broad range of acyl-CoAs from tissue samples.

Materials

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• Extraction Solvents: Acetonitrile (ACN), Isopropanol

• SPE Cartridges: Weak anion exchange, polymeric reverse-phase (e.g., Strata X-AW, 200 mg/3 ml)[4]

• SPE Conditioning Solvent: Methanol (B129727) (HPLC grade)

• SPE Equilibration Solvent: Deionized Water

• Wash Solution 1: 2% Formic Acid in deionized water

• Wash Solution 2: Methanol

• Elution Solution: 5% Ammonium (B1175870) Hydroxide (B78521) in Methanol

• Internal Standards: A mixture of stable isotope-labeled acyl-CoAs (e.g., acetyl-¹³C₂ CoA, octanoyl-¹³C₄ CoA, heptadecanoyl CoA)[4]

• Reconstitution Solution: 50% Methanol in deionized water

Tissue Homogenization and Extraction

• Weigh approximately 100 mg of frozen tissue in a pre-chilled polypropylene (B1209903) tube.[4]

• Add the internal standard mixture to the tube.[4]

• Add 1 ml of ice-cold homogenization buffer (100 mM KH2PO4, pH 4.9) and homogenize the tissue on ice using a mechanical homogenizer.[5]

• Add 1 ml of 2-propanol to the homogenate and briefly homogenize again.[5]

• Add 2 ml of acetonitrile, and vortex the mixture vigorously for 5 minutes.[5]

• Centrifuge the homogenate at 1300 x g for 15 minutes at 4°C.[4]

• Carefully collect the supernatant containing the acyl-CoAs into a new tube.

Solid-Phase Extraction

• Conditioning: Condition the weak anion exchange SPE column by passing 3 ml of methanol.[4]

• Equilibration: Equilibrate the column with 3 ml of deionized water.[4]

• Loading: Load the supernatant from the extraction step onto the SPE column.

• Washing:

  • Wash the column with 2.4 ml of 2% formic acid.[4]

  • Wash the column with 2.4 ml of methanol.[4]

• Elution:

  • Elute the acyl-CoAs with a first fraction of 2.4 ml of 5% ammonium hydroxide in methanol.[4]

  • Elute with a second fraction of 2.4 ml of 5% ammonium hydroxide in methanol.[4]

• Drying: Combine the eluted fractions and dry them under a stream of nitrogen at room temperature.[4]

• Reconstitution: Reconstitute the dried extract in 100 µl of 50% methanol for subsequent LC-MS/MS analysis.[4]

Mandatory Visualization

Caption: Solid-Phase Extraction Workflow for Acyl-CoAs.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Synthesis of 3-Hydroxy-OPC6-CoA Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-OPC6-CoA is a putative intermediate in the biosynthesis of jasmonic acid, a plant hormone vital for growth, development, and defense responses.[1][2] While its natural occurrence is currently speculative, its existence is strongly suggested by established metabolic pathways.[1] The availability of a pure 3-Hydroxy-OPC6-CoA standard is critical for its unequivocal identification, accurate quantification, and for elucidating its potential role in jasmonate signaling and as a potential bioactive molecule.[1] This document provides a detailed protocol for the chemical synthesis of a 3-Hydroxy-OPC6-CoA standard, based on established methods for acyl-CoA thioester synthesis.

Overview of the Synthetic Approach

The synthesis of 3-Hydroxy-OPC6-CoA can be approached through a multi-step chemical synthesis or an enzymatic route. The chemical synthesis, which is detailed in this protocol, involves the preparation of the 3-hydroxy-OPC6 free acid followed by its activation and subsequent coupling with Coenzyme A (CoA). An alternative enzymatic approach could involve the reduction of OPC6-CoA using a 3-ketoacyl-CoA reductase or the hydration of a 2,3-enoyl-OPC6-CoA precursor by an enoyl-CoA hydratase.[1][3]

Experimental Protocols

Part 1: Synthesis of 3-Hydroxy-OPC6 (Precursor Acid)

This part of the protocol focuses on the synthesis of the free acid precursor, 3-hydroxy-2-(pent-2-en-1-yl)cyclopentane-1-hexanoic acid (3-Hydroxy-OPC6), by reduction of the corresponding keto-acid, 3-oxo-2-(pent-2-en-1-yl)cyclopentane-1-hexanoic acid (OPC6).

Materials:

• 3-oxo-2-(pent-2-en-1-yl)cyclopentane-1-hexanoic acid (OPC6)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727) (MeOH)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes (for chromatography)

Procedure:

• Reduction of OPC6: Dissolve OPC6 (1 equivalent) in a mixture of methanol and dichloromethane (1:1) and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH is acidic (pH ~2-3).

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-Hydroxy-OPC6.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure 3-Hydroxy-OPC6.

Part 2: Synthesis of 3-Hydroxy-OPC6-CoA

This section details the activation of the synthesized 3-Hydroxy-OPC6 and its subsequent reaction with Coenzyme A.

Materials:

• 3-Hydroxy-OPC6 (from Part 1)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Tetrahydrofuran (THF)

• Coenzyme A trilithium salt

• Sodium bicarbonate (NaHCO₃) buffer (0.5 M, pH 8.0)

• Solid-phase extraction (SPE) cartridges (C18)

• Acetonitrile (B52724) (ACN)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄)

Procedure:

• Activation of 3-Hydroxy-OPC6:

  • Dissolve 3-Hydroxy-OPC6 (1 equivalent) and N-Hydroxysuccinimide (1.1 equivalents) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the mixture to 0 °C and add N,N'-Dicyclohexylcarbodiimide (1.1 equivalents).

  • Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

  • A white precipitate of dicyclohexylurea (DCU) will form.

• Reaction with Coenzyme A:

  • Filter off the DCU precipitate and wash with a small amount of anhydrous THF.

  • In a separate flask, dissolve Coenzyme A trilithium salt (1.5 equivalents) in 0.5 M NaHCO₃ buffer (pH 8.0).

  • Add the filtered THF solution containing the activated 3-Hydroxy-OPC6-NHS ester dropwise to the stirred Coenzyme A solution at room temperature.

  • Allow the reaction to proceed for 4-6 hours, monitoring by HPLC-UV.

• Purification by Solid-Phase Extraction (SPE):

  • Acidify the reaction mixture to pH 4.9 with 1 M KH₂PO₄.[1]

  • Condition a C18 SPE cartridge according to the manufacturer's instructions.

  • Load the reaction mixture onto the conditioned cartridge.

  • Wash the cartridge with a low concentration of organic solvent (e.g., 5% acetonitrile in water) to remove unreacted Coenzyme A and other polar impurities.

  • Elute the 3-Hydroxy-OPC6-CoA with a higher concentration of organic solvent (e.g., 50-70% acetonitrile in water).[1]

• Lyophilization and Storage:

  • Combine the fractions containing the pure product and lyophilize to obtain 3-Hydroxy-OPC6-CoA as a white powder.

  • Store the final product at -80 °C to prevent degradation.

Data Presentation

As 3-Hydroxy-OPC6-CoA is a novel standard, specific quantitative data is not yet available. The following table presents representative data for the synthesis of similar acyl-CoA compounds, which can be used as a benchmark for the expected outcomes of this protocol.

Analyte Class	Precursor Acid	Coupling Method	Yield (%)	Purity (%)	Reference
Saturated Acyl-CoAs	Butyric acid	CDI	40	>95	[4]
Hydroxylated Acyl-CoAs	(R)-3-Hydroxybutyric acid	CDI	54	>95	[4]
Hydroxylated Acyl-CoAs	(S)-3-Hydroxybutyric acid	CDI	57	>95	[4]
Unsaturated Acyl-CoAs	Cinnamic acid	ECF	75	>95	[4]
Aromatic Acid-CoAs	Benzoic acid	Enzymatic (Ligase)	High	>95	[5]

CDI: Carbonyldiimidazole; ECF: Ethyl Chloroformate

Mandatory Visualizations

Synthetic Workflow for 3-Hydroxy-OPC6-CoA

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Rapid Biocatalytic Synthesis of Aromatic Acid CoA Thioesters utilizing Microbial Aromatic Acid CoA Ligases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Assay of 3-Hydroxyacyl-CoA Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enzymatic assay of 3-hydroxyacyl-CoA esters is a fundamental technique for studying fatty acid β-oxidation and for screening potential therapeutic agents targeting this pathway. The key enzyme in this process is 3-hydroxyacyl-CoA dehydrogenase (HADH), which catalyzes the NAD+-dependent oxidation of 3-hydroxyacyl-CoA esters to 3-ketoacyl-CoA esters. This document provides detailed application notes and protocols for the two primary methods of assaying HADH activity: a direct spectrophotometric assay and a more sensitive coupled-enzyme assay.

Principle of the Assays

The enzymatic activity of 3-hydroxyacyl-CoA dehydrogenase can be determined by monitoring the change in absorbance of NADH at 340 nm.

• Direct Spectrophotometric Assay: This method measures the reduction of NAD+ to NADH, which corresponds to the oxidation of the 3-hydroxyacyl-CoA substrate. The rate of increase in absorbance at 340 nm is directly proportional to the enzyme activity. This assay is straightforward but may be limited by the equilibrium of the reaction.

• Coupled-Enzyme Assay: To overcome the limitations of the direct assay, a coupled-enzyme system can be employed.[1] This method includes 3-ketoacyl-CoA thiolase, which immediately cleaves the 3-ketoacyl-CoA product in the presence of Coenzyme A (CoASH). This subsequent reaction pulls the equilibrium of the HADH reaction towards product formation, resulting in a more sensitive and reliable measurement of enzyme activity.[1]

Data Presentation

The kinetic parameters of L-3-hydroxyacyl-CoA dehydrogenase are dependent on the chain length of the acyl-CoA substrate. The following table summarizes the Michaelis-Menten constant (Km) and maximum velocity (Vmax) for a range of 3-hydroxyacyl-CoA esters with pig heart L-3-hydroxyacyl-CoA dehydrogenase. The data indicates that the enzyme is most active with medium-chain substrates.[1]

3-Hydroxyacyl-CoA Substrate	Carbon Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	58	89
3-Hydroxyoctanoyl-CoA	C8	4.5	167
3-Hydroxydodecanoyl-CoA	C12	3.8	133
3-Hydroxyhexadecanoyl-CoA	C16	3.5	78

Signaling Pathway

The enzymatic reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenase is a critical step in the β-oxidation pathway.

Figure 1: Enzymatic reaction of 3-hydroxyacyl-CoA dehydrogenase.

Experimental Protocols

Protocol 1: Direct Spectrophotometric Assay of 3-Hydroxyacyl-CoA Dehydrogenase

This protocol measures the initial rate of NADH production.

Materials:

• Spectrophotometer capable of reading absorbance at 340 nm

• Cuvettes (1 cm path length)

• 100 mM Potassium Phosphate Buffer (pH 7.3)

• 10 mM NAD+ solution in water

• 1 mM 3-hydroxyacyl-CoA ester solution in water (e.g., 3-hydroxybutyryl-CoA)

• Purified or crude enzyme preparation containing 3-hydroxyacyl-CoA dehydrogenase

Procedure:

• Prepare a reaction mixture in a cuvette by adding the following components:

  • 850 µL of 100 mM Potassium Phosphate Buffer (pH 7.3)

  • 100 µL of 10 mM NAD+ solution

  • 50 µL of enzyme preparation

• Incubate the mixture for 5 minutes at 25°C to allow the temperature to equilibrate and to record any background absorbance changes.

• Initiate the reaction by adding 50 µL of the 1 mM 3-hydroxyacyl-CoA ester solution.

• Immediately mix the contents of the cuvette by gentle inversion and start monitoring the increase in absorbance at 340 nm for 5 minutes.

• Calculate the rate of the reaction from the linear portion of the absorbance versus time plot.

Calculation of Enzyme Activity:

The activity of the enzyme can be calculated using the Beer-Lambert law:

Activity (µmol/min/mL) = (ΔA340/min) / (ε * l) * (V_total / V_enzyme) * 10^6

Where:

• ΔA340/min is the rate of change in absorbance at 340 nm per minute.

• ε is the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

• l is the path length of the cuvette (1 cm).

• V_total is the total volume of the reaction mixture in mL.

• V_enzyme is the volume of the enzyme solution added in mL.

Protocol 2: Coupled-Enzyme Assay for 3-Hydroxyacyl-CoA Dehydrogenase

This protocol provides a more sensitive and robust measurement of HADH activity.[1]

Materials:

• Spectrophotometer capable of reading absorbance at 340 nm

• Cuvettes (1 cm path length)

• 100 mM Potassium Phosphate Buffer (pH 7.3)

• 10 mM NAD+ solution in water

• 10 mM Coenzyme A (CoASH) solution in water

• 1 mM 3-hydroxyacyl-CoA ester solution in water

• Purified or crude enzyme preparation containing 3-hydroxyacyl-CoA dehydrogenase

• 3-Ketoacyl-CoA thiolase (approximately 10 units/mL)

Procedure:

• Prepare a reaction mixture in a cuvette by adding the following components:

  • 800 µL of 100 mM Potassium Phosphate Buffer (pH 7.3)

  • 100 µL of 10 mM NAD+ solution

  • 50 µL of 10 mM CoASH solution

  • 10 µL of 3-Ketoacyl-CoA thiolase

  • 40 µL of enzyme preparation containing 3-hydroxyacyl-CoA dehydrogenase

• Incubate the mixture for 5 minutes at 25°C.

• Initiate the reaction by adding 50 µL of the 1 mM 3-hydroxyacyl-CoA ester solution.

• Immediately mix and monitor the increase in absorbance at 340 nm for 5 minutes.

• Calculate the enzyme activity as described in Protocol 1.

Experimental Workflow

The following diagram illustrates the general workflow for performing an enzymatic assay of 3-hydroxyacyl-CoA esters.

Figure 2: General experimental workflow for the enzymatic assay.

Troubleshooting

Issue	Possible Cause	Solution
No or low activity	Inactive enzyme	Use a fresh enzyme preparation. Ensure proper storage conditions (-20°C or -80°C).
Incorrect pH of the buffer	Prepare fresh buffer and verify the pH.
Substrate degradation	Prepare substrate solutions fresh daily.
High background absorbance	Contaminated reagents	Use high-purity water and reagents. Filter solutions if necessary.
Presence of interfering substances in the enzyme sample	If using a crude extract, consider partial purification.
Non-linear reaction rate	Substrate depletion	Use a lower enzyme concentration or a higher substrate concentration.
Product inhibition (in direct assay)	Use the coupled-enzyme assay (Protocol 2).
Enzyme instability	Perform the assay at a lower temperature or for a shorter duration.

Conclusion

The enzymatic assay for 3-hydroxyacyl-CoA esters is a versatile and essential tool in metabolic research and drug discovery. The choice between the direct and coupled-enzyme assay will depend on the specific requirements of the experiment, with the coupled assay offering higher sensitivity and reliability. By following the detailed protocols and troubleshooting guidelines provided in these application notes, researchers can obtain accurate and reproducible data on the activity of 3-hydroxyacyl-CoA dehydrogenase.

References

• 1. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Acyl-CoA Thioesters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in numerous metabolic pathways, including fatty acid metabolism, the tricarboxylic acid (TCA) cycle, and the biosynthesis of various cellular components.[1][2][3] They also serve as acyl-donors for protein acylation, a post-translational modification that plays a crucial role in cellular signaling.[4] The diverse functions and low intracellular abundance of acyl-CoAs present a significant analytical challenge.[1] This document provides detailed application notes and protocols for the robust and sensitive analysis of acyl-CoA thioesters using modern analytical techniques, with a primary focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Techniques: An Overview

The analysis of acyl-CoAs is challenging due to their low concentrations and physicochemical properties.[1] While various methods exist, LC-MS/MS has become the state-of-the-art technique for the comprehensive analysis of acyl-CoAs due to its high sensitivity, selectivity, and applicability to a wide range of these molecules.[5][6][7][8]

Other techniques that have been employed include:

• High-Performance Liquid Chromatography (HPLC): Often coupled with UV or fluorescence detection. Derivatization to fluorescent acyl etheno-CoA esters can enhance sensitivity.[9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method requires hydrolysis of the thioester bond and derivatization of the resulting fatty acids.[10][11]

• Spectrophotometric and Fluorimetric Assays: These are generally less specific and are often limited to the quantification of acetyl-CoA.[1]

Quantitative Data Summary

The following tables summarize the quantitative performance of various analytical methods for acyl-CoA analysis, providing a comparative overview for researchers to select the most appropriate technique for their needs.

Table 1: Performance of LC-MS/MS Methods for Acyl-CoA Quantification

Analyte(s)	Matrix	Method	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linear Range	Reference
Short-chain acyl-CoAs	Bacterial Cells	LC-MS/MS	LODs in the nM to sub-nM range	10^5–10^8	[2][5]
Short- and medium-chain acyl-CoAs	Rat Liver	LC-MS/MS	Low fmole range	Several orders of magnitude	[1]
Long-chain acyl-CoAs (C14-C20)	Human Skeletal Muscle	UPLC-MS/MS (SRM)	Not specified, but sensitive enough for low-level enrichment studies	Not specified	[12]
Short- to very-long-chain acyl-CoAs (Free CoA to C25:0-CoA)	Cultured Cells, Human Platelets	LC-MS/MS with phosphate (B84403) methylation	LOQs between 4.2 nM (very-long-chain) and 16.9 nM (short-chain)	Not specified	[13]
Lactoyl-CoA	Mammalian Cells and Tissues	LC-HRMS	3 fmol on column	0.03 pmol to 500 pmol per sample	[4]

Table 2: Reported Concentrations of Acyl-CoAs in Biological Samples

Analyte	Matrix	Concentration Range	Reference
Acetyl-CoA	Streptomyces albus	Up to 230 nmol/g	[2]
Succinyl-CoA	Streptomyces albus	Lower than Acetyl-CoA	[2]
Malonyl-CoA	Streptomyces albus	Lower than Acetyl-CoA	[2]
Butyryl/Isobutyryl-CoA	Streptomyces albus	Lower than Acetyl-CoA	[2]
Crotonyl-CoA & β-hydroxybutyryl-CoA	Streptomyces albus	Trace amounts (down to 0.3 nmol/g)	[2]
Free Coenzyme A	Streptomyces albus	Up to 60 nmol/g	[2]
Total Long-chain Acyl-CoAs	Rat Liver (fed)	108 ± 11 nmol/g protein	[14]
Total Long-chain Acyl-CoAs	Rat Liver (fasted)	248 ± 19 nmol/g protein	[14]
Various Acyl-CoAs	Maturing Brassica napus seeds & Arabidopsis thaliana seedlings	3-6 µM range	[9]

Experimental Protocols

Protocol 1: Extraction of Short-Chain Acyl-CoAs from Bacterial Cells

This protocol is adapted from methods developed for the analysis of short-chain acyl-CoAs in prokaryotic microbes.[2]

Materials:

• Quenching solution: 60% aqueous methanol (B129727), pre-cooled to -40°C

• Extraction solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v)[1]

• Centrifuge capable of reaching 14,000 x g at 4°C

• Lyophilizer or vacuum concentrator

Procedure:

• Quenching: Rapidly quench metabolic activity by adding cell culture to 5 volumes of pre-cooled quenching solution.

• Harvesting: Centrifuge the cell suspension at a low temperature to pellet the cells.

• Washing: Wash the cell pellet twice with a suitable buffer or saline solution to remove extracellular contaminants.

• Extraction: Resuspend the cell pellet in the extraction solvent. The volume should be adjusted based on the cell mass.

• Lysis: Disrupt the cells using methods such as sonication or bead beating while keeping the sample on ice.

• Clarification: Centrifuge the lysate at 14,000 x g and 4°C for 15 minutes to pellet cell debris.[1]

• Collection: Transfer the supernatant containing the acyl-CoAs to a new tube.

• Drying: Dry the extract using a lyophilizer or vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a solvent compatible with the LC-MS/MS analysis, such as an ammonium (B1175870) acetate/methanol/water mixture.[1]

Protocol 2: Extraction of Long-Chain Acyl-CoAs from Mammalian Tissue

This protocol is a modified version of previously described methods for the extraction of long-chain acyl-CoAs from tissues.[12][14]

Materials:

• Homogenization buffer: e.g., 100 mM KH2PO4[10]

• Extraction solvent: Isopropanol (B130326)

• Saturated ammonium sulfate (B86663) solution

• Methanol

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Tissue Homogenization: Freeze-clamp the tissue in liquid nitrogen and grind to a fine powder. Homogenize the powdered tissue in ice-cold homogenization buffer.

• Initial Extraction: Add isopropanol to the homogenate and continue homogenization.

• Phase Separation: Add saturated ammonium sulfate and methanol, vortex, and centrifuge to separate the phases.

• Supernatant Collection: Collect the upper aqueous phase containing the acyl-CoAs.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the aqueous extract onto the cartridge.

  • Wash the cartridge with water and then a low percentage of organic solvent to remove polar impurities.

  • Elute the acyl-CoAs with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Drying: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the LC-MS/MS mobile phase.

Protocol 3: LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a general framework for the LC-MS/MS analysis of a broad range of acyl-CoAs.[2][5][12]

Instrumentation:

• Liquid Chromatography system (HPLC or UPLC)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer)

• Reversed-phase C18 or C8 column[2][12]

Chromatographic Conditions:

• Mobile Phase A: 50 mM formic acid adjusted to pH 8.1 with ammonium hydroxide (B78521) in water.[2]

• Mobile Phase B: Methanol.[2]

• Flow Rate: 600 µL/min.[2]

• Column Temperature: 40°C.[2]

• Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic long-chain acyl-CoAs. For example: 0-15% B over 12 minutes, then a steep increase to 100% B.[2]

• Injection Volume: 5-10 µL.[1][2]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

• Detection Mode: Selected Reaction Monitoring (SRM) for targeted quantification or full scan with data-dependent MS/MS for screening.[6][12]

• Characteristic Transitions: Acyl-CoAs often exhibit a characteristic neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety (507 Da).[6][7][8] Another common fragment ion is adenosine (B11128) 3',5'-diphosphate at m/z 428.0365.[6]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Central role of Acyl-CoAs in metabolism.

Caption: General workflow for Acyl-CoA analysis.

Caption: Logic of LC-MS/MS for Acyl-CoA analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. A common approach for absolute quantification of short chain CoA thioesters in prokaryotic and eukaryotic microbes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Technical Advance: a novel technique for the sensitive quantification of acyl CoA esters from plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 11. Analysis of in vivo levels of acyl-thioesters with gas chromatography/mass spectrometry of the butylamide derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocols for In Situ Detection of 3-Hydroxyacyl-CoAs

Audience: Researchers, scientists, and drug development professionals.

Introduction Acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in numerous metabolic pathways, including fatty acid β-oxidation and amino acid catabolism.[1] Specifically, 3-hydroxyacyl-CoAs are key metabolites in the β-oxidation cycle. Their subcellular compartmentalization and concentration are crucial for regulating metabolic flux and cellular signaling.[1] Understanding the spatial distribution of these molecules within cells and tissues is essential for elucidating metabolic processes in both health and disease.

Direct in situ visualization of small metabolites like 3-hydroxyacyl-CoAs using traditional staining or fluorescent probes is challenging due to their low abundance, inherent instability, and the lack of highly specific binding agents.[2] This document provides a comprehensive guide to advanced and indirect methodologies for determining the location and concentration of 3-hydroxyacyl-CoAs. The protocols focus on two primary approaches: Mass Spectrometry Imaging (MSI) for direct spatial mapping on tissue sections, and Subcellular Fractionation followed by Liquid Chromatography-Mass Spectrometry (LC-MS) for determining concentrations within specific organelles.

Metabolic Context: Formation of 3-Hydroxyacyl-CoA

3-Hydroxyacyl-CoAs are formed during the third step of the mitochondrial fatty acid β-oxidation spiral. This pathway sequentially shortens fatty acyl-CoA chains, producing acetyl-CoA, FADH₂, and NADH.

Caption: Generalized pathway of fatty acid β-oxidation showing the formation of L-3-Hydroxyacyl-CoA.

Method 1: Mass Spectrometry Imaging (MSI) for Spatial Localization

MSI is a powerful technique that maps the spatial distribution of molecules in tissue sections by acquiring mass spectra from discrete locations.[3] This allows for the direct visualization of 3-hydroxyacyl-CoAs in situ. Due to the potential volatility of smaller acyl-CoAs, an on-tissue chemical derivatization step can be employed to improve detection.[4]

Experimental Workflow: MSI

Caption: Workflow for in situ detection of 3-hydroxyacyl-CoAs using Mass Spectrometry Imaging.

Protocol: MSI of 3-Hydroxyacyl-CoAs

A. Materials and Reagents

• Fresh tissue samples

• Optimal Cutting Temperature (OCT) compound

• Indium tin oxide (ITO) coated glass slides

• Cryostat

• Vacuum desiccator

• MALDI matrix solution (e.g., 9-aminoacridine (B1665356) or α-cyano-4-hydroxycinnamic acid (CHCA))

• Matrix sprayer/spotter

• MALDI-TOF or MALDI-Q-TOF mass spectrometer[4]

• MS imaging software

B. Procedure

• Tissue Preparation:

  • Immediately snap-freeze freshly excised tissue in liquid nitrogen or isopentane (B150273) cooled on dry ice.

  • Embed the frozen tissue in OCT compound.

  • Section the tissue block at 10-20 µm thickness using a cryostat at -20°C.

  • Thaw-mount the tissue section onto a pre-cooled ITO slide.

• Drying and Storage:

  • Dry the mounted tissue section under a gentle stream of nitrogen or in a vacuum desiccator.

  • Store slides at -80°C until analysis.

• Matrix Application:

  • Equilibrate the slide to room temperature in a desiccator.

  • Apply the MALDI matrix uniformly over the tissue section using an automated sprayer, spotter, or sublimation device. The goal is to form a fine, homogenous crystal layer.

• Data Acquisition:

  • Load the slide into the MALDI mass spectrometer.

  • Define the region of interest (ROI) for analysis.

  • Set the instrument parameters (laser intensity, raster step size) to optimize signal for the expected m/z of the target 3-hydroxyacyl-CoA species.

  • Acquire mass spectra across the entire ROI.[3]

• Data Analysis:

  • Use imaging software to reconstruct the spatial distribution of specific ions.

  • Generate an ion map for the theoretical m/z of the target 3-hydroxyacyl-CoA.

  • Normalize the signal to an internal standard or a housekeeping lipid.

  • Correlate the ion image with a stained image (e.g., H&E) of an adjacent tissue section to identify anatomical features.

Method 2: Subcellular Fractionation and LC-MS/MS Quantification

This method provides quantitative data on the concentration of 3-hydroxyacyl-CoAs in different cellular compartments (e.g., mitochondria, peroxisomes, cytoplasm), offering an indirect but highly specific form of in situ analysis.[1] The protocol involves gentle cell lysis, separation of organelles by differential centrifugation, and subsequent extraction and quantification of acyl-CoAs by LC-MS/MS.[2][5]

Experimental Workflow: Subcellular Fractionation and LC-MS/MS

Caption: Workflow for quantification of 3-hydroxyacyl-CoAs in subcellular compartments.

Protocol: Acyl-CoA Extraction from Subcellular Fractions

This protocol is adapted from established methods for acyl-CoA extraction for LC-MS analysis.[2][5][6]

A. Materials and Reagents

• Isolated subcellular fractions (e.g., from a commercial kit or standard protocol)

• Extraction Solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v), chilled to -20°C.[6][7]

• Internal standard (e.g., Heptadecanoyl-CoA)[8]

• Reconstitution Solvent: 50% methanol in 50 mM ammonium (B1175870) acetate (B1210297) (pH 7).[2]

• High-speed refrigerated centrifuge (capable of >14,000 x g at 4°C)

• Vacuum concentrator or nitrogen evaporator

• LC-MS/MS system with a C18 reversed-phase column[5]

B. Procedure

• Quenching and Extraction:

  • To 100 µL of the organelle fraction (on ice), add 500 µL of ice-cold extraction solvent containing the internal standard.

  • Vortex vigorously for 1 minute to precipitate proteins and extract metabolites.[5]

• Supernatant Collection:

  • Centrifuge the samples at 15,000 x g for 10 minutes at 4°C.[2]

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled microcentrifuge tube. Avoid disturbing the protein pellet.[2]

• Drying and Reconstitution:

  • Dry the supernatant completely using a vacuum concentrator or a gentle stream of nitrogen.[5]

  • Reconstitute the dried extract in 50-100 µL of reconstitution solvent.[2]

• Final Clarification:

  • Vortex briefly and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet any insoluble material.[2]

  • Transfer the clear supernatant to an LC-MS autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Separate acyl-CoAs using a C18 column with a gradient elution, typically using mobile phases of water and acetonitrile with ammonium acetate or formic acid.[5]

  • Detect and quantify using tandem mass spectrometry, often in Multiple Reaction Monitoring (MRM) mode, monitoring for the characteristic neutral loss of 507 Da from the precursor ion.[7]

  • Quantify the concentration of 3-hydroxyacyl-CoAs by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with authentic standards.

Data Presentation: Acyl-CoA Abundance

The following tables summarize representative quantitative data for various acyl-CoA species from the literature, providing a comparative overview of typical acyl-CoA pool sizes in different mammalian cell lines. This data is essential for establishing baseline levels and assessing the expected concentration range for 3-hydroxyacyl-CoAs.

Table 1: Acyl-CoA Abundance in Human Cell Lines Data allows for a comparative overview of acyl-CoA pool sizes across different cell types.

Acyl-CoA Species	HepG2 (pmol/10⁶ cells)[2]	DU145 (Prostate Cancer) (pmol/mg protein)[9]	PNT2 (Normal Prostate) (pmol/mg protein)[9]
Acetyl-CoA	10.64	~15	~10
Propionyl-CoA	3.53	~0.5	~0.3
Butyryl-CoA	1.01	-	-
Succinyl-CoA	25.47	~1.2	~0.8
HMG-CoA	0.97	-	-
Palmitoyl-CoA (C16:0)	-	~1.0	~0.7
Stearoyl-CoA (C18:0)	-	~0.8	~0.5
Oleoyl-CoA (C18:1)	-	~1.5	~1.2

Note: Data is compiled from different sources and methodologies; direct comparison should be made with caution. "-" indicates data not reported in the cited source.

Table 2: Comparison of Acyl-CoA Extraction and Analysis Methods The choice of methodology can significantly impact recovery and sensitivity.

Methodological Approach	Key Strengths	Key Limitations	Typical Recovery	Limit of Detection (LOD)	Reference
Solvent Precipitation	Simple, fast, good recovery for a broad range of acyl-CoAs.	Potential for ion suppression from co-extracted matrix components.	High MS intensities reported.	Not explicitly stated.	[5]
Solid-Phase Extraction (SPE)	Excellent sample clean-up, reducing matrix effects. High recovery.	More time-consuming and costly than precipitation.	>80% for most species.	Femtomole range.	[5][8]
Enzymatic Cycling Assay	Very high sensitivity for specific intermediates.	Indirect; measures NADH production, not the molecule itself. Not spatial.	Not applicable.	Picomole level.	[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mass spectrometry imaging | Josef Cvačka Group [ms.group.uochb.cz]
• 4. Frontiers | On-tissue derivatization for mass spectrometry imaging reveals the distribution of short chain fatty acids in murine digestive tract [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 9. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing MRM Transitions for 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-OPC6-CoA is a key intermediate in the biosynthesis of jasmonic acid (JA) and its derivatives, collectively known as jasmonates. Jasmonates are lipid-derived phytohormones that play crucial roles in regulating plant growth, development, and defense responses against biotic and abiotic stresses.[1][2] The biosynthesis of jasmonic acid originates from α-linolenic acid in the chloroplast and proceeds through the octadecanoid pathway.[1][3] Within the peroxisome, 12-oxo-phytodienoic acid (OPDA) is reduced and undergoes two rounds of β-oxidation to yield JA. 3-Hydroxy-OPC6-CoA is an intermediate in this β-oxidation process.[4][5][6]

Accurate and sensitive quantification of 3-Hydroxy-OPC6-CoA is essential for studying the regulation of jasmonate biosynthesis and its role in various physiological processes. Multiple Reaction Monitoring (MRM) mass spectrometry is a highly sensitive and selective technique for the quantification of specific molecules in complex biological matrices.[7][8] This application note provides a detailed protocol for developing MRM transitions for the analysis of 3-Hydroxy-OPC6-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Predicted MRM Transitions for 3-Hydroxy-OPC6-CoA

The chemical formula for 3-Hydroxy-OPC6-CoA is C37H56N7O19P3S, with a monoisotopic molecular weight of 1031.2877 Da. The precursor ion ([M+H]+) for MRM analysis is therefore predicted to be m/z 1032.295. Acyl-CoA compounds typically undergo a characteristic fragmentation pattern involving the neutral loss of the Coenzyme A moiety (C21H36N7O16P3S), which has a mass of 767.57 Da. However, a more commonly observed fragmentation for quantification is the neutral loss of the 3'-phospho-ADP portion, resulting in a loss of 507.18 Da.[8] Another common product ion corresponds to the phosphopantetheine moiety at m/z 428.1.

Based on these fragmentation patterns, the following MRM transitions are proposed for 3-Hydroxy-OPC6-CoA:

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Use
1032.3	525.1	Quantifier
1032.3	428.1	Qualifier 1
1032.3	Variable	Qualifier 2 (To be determined empirically)
Note: The quantifier product ion is calculated as [M+H - 507.18]+. The second qualifier ion should be determined by direct infusion of a standard or analysis of a sample known to contain 3-Hydroxy-OPC6-CoA to identify another characteristic fragment ion.

Experimental Protocols

This section details the methodology for sample preparation, LC-MS/MS analysis, and MRM method development for 3-Hydroxy-OPC6-CoA.

Sample Preparation (from Plant Tissue)

This protocol is a general guideline and may require optimization based on the specific plant tissue.

• Harvest and Flash Freeze: Harvest plant tissue (e.g., leaves, roots) and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder under liquid nitrogen using a mortar and pestle.

• Extraction:

  • To approximately 100 mg of powdered tissue, add 1 mL of ice-cold extraction buffer (e.g., 10% trichloroacetic acid or 5-sulfosalicylic acid).

  • Vortex thoroughly for 1 minute.

  • Incubate on ice for 15 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE) for Cleanup and Concentration:

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the supernatant from the extraction step onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of water to remove salts and other polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol.

• Drying and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in 50-100 µL of an appropriate solvent, such as 50% methanol in water, for LC-MS/MS analysis.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating acyl-CoAs.

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 7.

• Mobile Phase B: Acetonitrile.

• Gradient: A typical gradient would be to start at a low percentage of mobile phase B (e.g., 2-5%), hold for 1-2 minutes, then ramp to a high percentage (e.g., 95%) over 5-10 minutes, hold for 2-3 minutes, and then return to initial conditions to re-equilibrate the column. The gradient should be optimized to achieve good separation of 3-Hydroxy-OPC6-CoA from other isomers and matrix components.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry (MS)

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Ion Source Parameters:

  • IonSpray Voltage: ~5500 V

  • Temperature: ~500 °C

  • Curtain Gas: ~30 psi

  • Ion Source Gas 1 (Nebulizer Gas): ~50 psi

  • Ion Source Gas 2 (Heater Gas): ~50 psi

  • Collision Gas (CAD): ~Medium (e.g., 7-9 psi)

  • These parameters should be optimized for the specific instrument used.

• MRM Method Development:

  • Compound Optimization (Direct Infusion): If a purified standard of 3-Hydroxy-OPC6-CoA is available, perform a direct infusion experiment to determine the optimal declustering potential (DP) and collision energy (CE) for each MRM transition.

    • Infuse a solution of the standard (e.g., 1 µg/mL in 50% acetonitrile/water) into the mass spectrometer.

    • In precursor ion scan mode, confirm the mass of the parent ion ([M+H]+ at m/z 1032.3).

    • Perform a product ion scan of m/z 1032.3 to identify the major fragment ions.

    • For each desired MRM transition, optimize the collision energy to maximize the signal of the product ion.

  • Scheduled MRM (sMRM): To maximize sensitivity and the number of compounds that can be monitored in a single run, use a scheduled MRM approach. This involves monitoring each MRM transition only around the expected retention time of the analyte.

Data Presentation

The following table summarizes the key parameters for the proposed MRM method for 3-Hydroxy-OPC6-CoA.

Analyte	Precursor (m/z)	Product (m/z)	Dwell Time (ms)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
3-Hydroxy-OPC6-CoA	1032.3	525.1	50	Optimize	Optimize
3-Hydroxy-OPC6-CoA	1032.3	428.1	50	Optimize	Optimize
3-Hydroxy-OPC6-CoA	1032.3	Qualifier 2	50	Optimize	Optimize
Note: Optimal DP and CE values are instrument-dependent and must be determined empirically.

Visualizations

Signaling Pathway

Caption: Biosynthesis pathway of Jasmonic Acid highlighting the position of 3-Hydroxy-OPC6-CoA.

Experimental Workflow

Caption: General workflow for the development and application of an MRM method.

Logical Relationship of MRM Development

Caption: Logical flow for the development of MRM transitions for a target analyte.

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Functional Diversification of Acyl-Coenzyme A Oxidases in Jasmonic Acid Biosynthesis and Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. madsg.com [madsg.com]
• 6. Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Chemo-Enzymatic Synthesis of Acyl-CoA Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a vast array of metabolic processes, including the citric acid cycle, fatty acid metabolism, and the biosynthesis of natural products like polyketides.[1][2][3] Approximately 4-5% of all known enzymes utilize CoA or its thioesters as substrates, highlighting their central role in biochemistry.[1][3] Acyl-CoA analogs, synthetic molecules that mimic the natural substrates, are invaluable tools for studying and engineering these biochemical pathways.[1] By replacing the chemically labile thioester linkage with more robust functionalities (e.g., amides, esters), researchers can create non-hydrolyzable analogs to probe enzyme mechanisms, determine protein structures with bound ligands, and develop potent enzyme inhibitors.[4][5]

Chemo-enzymatic synthesis provides a powerful and versatile strategy for producing these analogs, combining the flexibility of chemical synthesis to create novel acyl groups with the high selectivity and mild reaction conditions of biocatalysis.[6] This approach overcomes many drawbacks of purely chemical methods, such as the high cost of Coenzyme A as a starting material, poor yields, and the need for harsh reaction conditions that CoA is sensitive to.[4][7]

These application notes provide an overview of common chemo-enzymatic strategies, detailed experimental protocols, and a summary of quantitative data to guide researchers in the synthesis and application of custom acyl-CoA analogs.

Synthesis Strategies and Data

The chemo-enzymatic synthesis of acyl-CoA analogs typically follows one of two primary routes:

• Enzymatic Ligation of a Modified Carboxylic Acid: A custom carboxylic acid is first synthesized chemically. This acid is then enzymatically ligated to Coenzyme A using a promiscuous acyl-CoA synthetase (ACS) or ligase.[6] These enzymes catalyze the ATP-dependent formation of a thioester bond.[8][9]

• Chemical Synthesis of an Acyl-Pantetheine Followed by Enzymatic Elaboration: A modified acyl group is chemically attached to pantetheine. This precursor is then enzymatically converted to the final acyl-CoA analog in a one-pot reaction using enzymes from the natural CoA biosynthesis pathway, such as CoaA, CoaD, and CoaE from E. coli.[7]

A variety of chemical methods can be used to activate the carboxylic acid for subsequent enzymatic or chemical ligation. The choice of method often depends on the functional groups present in the desired acyl moiety.

General Workflow for Acyl-CoA Analog Synthesis

Caption: Overview of two primary chemo-enzymatic routes to acyl-CoA analogs.

Data Presentation: Comparison of Synthesis Yields

The efficiency of acyl-CoA synthesis can vary significantly based on the chemical activation method and the nature of the acyl group. The following table summarizes typical yields for different classes of CoA-thioesters using various chemical coupling methods, which are often the first step in a chemo-enzymatic protocol.

Acyl-CoA Class	Activation Method	Example Compound	Typical Yield (%)	Reference
Saturated	Symmetric Anhydride	Butyryl-CoA	>50	[10]
Saturated	Carbonyldiimidazole (CDI)	Hexanoyl-CoA	78	[1]
α,β-Unsaturated	Ethyl Chloroformate (ECF)	Crotonyl-CoA	44	[1][10]
α,β-Unsaturated	Ethyl Chloroformate (ECF)	Cinnamoyl-CoA	75	[1][10]
α-Carboxylated	CDI -> Enzymatic	(S)-Ethylmalonyl-CoA	>40	[1]
Amide Analog	NHS Ester	p-Coumaroyl CoA Amide	74	[4]

Key Experimental Protocols

Protocol 1: Enzymatic Ligation of a Carboxylic Acid to CoA

This protocol describes a general method for synthesizing acyl-CoA analogs from a chemically synthesized carboxylic acid using a broad-specificity acyl-CoA synthetase.[6]

Materials:

• Custom carboxylic acid analog

• Coenzyme A, trilithium salt (CoA)

• ATP, disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• Tricine or Tris-HCl buffer

• Purified broad-specificity acyl-CoA synthetase (recombinant or from a natural source)[6][11]

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• HPLC system with a C18 column

Methodology:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture. For a 1 mL final volume, a typical reaction contains:

    • 100 mM Tricine buffer, pH 7.8

    • 10 mM ATP

    • 10 mM MgCl₂

    • 2.5 mM CoA

    • 5 mM carboxylic acid analog (dissolved in a minimal amount of DMSO or buffer)

    • 0.1 - 0.5 mg/mL purified acyl-CoA synthetase[6]

  • Vortex gently to mix.

• Incubation:

  • Incubate the reaction at the optimal temperature for the enzyme (typically 25-37 °C) for 1-4 hours.[6]

  • Monitor the reaction progress by analytical HPLC if desired. The formation of the acyl-CoA product can be observed by a shift in retention time compared to CoA.

• Reaction Quench and Enzyme Removal:

  • Stop the reaction by adding an equal volume of cold 4% trichloroacetic acid (TCA) or by heat inactivation followed by centrifugation to pellet the precipitated enzyme.[6]

• Purification:

  • Load the supernatant from the quenched reaction onto a C18 SPE cartridge pre-equilibrated with water or a low-concentration ammonium (B1175870) acetate (B1210297) buffer.

  • Wash the cartridge with 2% ammonium acetate or water to remove salts, ATP, and other unbound starting materials.[6]

  • Elute the acyl-CoA analog with an appropriate concentration of methanol (B129727) or acetonitrile (B52724) in water (e.g., 50% methanol).

  • For higher purity, perform preparative reverse-phase HPLC.

• Analysis and Quantification:

  • Confirm the identity of the product by mass spectrometry.

  • Quantify the concentration of the purified acyl-CoA analog using UV-Vis spectrophotometry by measuring the absorbance of the adenine (B156593) ring at 260 nm (ε = 16,400 M⁻¹cm⁻¹).

The Acyl-CoA Synthetase Reaction Mechanism

Caption: The two-step catalytic mechanism of acyl-CoA synthetases.[8][12][13]

Protocol 2: One-Step Transformation of CoA into Amide Analogs

This protocol describes a chemical method for creating amide analogs directly from Coenzyme A in a single step under mild, aqueous conditions, which is useful for creating stable enzyme inhibitors.[4]

Materials:

• Coenzyme A, trilithium salt (CoA)

• Boric acid (H₃BO₃)

• Amine of interest (e.g., ethylenediamine)

• Phosphate (B84403) buffer (e.g., 0.5 M, pH 7.5)

• HPLC system for purification

Methodology:

• Reaction Setup:

  • Dissolve CoA in 0.5 M phosphate buffer (pH 7.5) to a final concentration of ~10 mM.

  • Add boric acid to the solution to a final concentration of ~100 mM.

  • Add the desired amine nucleophile in excess (e.g., 1 M ethylenediamine).

  • The total reaction volume can be scaled as needed (e.g., 100 µL to 1 mL).

• Incubation:

  • Incubate the reaction mixture at room temperature.

  • The reaction time can vary from a few hours to overnight (e.g., 14 hours).[4] Monitor progress by analytical HPLC.

• Purification:

  • Directly purify the reaction mixture using semi-preparative or preparative reverse-phase HPLC.

  • Use a gradient of water and acetonitrile (both often containing 0.1% TFA) to separate the CoA-amide analog from unreacted CoA, boric acid, and excess amine.

• Analysis and Lyophilization:

  • Confirm the mass of the collected product fractions using mass spectrometry.

  • Pool the pure fractions and lyophilize to obtain the final product as a stable powder.

Applications in Research and Drug Development

Acyl-CoA analogs are used extensively to investigate biological systems.

• Probing Enzyme Mechanisms: Non-hydrolyzable analogs allow for the trapping of enzyme-substrate complexes, facilitating structural studies (X-ray crystallography, NMR) and providing insight into catalytic mechanisms.[5] Stable isotope-labeled analogs can be used in kinetic studies to trace metabolic fates.

• Metabolic Pathway Analysis: Acyl-CoA profiling is crucial for understanding the metabolic state of cells and tissues.[14] Synthetic analogs serve as essential standards for mass spectrometry-based metabolomics to accurately identify and quantify endogenous acyl-CoAs.

• Drug Discovery: Many enzymes in fatty acid and polyketide biosynthesis pathways are targets for antimicrobial and anticancer drugs. Acyl-CoA analogs that act as potent and specific inhibitors of these enzymes are valuable leads for drug development.[15][16] For example, analogs can be designed to inhibit fatty acid synthetases, which are often upregulated in cancer cells.[17]

Role of Acyl-CoAs in Fatty Acid Metabolism

Caption: Simplified overview of fatty acid metabolism showing key roles of acyl-CoAs.

References

• 1. mdpi.com [mdpi.com]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. "Improved Synthesis of Acetyl-Coa and Malonyl-Coa Analogs and Their Use" by Aaron Benjamin [docs.lib.purdue.edu]
• 6. benchchem.com [benchchem.com]
• 7. Chemoenzymatic synthesis of acyl coenzyme A substrates enables in situ labeling of small molecules and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl-CoA synthetase - Wikipedia [en.wikipedia.org]
• 9. Aryl Coenzyme A Ligases, a Subfamily of the Adenylate-Forming Enzyme Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Acyl-CoA synthetase, recombinant(EC 6.2.1.3) - Creative Enzymes [creative-enzymes.com]
• 12. Natural separation of the acyl-CoA ligase reaction results in a non-adenylating enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 15. Acyl-CoA synthesis, lipid metabolism and lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Acyl-coenzyme A synthetases in metabolic control - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: 3-Hydroxy-OPC6-CoA Detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 3-Hydroxy-OPC6-CoA. Our goal is to help you improve the sensitivity and reliability of your detection methods.

Frequently Asked Questions (FAQs)

Q1: I am not detecting a signal for my 3-Hydroxy-OPC6-CoA standard. What are the first things I should check?

A1: When there is a complete absence of signal, a systematic check of your system is crucial.

• Mass Spectrometer Functionality: Begin by infusing a known, stable compound to confirm the mass spectrometer is operational.[1]

• Fresh Reagents: Prepare fresh standards and mobile phases to rule out degradation or contamination.[1]

• Instrument Parameters: Verify that all instrument settings, such as voltages and gas flows, are correct and that you have a stable electrospray.[1]

Q2: What are the primary reasons for low signal intensity when analyzing acyl-CoA compounds like 3-Hydroxy-OPC6-CoA?

A2: Low signal intensity for acyl-CoAs can be attributed to several factors:

• Sample Degradation: Acyl-CoAs are prone to hydrolysis, particularly in non-acidic aqueous solutions.[1][2]

• Inefficient Ionization: The composition of the mobile phase and the presence of co-eluting matrix components can negatively impact the ionization efficiency of acyl-CoAs.[1]

• Suboptimal Mass Spectrometry Parameters: Incorrect selection of precursor and product ions or inadequate collision energy will result in poor sensitivity.[1]

• Ion Suppression: Complex biological samples can introduce matrix effects that significantly diminish the analyte signal.[1]

Q3: How can I prevent the degradation of my 3-Hydroxy-OPC6-CoA samples?

A3: To minimize degradation, process samples quickly on ice and store them at -80°C as a dry pellet.[2] When reconstituting samples for analysis, using methanol (B129727) or a buffered solution like 50 mM ammonium (B1175870) acetate (B1210297) at a neutral pH can enhance stability compared to unbuffered aqueous solutions.[3]

Q4: What are the characteristic fragmentation patterns for acyl-CoAs in positive ion mode MS/MS?

A4: In positive ion mode, acyl-CoAs typically exhibit a neutral loss of the 3'-phospho-ADP moiety, which corresponds to a mass difference of 507 Da.[2] This allows for the use of neutral loss scans to identify a range of acyl-CoA species. Another common fragment ion is observed at m/z 428, which results from cleavage between the 5' diphosphates.[2]

Q5: How can I improve the chromatographic separation of different acyl-CoA species?

A5: Good chromatographic separation is key to reducing ion suppression.[2] For short- to long-chain acyl-CoAs, reversed-phase chromatography with a C18 column is commonly used.[2] The use of ion-pairing agents or operating at a high pH (e.g., 10.5 with ammonium hydroxide) can improve peak shape and resolution.[2]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the detection of 3-Hydroxy-OPC6-CoA.

Issue 1: Low Signal Intensity or No Signal

Potential Cause	Troubleshooting Step
Sample Degradation	Prepare fresh samples and standards. Keep samples on ice during preparation and store at -80°C. Reconstitute in a non-aqueous or buffered solution immediately before analysis.[2][3]
Inefficient Ionization	Optimize mobile phase composition. Consider adding modifiers like ammonium acetate.[4] Ensure the electrospray source is clean and functioning optimally.
Ion Suppression	Improve sample cleanup using Solid-Phase Extraction (SPE).[1] Dilute the sample to reduce matrix effects. Adjust chromatographic conditions to separate 3-Hydroxy-OPC6-CoA from co-eluting matrix components.
Suboptimal MS Parameters	Infuse the 3-Hydroxy-OPC6-CoA standard to optimize precursor and product ions, as well as collision energy and other MS settings.
Incorrect Sample Preparation	Review the extraction protocol. Ensure complete cell lysis and efficient extraction of the analyte. For tissues, rapid freezing in liquid nitrogen is critical to quench metabolic activity.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step
Secondary Interactions with Stationary Phase	Add a buffer, such as ammonium formate, to the mobile phase to minimize interactions with residual silanol (B1196071) groups on the column.[5][6]
Column Overload	Reduce the injection volume or dilute the sample.[7]
Injection Solvent Mismatch	Ensure the sample solvent is of similar or weaker strength than the initial mobile phase.[7]
Physical Column Issues (e.g., void, frit blockage)	If all peaks are tailing, suspect a physical problem. Inspect and clean the inlet frit and guard cartridge. Consider flushing or replacing the column.[7]

Issue 3: Inaccurate or Imprecise Quantification

Potential Cause	Troubleshooting Step
Matrix Effects	Use a matrix-matched calibration curve to account for the influence of the sample matrix on ionization.
Lack of a Suitable Internal Standard	Use a stable isotope-labeled internal standard or an odd-chain acyl-CoA that is not endogenously present in the sample to correct for extraction variability and instrument response drift.
Non-Linearity of Detector Response	Use a weighted linear regression (e.g., 1/x) for the calibration curve to improve accuracy at lower concentrations.[2]

Quantitative Data Summary

While direct quantitative data for 3-Hydroxy-OPC6-CoA is not widely available, the following table provides reference ranges for related acyl-CoAs in various biological matrices.

Analyte Class	Matrix	Concentration Range	Reference(s)
Long-chain acyl-CoAs	Rat Heart, Kidney, Muscle	nmol/g wet weight	[8]
Acyl-CoAs (C4-C20)	Brassica napus seeds, Arabidopsis thaliana seedlings	3-6 µM	[8]
Short-chain acyl-CoAs	Rat Liver	pmol/mg tissue	[8]
3-Hydroxy Fatty Acids (Control)	Human Plasma	0.43 µmol/L	[8]
3-Hydroxy Fatty Acids (LCHAD deficiency)	Human Plasma	12.2 µmol/L	[8]

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Biological Tissues

This protocol is a generalized method adaptable for plant, animal, and microbial tissues.[8]

Materials:

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Homogenizer

• Extraction Buffer: 100 mM KH2PO4, pH 4.9

• 2-propanol

• Acetonitrile (B52724) (ACN)

• Saturated (NH4)2SO4

• Internal standards (e.g., heptadecanoyl-CoA)

• Solid-Phase Extraction (SPE) columns (e.g., C18)

Procedure:

• Sample Quenching and Homogenization:

  • Flash-freeze approximately 100 mg of tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Transfer the powder to a homogenizer containing 2 mL of ice-cold Extraction Buffer with a known amount of internal standard.

  • Homogenize thoroughly on ice.

• Solvent Extraction:

  • Add 2.0 mL of 2-propanol and homogenize again.

  • Add 4.0 mL of acetonitrile and 0.25 mL of saturated (NH4)2SO4.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C.

• Phase Separation and Collection:

  • Carefully collect the upper aqueous-organic phase containing the acyl-CoAs.

• Solid-Phase Extraction (SPE) Purification:

  • Dilute the collected supernatant with 10 mL of 100 mM KH2PO4 (pH 4.9).

  • Condition an SPE column according to the manufacturer's instructions.

  • Load the diluted extract onto the column.

  • Wash the column to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent (e.g., 2-propanol or an acetonitrile gradient).

• Sample Concentration:

  • Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small volume of a suitable solvent for analysis (e.g., 50 mM ammonium acetate).

Protocol 2: LC-MS/MS Analysis of 3-Hydroxy-OPC6-CoA

This is a representative LC-MS/MS method that can be adapted for 3-Hydroxy-OPC6-CoA.

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Tandem Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

• Precursor/Product Ion Transitions: To be determined by direct infusion of a 3-Hydroxy-OPC6-CoA standard.

• Collision Energy: Optimized for the specific analyte.

Visualizations

Caption: A logical workflow for troubleshooting low LC-MS signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]

overcoming instability of acyl-CoA thioesters in samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with acyl-CoA thioesters. Our goal is to help you overcome the inherent instability of these molecules to ensure accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: Why are my acyl-CoA samples degrading, and how can I prevent it?

A1: Acyl-CoAs are highly susceptible to chemical and enzymatic degradation. The primary cause of non-enzymatic degradation is the hydrolysis of the thioester bond, a reaction that is accelerated in aqueous solutions, particularly those that are alkaline or strongly acidic.[1][2] Enzymatic degradation can occur via acyl-CoA thioesterases present in the sample.[3][4]

To prevent degradation:

• Work Quickly and at Low Temperatures: Always keep samples on ice or at 4°C during processing to minimize enzymatic activity.[5]

• Immediate Quenching: Rapidly quench metabolic activity at the point of sample collection. This can be achieved by flash-freezing in liquid nitrogen or by immediate homogenization in a cold acidic or organic solvent.[6]

• Control pH: Maintain a slightly acidic to neutral pH (ideally pH 4.5-7.0) during extraction and storage.

• Proper Storage: For long-term storage, store extracts as a dried pellet at -80°C.[5]

• Reconstitution Solvent: Reconstitute dried samples immediately before analysis in an appropriate solvent. Methanol (B129727) has been shown to provide excellent stability.[1] A buffered solution, such as 50% methanol in 50 mM ammonium (B1175870) acetate (B1210297) (pH 7), can also be effective.[1] Avoid reconstituting in purely aqueous solutions for extended periods.[1]

Q2: I'm experiencing low recovery of my acyl-CoA analytes. What are the common causes and solutions?

A2: Low recovery can stem from several stages of the experimental workflow, from initial extraction to sample cleanup.

• Inefficient Extraction: The choice of extraction solvent is critical and depends on the sample type and the chain length of the acyl-CoAs of interest. For broad coverage, a monophasic solvent system like acetonitrile (B52724)/methanol/water is often effective.[6][7] For tissues, homogenization in a buffer followed by extraction with isopropanol (B130326) and acetonitrile has been successful.[8][9]

• Loss During Cleanup: Solid-phase extraction (SPE) is a common cleanup step, but it can lead to the selective loss of certain acyl-CoAs, especially more hydrophilic, short-chain species.[5] If SPE is necessary, carefully optimize the sorbent type, wash steps, and elution solvent. Alternatively, consider a protocol that uses protein precipitation (e.g., with 5-sulfosalicylic acid) and does not require an SPE step.[5][10]

• Adsorption: Acyl-CoAs can adsorb to plasticware. Using low-adhesion polypropylene (B1209903) tubes can help mitigate this issue.

Q3: My quantitative data is inconsistent and not reproducible. How can I troubleshoot my quantification method?

A3: Inaccurate or imprecise quantification is often related to sample matrix effects, poor chromatographic separation, or the lack of an appropriate internal standard.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of target analytes in the mass spectrometer, leading to inaccurate results.[1] To correct for this, use a stable isotope-labeled internal standard for each analyte if possible. If not, a single odd-chain acyl-CoA (e.g., C17:0-CoA) can serve as a suitable internal standard for monitoring extraction efficiency and instrument performance.[5][11]

• Chromatographic Separation: Good separation is essential to minimize ion suppression.[1] Reversed-phase chromatography with a C18 column is commonly used. Optimizing the gradient elution and mobile phase composition (e.g., using ion-pairing agents or a high pH) can significantly improve peak shape and resolution.[5][12]

• Calibration Curve: Construct your calibration curve in a matrix that closely matches your study samples to account for matrix effects.[1] Using a weighted linear regression (e.g., 1/x) can improve accuracy, especially at lower concentrations.[5]

Q4: What is the best analytical technique for measuring acyl-CoAs?

A4: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of acyl-CoAs.[5][7][13] The use of Multiple Reaction Monitoring (MRM) allows for high specificity by monitoring unique precursor-to-product ion transitions for each acyl-CoA molecule.[1][14]

Q5: What are the characteristic fragmentation patterns for acyl-CoAs in positive ion mode MS/MS?

A5: In positive ion mode ESI-MS/MS, acyl-CoAs exhibit a highly predictable fragmentation pattern. The most common fragmentation is a neutral loss of the 3'-phospho-ADP moiety, which corresponds to a mass difference of 507 Da.[5][10] This allows for the use of "neutral loss" scans to screen for a wide variety of acyl-CoA species in a sample. Another characteristic fragment ion is observed at m/z 428, which results from cleavage between the 5' diphosphates.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Signal / No Peak	Sample Degradation	Process samples rapidly on ice. Use appropriate quenching and extraction buffers (slightly acidic). Store dried extracts at -80°C. Reconstitute in methanol or buffered methanol just before analysis.[1][5]
Poor Extraction Recovery	Optimize extraction solvent for your specific sample type and target analytes. Consider methods that do not require a solid-phase extraction (SPE) step, as this can lead to loss of short-chain acyl-CoAs.[5]
Ion Suppression	Improve chromatographic separation to better resolve analytes from interfering species.[1] Use stable isotope-labeled internal standards to correct for matrix effects.[5]
Poor Peak Shape	Suboptimal Chromatography	Optimize the LC gradient. Use a column with appropriate chemistry (e.g., C18). Consider using ion-pairing agents or a high pH mobile phase to improve peak shape for these acidic molecules.[5][12]
Inaccurate Quantification	Matrix Effects	Prepare calibration standards in a similar matrix to the samples. Use stable isotope-labeled or odd-chain internal standards to normalize for variations.[1][5]
Non-Linearity	Use a weighted linear regression (e.g., 1/x) for calibration curves to improve accuracy at lower concentrations.[5] Ensure the calibration range brackets the expected sample concentrations.

Quantitative Data Summary

Table 1: Stability of Acyl-CoAs in Various Reconstitution Solvents

This table summarizes the stability of various acyl-CoA species in different solutions over a 24-hour period when stored on an autosampler. Data is presented as the percentage remaining relative to the time-zero measurement.

Reconstitution Solvent	C10:0-CoA (24h)	C14:0-CoA (24h)	C16:0-CoA (24h)	C18:0-CoA (24h)
Methanol	~100%	~100%	~100%	~100%
50% Methanol / 50% 50mM Ammonium Acetate (pH 7)	~95%	~90%	~85%	~80%
Water	~80%	~60%	~50%	~45%
50mM Ammonium Acetate (pH 7)	~75%	~55%	~45%	~40%
50% Methanol / 50% 50mM Ammonium Acetate (pH 3.5)	~90%	~80%	~70%	~65%
Data synthesized from literature findings, highlighting that methanol provides the best stability, while aqueous and unbuffered solutions lead to significant degradation, especially for longer-chain species.[1]

Table 2: Representative Abundance of Acyl-CoA Species in Mammalian Cells

This table provides a comparative overview of acyl-CoA pool sizes across different cell lines, normalized per million cells or per milligram of protein. Note that direct comparisons may be affected by differences in experimental conditions and normalization methods.[15]

Acyl-CoA Species	HepG2 (pmol/10⁶ cells)[15]	MCF7 (pmol/mg protein)[15]	RAW264.7 (pmol/mg protein)[15]
Acetyl-CoA	10.64	-	-
Propionyl-CoA	3.53	-	-
Succinyl-CoA	25.47	-	-
C14:0-CoA	-	~2.5	~1.5
C16:0-CoA	-	~12.0	~4.0
C18:0-CoA	-	~4.0	~1.0
C18:1-CoA	-	~8.0	~3.0

Experimental Protocols & Workflows

Protocol 1: Extraction of Acyl-CoAs from Cultured Mammalian Cells

This protocol is designed for the extraction of a broad range of acyl-CoAs from adherent or suspension cell cultures for analysis by LC-MS.[15]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold Methanol (LC-MS grade)

• Internal Standard solution (e.g., C17:0-CoA in methanol)

• Cell scraper (for adherent cells)

• 1.5 mL or 2 mL microcentrifuge tubes

• Centrifuge (refrigerated, capable of >15,000 x g)

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting and Washing:

  • For adherent cells: Aspirate the culture medium. Wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells: Pellet cells by centrifugation (500 x g for 5 min at 4°C). Wash the pellet twice with ice-cold PBS.

• Metabolism Quenching and Lysis:

  • Aspirate the final PBS wash completely.

  • Add 1 mL of pre-chilled (-20°C) methanol containing the internal standard to the cell plate or pellet.

  • For adherent cells: Use a cell scraper to scrape the cells directly into the cold methanol.

  • For suspension cells: Resuspend the cell pellet in the cold methanol.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Protein Precipitation:

  • Vortex the lysate vigorously for 1 minute.

  • Incubate on ice for 10 minutes to ensure complete protein precipitation.

• Lysate Clarification:

  • Centrifuge the lysate at maximum speed (e.g., 15,000 - 20,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Avoid disturbing the pellet.

• Sample Drying:

  • Dry the supernatant completely using a vacuum concentrator or a gentle stream of nitrogen. This step is crucial for concentrating the sample and improving stability.

• Sample Reconstitution:

  • Immediately before LC-MS analysis, reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a suitable solvent. Methanol is a common and effective choice.[1][15]

Workflow Diagram: Acyl-CoA Extraction from Cells

Caption: Workflow for acyl-CoA extraction from cultured cells.

Logical Diagram: Troubleshooting Low Acyl-CoA Signal

Caption: Troubleshooting guide for low acyl-CoA signal.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 14. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Support Center: 3-Hydroxy-OPC6-CoA Quantification

Welcome to the technical support center for the quantification of 3-Hydroxy-OPC6-CoA. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the analysis of this and other acyl-CoA species.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-OPC6-CoA and why is it difficult to quantify?

A: 3-Hydroxy-OPC6-CoA is a hypothetical intermediate in the β-oxidation of 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6-CoA), a precursor in the jasmonic acid biosynthesis pathway.[1] Its existence is predicted based on well-established metabolic pathways, but its natural occurrence has not been definitively proven in peer-reviewed literature.[1]

Quantification challenges stem from several factors:

• Low Abundance: As a metabolic intermediate, it is expected to be present in very low concentrations.

• Instability: The thioester bond in acyl-CoAs is susceptible to hydrolysis, requiring careful sample handling.

• Physicochemical Properties: Its amphipathic nature can lead to adsorptive losses during sample preparation and chromatography.

• Lack of Commercial Standards: As a hypothetical molecule, a certified reference standard is likely unavailable, necessitating custom synthesis for absolute quantification.

• Matrix Effects: Biological samples contain numerous compounds that can interfere with ionization in the mass spectrometer, leading to signal suppression or enhancement.[2][3]

Q2: Which analytical technique is best suited for quantifying 3-Hydroxy-OPC6-CoA?

A: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most suitable technique.[4] It offers the high sensitivity and specificity required to detect low-abundance analytes in complex biological matrices.[4][5] The Multiple Reaction Monitoring (MRM) mode, in particular, allows for precise quantification by monitoring specific precursor-to-product ion transitions.[1][6]

Q3: Should I use positive or negative ionization mode for MS analysis?

A: Both modes can be used, but the choice depends on the specific instrumentation and experimental goals.

• Positive Ion Mode (+ESI): Frequently reported for acyl-CoAs. It typically shows a characteristic fragmentation pattern involving the neutral loss of the CoA moiety's 3'-phosphate-adenosine-5'-diphosphate (B75964) portion (507 Da).[5][6]

• Negative Ion Mode (-ESI): Can offer higher sensitivity for acyl-CoAs due to the presence of phosphate (B84403) groups.[7][8] It is crucial to optimize ionization parameters empirically, ideally through infusion of a synthesized standard.[1]

Q4: How can I minimize analyte degradation during sample preparation?

A: To maintain the stability of 3-Hydroxy-OPC6-CoA, work quickly and keep samples on ice at all times. Use an acidic extraction buffer (e.g., containing 5-sulfosalicylic acid) to precipitate proteins and inhibit enzymatic activity.[5][9] Avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of acyl-CoAs.

Chromatography Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing/Fronting)	1. Column contamination or degradation.[10] 2. Inappropriate mobile phase pH. 3. Secondary interactions with residual silanols on the column.[9] 4. Sample solvent incompatible with the mobile phase.	1. Wash the column with a strong solvent (e.g., isopropanol) or replace it.[11] 2. Adjust mobile phase pH; acyl-CoAs are often run with ammonium (B1175870) acetate (B1210297) buffers.[7][12] 3. Use an end-capped column (e.g., C18, C8) and consider ion-pairing reagents if necessary.[4][8] 4. Reconstitute the final extract in the initial mobile phase.[4]
Retention Time (RT) Shift	1. Change in mobile phase composition or pH.[10] 2. Column aging or temperature fluctuation. 3. Inconsistent system equilibration between injections.	1. Prepare fresh mobile phase daily and use high-purity (LC-MS grade) solvents.[10][11] 2. Use a column oven for stable temperature control and monitor column performance with QC samples.[6] 3. Ensure a consistent and adequate equilibration time is included in the LC method.
No Peak / Very Weak Signal	1. Analyte degradation. 2. Poor extraction efficiency. 3. Ion suppression from matrix components.[2] 4. Incorrect MS/MS (MRM) transition parameters.	1. Re-evaluate the sample preparation protocol to ensure speed and cold conditions. 2. Test different extraction methods (e.g., Solid-Phase Extraction vs. Protein Precipitation).[9] 3. Improve sample cleanup, adjust chromatography to separate the analyte from interfering compounds, or perform a matrix effect study. 4. Infuse a standard to optimize precursor/product ions and collision energy. For acyl-CoAs, look for the characteristic neutral loss of 507 Da in positive mode.[5]

A logical workflow for troubleshooting common LC-MS/MS issues is presented below.

Caption: A decision tree for troubleshooting LC-MS/MS quantification issues.

Experimental Protocol: LC-MS/MS Quantification

This protocol is adapted from established methods for short- and medium-chain acyl-CoAs and should be optimized for your specific matrix and instrumentation.[4][5][12]

1. Sample Preparation (Protein Precipitation & Extraction)

• To 100 µL of biological sample (e.g., tissue homogenate, cell lysate) on ice, add 400 µL of an ice-cold extraction solution (Acetonitrile:Methanol:Water 2:2:1 v/v/v containing 2.5% 5-sulfosalicylic acid).[5][12]

• Add an internal standard (e.g., a stable isotope-labeled acyl-CoA, if available) at the beginning of the extraction.[3]

• Vortex vigorously for 1 minute.

• Incubate at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A).[4]

2. LC-MS/MS Parameters

The following tables provide starting parameters for method development.

Table 1: Suggested Liquid Chromatography Parameters

Parameter	Recommended Setting
Column	C18 or C8 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)[4][8]
Mobile Phase A	5-10 mM Ammonium Acetate in Water, pH 5-8[7][12]
Mobile Phase B	Acetonitrile[12]
Flow Rate	0.2 - 0.4 mL/min[12]
Column Temp.	30 - 40°C[1][12]
Injection Vol.	2 - 10 µL
Example Gradient	5% B to 95% B over 15 min, hold 5 min, re-equilibrate 5 min

Table 2: Hypothetical Mass Spectrometry Parameters

Note: These values must be determined empirically by infusing a synthesized standard.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1)	[M+H]⁺ of 3-Hydroxy-OPC6-CoA
Product Ion (Q3) - Quantifier	[M+H - 507]⁺ (Resulting from neutral loss of CoA moiety)[5]
Product Ion (Q3) - Qualifier	A second, stable fragment ion
Collision Energy (CE)	Optimize for maximum signal of the product ions
Dwell Time	10-50 ms

Visualizations

General Experimental Workflow

The diagram below outlines the key steps from sample collection to final data analysis for 3-Hydroxy-OPC6-CoA quantification.

Caption: Standard workflow for quantification of acyl-CoAs from biological samples.

Hypothesized Metabolic Pathway

3-Hydroxy-OPC6-CoA is postulated to be an intermediate in the β-oxidation spiral that shortens OPC8-CoA to jasmonic acid precursors in plants.

Caption: Hypothesized position of 3-Hydroxy-OPC6-CoA in jasmonate biosynthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. zefsci.com [zefsci.com]
• 11. lcms.cz [lcms.cz]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Solid-Phase Extraction for Polar Metabolites

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize solid-phase extraction (SPE) for polar metabolites.

Troubleshooting Guide

This guide addresses common issues encountered during the solid-phase extraction of polar metabolites in a question-and-answer format.

Question: Why am I experiencing low recovery of my polar analytes?

Answer: Low recovery is a frequent challenge in SPE of polar metabolites and can stem from several factors. The primary causes include inappropriate sorbent choice, analyte breakthrough during sample loading, loss during the wash step, or incomplete elution.[1][2] To systematically troubleshoot this, it's recommended to collect and analyze fractions from each step of the SPE process (load, wash, and elution) to pinpoint where the loss is occurring.[1]

Here are specific causes and potential solutions:

• Inappropriate Sorbent Selection: The chosen sorbent may not have enough affinity for your highly polar analytes. For instance, using a very non-polar sorbent like C18 might not effectively retain very polar compounds.

  • Solution: Consider using a more polar sorbent, such as a polymeric or graphitized carbon black cartridge.[3] Mixed-mode sorbents that offer multiple retention mechanisms (e.g., hydrophobic and ion-exchange) can also be highly effective for capturing and retaining polar metabolites from complex matrices.[4][5]

• Analyte Breakthrough During Loading: Your analyte may have a stronger affinity for the loading solvent than the sorbent. This is common when dealing with polar analytes in aqueous samples.

  • Solution:

    • Adjust Sample pH: Modify the pH of your sample to ensure the analytes are in a neutral state, which can improve retention on reversed-phase sorbents.[3]

    • Increase Sample Polarity: Adding salt (e.g., 5-10% NaCl) to the sample can increase the solvent polarity, enhancing the retention of highly polar analytes on reversed-phase media.[6]

    • Reduce Flow Rate: Decreasing the loading speed allows for more interaction time between the analytes and the sorbent.[1][3]

    • Solvent Exchange: For polar analytes in a polar medium, a liquid-liquid extraction to a less polar solvent can be performed before SPE.[5][7]

• Analyte Loss During Washing: The wash solvent may be too strong, causing your analytes of interest to be washed away along with interferences.

  • Solution: Use a weaker wash solvent. The ideal wash solvent is strong enough to remove impurities but not the target analytes.[1] You may need to test different solvent strengths to find the optimal one.

• Incomplete Elution: The elution solvent may not be strong enough to disrupt the interactions between your analyte and the sorbent.

  • Solution:

    • Increase Elution Solvent Strength: Increase the polarity of the elution solvent.[7] For polar compounds, a more polar solvent is generally required for elution.[8]

    • Modify Elution Solvent pH: Adjusting the pH of the elution solvent can help to disrupt interactions and improve recovery.[1]

    • Increase Elution Volume: Use a larger volume of the elution solvent or perform the elution in multiple, smaller aliquots.[1][2]

Question: My results are not reproducible. What could be the cause?

Answer: Poor reproducibility in SPE can be traced back to inconsistencies in the experimental procedure. Key factors to investigate include variations in sample pre-treatment, improper cartridge conditioning, inconsistent flow rates, and overloading the cartridge.[1]

• Inconsistent Sample Pre-treatment: Ensure a consistent method for preparing your samples and that analytes are fully dissolved.[1]

• Improper Cartridge Conditioning: Always follow the recommended conditioning steps for your specific cartridge and do not let the sorbent bed dry out before loading the sample.[1]

• Variable Flow Rates: Maintain a consistent and appropriate flow rate, typically around 1 mL/min for sample loading.[1]

• Cartridge Overloading: If the sample volume or concentration is too high, the analyte can wash out during loading.[1] In this case, consider using a larger SPE cartridge or one with a higher loading capacity.[1]

Question: My final extract is not clean enough. How can I remove more interferences?

Answer: If your extract contains a high level of interferences, the wash step needs to be optimized, or a more selective sorbent may be required.

• Optimize the Wash Step: The goal is to use the strongest possible wash solvent that doesn't elute your target analytes.[4] You can try increasing the volume or the organic strength of the wash solvent. A multi-step wash with solvents of increasing strength can also be effective.[3]

• Use a More Selective Sorbent: Mixed-mode or molecularly imprinted polymer (MIP) SPE cartridges offer higher selectivity and can result in cleaner extracts.[3][4]

• Pre-wash the Cartridge: Before the conditioning step, washing the cartridge with the elution solvent can help remove any potential contaminants from the sorbent material itself.[3]

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing an SPE method for polar metabolites?

A1: The first step is to understand the physicochemical properties of your target analytes, particularly their polarity (logP), pKa, and solubility. This information is crucial for selecting the appropriate sorbent and developing the extraction protocol.[4] Knowing the sample matrix is also critical; for example, aqueous samples are typically best suited for reversed-phase sorbents, while samples in organic solvents are compatible with normal-phase sorbents.[5]

Q2: How do I choose the right sorbent for my polar metabolites?

A2: Sorbent selection depends on the properties of your analyte and the sample matrix. For polar analytes, several options are available:

• Normal Phase Sorbents (e.g., Silica, Diol, Alumina): These are used when your sample is in a non-polar solvent. The polar analytes are retained on the polar sorbent.[7][9]

• Reversed-Phase Sorbents (e.g., C18, C8): While traditionally used for non-polar compounds, they can be adapted for moderately polar analytes, especially with modifications to the sample pH or by adding salts to increase retention.[6]

• Polymeric Sorbents: These are often a good choice for a wide range of polar metabolites and are generally more stable across a wider pH range than silica-based sorbents.

• Ion-Exchange Sorbents: If your polar metabolites are ionizable, ion-exchange SPE can provide very high selectivity.[10] Anion exchangers retain acidic compounds, while cation exchangers retain basic compounds.[8]

• Mixed-Mode Sorbents: These combine reversed-phase and ion-exchange characteristics, making them very effective for extracting and cleaning up complex samples containing polar and ionizable compounds.[4]

Q3: What is the purpose of each step in a standard SPE protocol?

A3: A typical SPE protocol consists of the following steps:

• Conditioning: This step wets the sorbent and activates the functional groups, preparing it for consistent interaction with the sample.[11][12]

• Equilibration: The sorbent is treated with a solution that is similar in composition to the sample matrix. This maximizes the retention of the analyte.[11][12]

• Sample Loading: The sample is passed through the cartridge, and the analytes of interest are retained on the sorbent.[11][12]

• Washing: Impurities and interfering compounds are washed away from the sorbent, while the target analytes remain.[11][12]

• Elution: The analytes of interest are recovered from the sorbent using a solvent that disrupts their interaction with the stationary phase.[11][12]

Q4: Can I inject my SPE eluate directly into my LC-MS system?

A4: While direct injection is possible and can save time by avoiding evaporation and reconstitution steps, it depends on the compatibility of your elution solvent with your LC mobile phase.[13] If the elution solvent is much stronger than your initial mobile phase, it can lead to poor peak shape and retention time shifts. In many cases, it is necessary to evaporate the eluate and reconstitute the residue in a solvent that is compatible with your analytical method.[11]

Experimental Protocols

Generic Solid-Phase Extraction (SPE) Protocol for Polar Metabolites

This protocol provides a general workflow for SPE. It is essential to optimize the specific sorbents and solvents for your particular analytes and sample matrix.

• Sample Pre-treatment:

  • For biological fluids (e.g., plasma, urine), remove particulates by centrifugation or filtration.[14]

  • Adjust the sample pH to optimize analyte retention. For weakly basic analytes on reversed-phase sorbents, a neutral to slightly basic pH (7-8) may improve recovery.[3]

  • For highly aqueous samples, consider adding salt (e.g., 5-10% NaCl) to enhance the retention of very polar analytes on reversed-phase media.[6]

• Cartridge Conditioning:

  • Pass 1-3 mL of a water-miscible organic solvent (e.g., methanol, acetonitrile) through the cartridge to wet the sorbent.[5]

• Cartridge Equilibration:

  • Flush the cartridge with 1-3 mL of a solution that mimics your sample matrix (e.g., Milli-Q water for aqueous samples).[5] Do not allow the sorbent bed to dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., 1 mL/min).[1]

• Washing:

  • Wash the cartridge with 1-3 mL of a solvent that will remove interferences but not your target analytes (e.g., Milli-Q water or a weak organic/aqueous mixture).[3]

  • A drying step may be included after the wash, especially if using a water-immiscible elution solvent.[5]

• Elution:

  • Elute the analytes with a small volume (e.g., 1-2 mL) of a solvent that is strong enough to disrupt the analyte-sorbent interactions (e.g., methanol, acetonitrile, or a solvent with adjusted pH).[11]

  • Consider a two-step elution with two smaller aliquots of solvent to improve recovery.[15]

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with your downstream analysis (e.g., the initial mobile phase for LC-MS).[3]

Data Presentation

Table 1: Troubleshooting Guide for Low Analyte Recovery

Potential Cause	Recommended Solution(s)	Reference
Inappropriate Sorbent Choice	Select a more polar or mixed-mode sorbent.	[3][4]
Analyte Breakthrough	Adjust sample pH, add salt, decrease flow rate, or perform solvent exchange.	[1][3][6][7]
Analyte Loss During Wash	Use a weaker wash solvent or decrease the organic content.	[1]
Incomplete Elution	Increase elution solvent strength, modify pH, or increase elution volume.	[1][2][7]

Table 2: Common SPE Sorbent Types for Polar Metabolites

Sorbent Type	Retention Mechanism	Typical Analytes	Sample Matrix
Normal Phase (Silica, Diol)	Adsorption, hydrogen bonding	Polar compounds	Non-polar organic solvents
Reversed-Phase (C18, Polymeric)	Hydrophobic interactions	Moderately polar to non-polar compounds	Aqueous
Ion-Exchange (SAX, SCX)	Electrostatic interactions	Ionizable acids and bases	Aqueous
Mixed-Mode (Reversed-Phase + Ion-Exchange)	Multiple interactions	Wide range of polar and ionizable compounds	Complex, aqueous

Visualizations

Caption: A typical experimental workflow for solid-phase extraction (SPE).

Caption: A logical workflow for troubleshooting low recovery in SPE.

References

• 1. silicycle.com [silicycle.com]
• 2. welch-us.com [welch-us.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Solid Phase Extraction Explained [scioninstruments.com]
• 9. specartridge.com [specartridge.com]
• 10. scispace.com [scispace.com]
• 11. agilent.com [agilent.com]
• 12. Solid Phase Extraction FAQs: What is SPE and How Does it Work? [phenomenex.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]

minimizing sample degradation of 3-Hydroxy-OPC6-CoA

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing sample degradation of 3-Hydroxy-OPC6-CoA. Given that 3-Hydroxy-OPC6-CoA is a putative intermediate in jasmonic acid biosynthesis, direct stability data is limited.[1][2] The information herein is based on established principles for handling structurally similar and often unstable acyl-CoA esters.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-OPC6-CoA and why is it prone to degradation?

A1: 3-Hydroxy-OPC6-CoA is a hypothesized intermediate in the biosynthesis of jasmonic acid.[1][2] As an acyl-CoA ester, it contains a high-energy thioester bond, which is susceptible to nucleophilic attack and enzymatic cleavage, making it inherently less stable than its corresponding free fatty acid.[3] The presence of a hydroxyl group and a pentenyl side chain may also contribute to its reactivity and potential for oxidation or dehydration.

Q2: What are the primary pathways of degradation for 3-Hydroxy-OPC6-CoA?

A2: The primary degradation pathways for 3-Hydroxy-OPC6-CoA are likely to be:

• Hydrolysis: The thioester bond can be cleaved by water (non-enzymatic) or by acyl-CoA thioesterases (enzymatic) to yield Coenzyme A and 3-Hydroxy-OPC6.[4] This process can be accelerated by non-optimal pH conditions.

• Oxidation: The double bond in the pentenyl side chain and the cyclopentanone (B42830) ring are susceptible to oxidation, especially if exposed to air and light.

• Enzymatic Conversion: As a metabolic intermediate, it can be further processed by enzymes present in biological samples, such as by enoyl-CoA hydratases or 3-hydroxyacyl-CoA dehydrogenases.[5]

Q3: What are the ideal short-term and long-term storage conditions for 3-Hydroxy-OPC6-CoA?

A3: For optimal stability, 3-Hydroxy-OPC6-CoA should be handled with care. Based on best practices for similar unsaturated acyl-CoA esters:

• Long-Term Storage: Store as a lyophilized powder or in a suitable organic solvent (e.g., ethanol (B145695), acetonitrile) at -80°C.[6] The container should be glass with a Teflon-lined cap, and the headspace should be flushed with an inert gas like argon or nitrogen to prevent oxidation.[7]

• Short-Term Storage: For working solutions, store in an appropriate buffer (e.g., pH 6.0) or organic solvent at -20°C or -80°C.[6] Avoid repeated freeze-thaw cycles.

Q4: What solvents and buffers are recommended for working with 3-Hydroxy-OPC6-CoA?

A4: For reconstitution and experimental use, consider the following:

• Solvents: Anhydrous organic solvents such as ethanol or acetonitrile (B52724) are suitable for creating stock solutions. Ensure the solvent is of high purity to avoid contaminants that could accelerate degradation.

• Buffers: If an aqueous buffer is required, use a slightly acidic pH (around 6.0) to minimize hydrolysis of the thioester bond.[6] Buffers should be prepared with high-purity water and filtered. Common choices include potassium phosphate (B84403) or ammonium (B1175870) acetate.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no signal of 3-Hydroxy-OPC6-CoA in LC-MS analysis.	Sample degradation during storage or handling.	Review storage conditions. Ensure samples are stored at -80°C under an inert atmosphere. Aliquot samples to avoid multiple freeze-thaw cycles.
Inefficient extraction from the biological matrix.	Optimize the extraction protocol. Ensure the use of ice-cold solvents and rapid processing to minimize enzymatic activity. Consider the use of solid-phase extraction (SPE) for purification.[1]
Appearance of unexpected peaks in chromatogram.	Degradation products (e.g., free 3-Hydroxy-OPC6, oxidized forms).	Analyze the mass of the unexpected peaks to identify potential degradation products. Improve sample handling to minimize exposure to air, light, and non-optimal pH.
Contamination from plasticware.	Avoid using plastic containers or pipette tips with organic solvents, as these can leach plasticizers.[7] Use glass or polypropylene (B1209903) labware.
Inconsistent results between replicates.	Variable sample degradation due to differences in handling time or temperature exposure.	Standardize the experimental workflow to ensure all samples are processed identically and for the minimum time necessary. Keep samples on ice at all times.
Partial precipitation of the compound in aqueous solutions.	Ensure complete dissolution in the chosen buffer. A small amount of organic solvent may be necessary to maintain solubility.

Quantitative Data

Analyte Class	Matrix	Extraction Method	Recovery Rate (%)	Limit of Quantification (LOQ)	Reference
Long-Chain Acyl-CoAs	Rat Liver	Solid-Phase Extraction	83-90%	Not Reported	[2]
Long-Chain Acyl-CoAs	Various Tissues	Solid-Phase Extraction	70-80%	Not Reported	[2]
Jasmonic Acid & Methyl Jasmonate	Plant Tissue	Solid-Phase Extraction	92.48%	Not Reported	[2]

Experimental Protocols

Protocol 1: Handling and Storage of 3-Hydroxy-OPC6-CoA

• Receiving and Initial Storage: Upon receipt, immediately store the lyophilized powder at -80°C.

• Reconstitution:

  • Allow the vial to warm to room temperature before opening to prevent condensation.

  • Reconstitute the powder in a high-purity, anhydrous organic solvent such as ethanol or acetonitrile to a desired stock concentration.

  • Flush the headspace of the vial with argon or nitrogen before sealing.

• Aliquoting: Prepare single-use aliquots from the stock solution to minimize freeze-thaw cycles. Store aliquots in glass vials with Teflon-lined caps (B75204) at -80°C.

• Preparation of Working Solutions:

  • For aqueous experiments, dilute the stock solution into a pre-chilled, appropriate buffer (pH ~6.0) immediately before use.

  • Keep the working solution on ice throughout the experiment.

Protocol 2: Extraction of Acyl-CoAs from Biological Samples

This protocol is adapted from methods for extracting acyl-CoAs from biological tissues.[1]

• Homogenization:

  • Flash-freeze the biological tissue in liquid nitrogen immediately after collection.

  • Homogenize the frozen tissue in an ice-cold extraction buffer.

• Solvent Extraction:

  • Add 2 volumes of ice-cold 2-propanol and homogenize again.

  • Add 4 volumes of ice-cold acetonitrile and 0.25 volumes of saturated ammonium sulfate.

  • Vortex vigorously for 5 minutes.

• Phase Separation:

  • Centrifuge at 2,000 x g for 5 minutes at 4°C.

  • Carefully collect the upper aqueous-organic phase containing the acyl-CoAs.

• Solid-Phase Extraction (SPE) Purification:

  • Dilute the collected supernatant with a binding buffer (e.g., 100 mM KH2PO4, pH 4.9).

  • Condition an SPE column according to the manufacturer's instructions.

  • Load the diluted extract onto the column.

  • Wash the column to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent (e.g., 2-propanol or an acetonitrile gradient).

• Sample Concentration:

  • Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for analysis (e.g., 50 mM ammonium acetate).

Visualizations

Caption: Workflow for proper storage and handling of 3-Hydroxy-OPC6-CoA.

Caption: Potential degradation pathways for 3-Hydroxy-OPC6-CoA.

Caption: Troubleshooting decision tree for experimental variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 4. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enoyl-CoA hydratase/3-hydroxyacyl CoA dehydrogenase is essential for the production of DHA in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and purification of CoA esters [chromaappdb.mn-net.com]
• 7. avantiresearch.com [avantiresearch.com]

Technical Support Center: Acyl-CoA Analysis

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address common challenges encountered during the analysis of acyl-Coenzyme A (acyl-CoA) molecules, with a focus on resolving issues of low recovery.

Frequently Asked Questions (FAQs)

Q1: Why is my acyl-CoA recovery consistently low?

Low recovery of acyl-CoAs is a frequent issue stemming from their inherent chemical instability and the complexity of biological samples.[1][2][3][4] The primary factors include degradation during sample preparation, inefficient extraction, and losses during sample handling. Acyl-CoAs are particularly susceptible to hydrolysis in aqueous solutions, a process that is accelerated by alkaline or strongly acidic conditions.[3][5][6] Additionally, their amphipathic nature makes a single, universally optimal extraction method challenging.[2]

Q2: What are the most critical steps in sample preparation to prevent acyl-CoA loss?

The most critical steps are rapid sample quenching, efficient cell lysis in a stabilizing solvent, and maintaining cold temperatures throughout the procedure.[6]

• Quenching and Lysis: To halt enzymatic activity and preserve acyl-CoA integrity, cells or tissues should be rapidly quenched and lysed. A common and effective method involves incubating and scraping cells in ice-cold methanol (B129727).[5]

• Internal Standards: An appropriate internal standard, such as an odd-chain acyl-CoA like 15:0 CoA or 17:0 CoA, should be added as early as possible during the lysis step to control for variability in the extraction procedure.[5][6][7]

• Temperature Control: All steps should be performed on ice or at 4°C to minimize degradation.[6] Centrifugation should be carried out in a refrigerated centrifuge.[5][8]

Q3: Which extraction solvent should I use for optimal recovery of acyl-CoAs?

The choice of extraction solvent is critical and depends on the specific acyl-CoA chain lengths of interest.

• For Broad Range (Short- to Long-Chain): An 80% methanol solution is reported to yield the highest MS intensities for a wide range of acyl-CoAs.[9] Protein precipitation using acetonitrile (B52724) has also been successfully used.[5][10]

• Avoidance of Strong Acids: Using formic acid or high concentrations of acetonitrile in the initial extraction solvent has been shown to result in poor or no signal for most acyl-CoA compounds.[9]

• For Tissue Samples: A method involving homogenization in a potassium phosphate (B84403) buffer (pH 4.9), followed by the addition of 2-propanol and subsequent extraction with acetonitrile, has been shown to increase recovery to 70-80%.[10]

Q4: My acyl-CoA samples seem to be degrading after extraction. How can I improve their stability?

Post-extraction stability is crucial for reproducible quantification. Key factors to control are the reconstitution solvent, storage temperature, and the type of sample vials used.

• Reconstitution Solvent: Dried extracts should be reconstituted in a solvent that promotes stability. Pure methanol has been shown to provide the best stability for acyl-CoAs over time.[5] An ammonium (B1175870) acetate (B1210297) buffered solvent at a neutral pH (e.g., pH 6.8) also effectively stabilizes most acyl-CoA compounds.[9] Avoid reconstituting in purely aqueous solutions where hydrolysis is more likely.[3][5]

• Sample Vials: Using glass instead of plastic sample vials can decrease the loss of CoA signal and improve sample stability.[4]

• Prompt Analysis: Acyl-CoA analysis should be performed as quickly as possible after extraction to avoid sample degradation.[6] If storage is necessary, samples should be kept at -80°C.

Q5: Are there different extraction and analysis considerations for short-chain vs. long-chain acyl-CoAs?

Yes, the physicochemical properties of short-chain and long-chain acyl-CoAs differ, often requiring distinct analytical conditions for optimal results.

• Chromatography: Short-chain acyl-CoAs are typically analyzed using reversed-phase liquid chromatography (RPLC) with slightly acidic mobile phases.[3] However, these conditions can cause significant peak tailing for long-chain species.[3]

• Mobile Phase pH: Alkaline mobile phases are often preferred for the analysis of long-chain acyl-CoAs to improve peak shape and separation.[3]

• Extraction: While methods using solvents like 80% methanol are effective for a broad range of acyl-CoAs,[9] specialized solid-phase extraction (SPE) procedures may be employed to selectively enrich for either short- or long-chain species.[2][11]

Data & Protocols

Data Presentation

Table 1: Comparison of Extraction Solvent Efficiency on Acyl-CoA Recovery

Extraction Solvent/Method	Relative MS Intensity (Short-Chain)	Relative MS Intensity (Long-Chain)	Reference
80% Methanol	High	High	[9]
Acetonitrile/Methanol/Water (2:2:1)	Moderate	Moderate	[3]
10% Trichloroacetic Acid (TCA) with SPE	Low to Moderate	Low to Moderate	[11]
2.5% Sulfosalicylic Acid (SSA)	High	High	[11]
Solvents with Formic Acid	Very Poor / No Signal	Very Poor / No Signal	[9]
This table provides a qualitative summary. Actual recovery rates are highly dependent on the specific tissue or cell type, acyl-CoA species, and downstream analytical method.

Table 2: Stability of Acyl-CoAs in Different Reconstitution Solvents

Reconstitution Solvent	Stability over 24-48 hours at 4°C	Key Findings	Reference
Methanol	High	Provided the best stability for most analytes tested.	[5]
50% Methanol / 50% 50 mM Ammonium Acetate (pH 7)	Good	Generally stable, though some degradation of long-chain species was noted.	[5]
Water	Poor	Significant degradation observed, particularly for longer chain acyl-CoAs.	[5][9]
50 mM Ammonium Acetate (pH 6.8)	High	Effectively stabilized most acyl-CoA compounds in liver extracts.	[9]
50 mM Ammonium Acetate (pH 4.0)	Moderate to Poor	Less stable compared to neutral pH buffered solutions.	[9]

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Cultured Mammalian Cells

This protocol is a synthesized method for extracting a broad range of acyl-CoAs from either adherent or suspension cell cultures, designed to maximize recovery and stability.[5][8]

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), pre-chilled to -80°C

• Acetonitrile (LC-MS grade)

• Internal Standard (ISTD) solution (e.g., 10 µM Heptadecanoyl-CoA (17:0 CoA) in methanol)

• Reconstitution solvent (e.g., Methanol or 50% methanol/50% 50 mM ammonium acetate, pH 7)

• Cell scraper (for adherent cells)

• Refrigerated centrifuge (4°C)

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting and Washing:

  • Adherent Cells: Aspirate the culture medium. Wash the cell monolayer twice with ice-cold PBS.

  • Suspension Cells: Pellet cells via centrifugation (e.g., 500 x g for 5 min at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS, resuspending and pelleting for each wash.

• Cell Lysis and Extraction:

  • Add 2 mL of -80°C methanol containing the internal standard (e.g., 15 µL of 10 µM 17:0 CoA) directly to the washed cells.[5]

  • Incubate at -80°C for 15 minutes to quench metabolism and precipitate proteins.[5]

  • Adherent Cells: Scrape the cells from the plate using a cell scraper.

  • Suspension Cells: Thoroughly resuspend the cell pellet in the cold methanol.

  • Transfer the resulting cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation:

  • Centrifuge the lysate at 15,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.[5]

• Supernatant Collection and Drying:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled glass tube.

  • Add 1 mL of acetonitrile to the supernatant to facilitate evaporation.[5]

  • Evaporate the sample to dryness using a vacuum concentrator or a stream of nitrogen.

• Sample Reconstitution:

  • Reconstitute the dried extract in a small, precise volume (e.g., 100-150 µL) of a suitable reconstitution solvent (e.g., pure methanol).[5]

  • Vortex thoroughly and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet any remaining insoluble material.

  • Transfer the final supernatant to a glass autosampler vial for immediate LC-MS/MS analysis.

Visualizations

Logical & Experimental Workflows

Caption: A troubleshooting flowchart for diagnosing causes of low acyl-CoA recovery.

Caption: Standard experimental workflow for acyl-CoA extraction from cultured cells.

Caption: Key factors contributing to the degradation and loss of acyl-CoAs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. benchchem.com [benchchem.com]
• 9. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

method refinement for trace level analysis of 3-Hydroxy-OPC6-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the trace level analysis of 3-Hydroxy-OPC6-CoA.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not detecting any signal for 3-Hydroxy-OPC6-CoA in my samples. What are the potential causes?

A1: This is a common challenge due to the low abundance and potential instability of 3-Hydroxy-OPC6-CoA. Consider the following:

• Analyte Instability: Acyl-CoA thioesters can be unstable. Ensure samples are processed quickly and kept at low temperatures (e.g., on ice) throughout the extraction procedure.

• Inefficient Extraction: The extraction method may not be optimal for your specific biological matrix. Re-evaluate your sample preparation protocol, including the choice of extraction buffers and solvents. Solid-phase extraction (SPE) is often recommended for acyl-CoA analysis to enrich the sample and remove interfering substances.

• Insufficient Sensitivity: Your analytical method may not be sensitive enough for trace level detection. LC-MS/MS is the preferred method for quantifying acyl-CoAs due to its high sensitivity and specificity.[1]

• Suboptimal Mass Spectrometry Parameters: The precursor and product ions for 3-Hydroxy-OPC6-CoA need to be empirically determined, ideally through the infusion of a synthesized standard. Without a standard, you may need to predict potential transitions based on the structure of the molecule.

Q2: My chromatographic peaks for 3-Hydroxy-OPC6-CoA are broad or tailing. How can I improve peak shape?

A2: Poor peak shape can be caused by several factors:

• Column Choice: Ensure you are using a suitable column, such as a C18 reversed-phase column, which is commonly used for acyl-CoA analysis.[1]

• Mobile Phase Composition: The mobile phase should be optimized. A common mobile phase combination is water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).[1] Adjusting the gradient and flow rate can significantly impact peak shape.

• Sample Overload: Injecting too much sample can lead to peak broadening. Try diluting your sample.

• Column Contamination: If the column has been used for other analyses, it may be contaminated. Flush the column with a strong solvent or consider replacing it.

Q3: I am observing high background noise or interfering peaks in my chromatogram. What can I do?

A3: High background noise can mask the signal of your analyte.

• Sample Purity: The issue may stem from the sample matrix. Incorporate a robust sample clean-up step, such as solid-phase extraction (SPE), to remove interfering compounds.[2]

• Mobile Phase Contamination: Ensure your mobile phase solvents are of high purity (e.g., LC-MS grade) and have been freshly prepared.

• System Contamination: The LC-MS system itself could be contaminated. Clean the injection port, tubing, and ion source.

Q4: How can I quantify 3-Hydroxy-OPC6-CoA without a commercial standard?

A4: Quantitation without a specific standard is challenging but possible.

• Relative Quantification: You can perform relative quantification by comparing the peak area of 3-Hydroxy-OPC6-CoA across different samples.

• Use of an Internal Standard: A structurally similar internal standard (e.g., another acyl-CoA not present in your sample) can be used to normalize for extraction efficiency and instrument response.

• Surrogate Standard: If a synthesized standard of a closely related molecule is available, it can be used to create a calibration curve, but this will provide an estimated concentration.

Data Presentation: Comparison of Analytical Methods

The quantification of acyl-CoA thioesters is crucial for understanding cellular metabolism.[1] While several methods exist, LC-MS/MS has emerged as the most sensitive and specific technique.[1]

Parameter	Novel LC-MS/MS Method	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol	120 pmol (with derivatization)	~50 fmol
Limit of Quantification (LOQ)	5-50 fmol	1.3 nmol (LC/MS-based)	~100 fmol
Linearity (R²)	>0.99	>0.99	Variable
Precision (RSD%)	< 5%	< 15%	< 20%
Specificity	High (based on mass-to-charge ratio)	Moderate (risk of co-elution)	High (enzyme-specific)
Throughput	High	Moderate	Low to Moderate

Data adapted from a comparative guide for 3-Hydroxy-Acyl-CoA analysis.[1]

Experimental Protocols

Detailed Protocol 1: Acyl-CoA Extraction from Biological Tissues

This protocol is a generalized method adaptable for plant, animal, and microbial tissues.[2]

Materials:

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Homogenizer

• Extraction Buffer: 100 mM KH2PO4, pH 4.9

• 2-propanol

• Acetonitrile (ACN)

• Saturated (NH4)2SO4

• Internal standards (e.g., heptadecanoyl-CoA)

• Solid-Phase Extraction (SPE) columns (e.g., C18)

Procedure:

• Sample Quenching and Homogenization:

  • Flash-freeze approximately 100 mg of tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Transfer the powder to a homogenizer containing 2 mL of ice-cold Extraction Buffer with a known amount of internal standard.

  • Homogenize thoroughly on ice.

• Solvent Extraction:

  • Add 2.0 mL of 2-propanol and homogenize again.[2]

  • Add 4.0 mL of acetonitrile and 0.25 mL of saturated (NH4)2SO4.[2]

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C.

• Phase Separation and Collection:

  • Carefully collect the upper aqueous-organic phase containing the acyl-CoAs.[2]

  • For enhanced recovery, the pellet can be re-extracted.

• Solid-Phase Extraction (SPE) Purification:

  • Dilute the collected supernatant with 10 mL of 100 mM KH2PO4 (pH 4.9).[2]

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

  • Load the diluted extract onto the cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water to remove interfering substances.

  • Elute the acyl-CoAs with 1 mL of methanol.

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small volume of a suitable solvent for analysis (e.g., 100 µL of the mobile phase or 50 mM ammonium (B1175870) acetate).[1][2]

Detailed Protocol 2: LC-MS/MS Analysis of 3-Hydroxy-OPC6-CoA

This method is designed for high sensitivity and specificity in quantifying 3-Hydroxy-OPC6-CoA in biological matrices.[1]

1. Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

• Mobile Phase A: 0.1% formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

• Gradient: 5% B to 95% B over 5 minutes.[1]

• Flow Rate: 0.3 mL/min.[1]

• Injection Volume: 5 µL.[1]

• Column Temperature: 40°C.[2]

2. Tandem Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1] Negative mode may also be considered as it is often preferred for acyl-CoAs.[2]

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transitions: For the hypothetical 3-Hydroxy-OPC6-CoA, precursor and product ions would need to be determined empirically. A characteristic neutral loss corresponding to the CoA moiety would be expected.

• Collision Energy: Optimized for the specific analyte.

Visualizations

Hypothetical Biosynthetic Pathway of 3-Hydroxy-OPC6-CoA

The formation of 3-Hydroxy-OPC6-CoA is a predicted step in the biosynthesis of jasmonic acid.[2] It is hypothesized to be formed from the reduction of the 3-keto group of OPC6-CoA.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing ESI-MS Analysis of 3-Hydroxy-OPC6-CoA

Welcome to the technical support center for the analysis of 3-Hydroxy-OPC6-CoA and other acyl-CoA thioesters by Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to enhance the ionization efficiency and overall signal quality of your target analyte.

Frequently Asked Questions (FAQs)

A collection of answers to common questions encountered during the ESI-MS analysis of 3-Hydroxy-OPC6-CoA.

Q1: Why is the signal intensity for my 3-Hydroxy-OPC6-CoA consistently low?

A1: Low signal intensity for acyl-CoA compounds like 3-Hydroxy-OPC6-CoA is a common challenge and can be attributed to several factors:

• Suboptimal Ionization Mode: For most acyl-CoA compounds, positive ion mode ESI is often more sensitive than negative ion mode. It is recommended to start with and optimize in positive ion mode.[1]

• Inefficient Ionization: The large and complex structure of 3-Hydroxy-OPC6-CoA can lead to poor ionization efficiency. The choice of mobile phase additives is critical to improving protonation and signal response.

• In-Source Fragmentation: Acyl-CoAs are susceptible to fragmentation within the ESI source if parameters such as cone voltage or capillary temperature are set too high. This leads to a reduction in the abundance of the precursor ion.

• Adduct Formation: The signal can be distributed among various ions, including the protonated molecule [M+H]⁺ and different adducts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺). This division of the signal lowers the intensity of the target ion.

• Sample Degradation: Acyl-CoA compounds can be unstable and prone to hydrolysis, particularly in aqueous solutions that are not at an optimal pH.[2]

Q2: What is the most effective mobile phase additive for enhancing the ionization of 3-Hydroxy-OPC6-CoA?

A2: The selection of an appropriate mobile phase additive is crucial for maximizing the ESI signal. While trifluoroacetic acid (TFA) can provide good chromatographic separation, it is known to cause significant signal suppression in ESI-MS. Buffered mobile phases are generally more effective.

• Recommended Additives: Ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) are highly recommended for enhancing the ionization of acyl-CoA compounds.[3] These additives promote the formation of protonated molecules [M+H]⁺, leading to a stronger and more stable signal.

• Additives to Avoid: Strong ion-pairing agents like TFA should be avoided due to their signal-suppressive effects.[4][5]

Q3: How can I minimize in-source fragmentation of 3-Hydroxy-OPC6-CoA?

A3: To reduce in-source fragmentation, it is important to carefully optimize the ESI source parameters.

• Source Temperature: Keep the source temperature as low as possible while still ensuring efficient desolvation. Higher temperatures can lead to thermal degradation of the analyte.

• Cone Voltage (or equivalent): Optimize the cone voltage to achieve a balance between efficient ion transmission and minimal fragmentation. Start with a low value and gradually increase it while monitoring the precursor ion intensity.

Q4: Should I use positive or negative ion mode for the analysis of 3-Hydroxy-OPC6-CoA?

A4: For the analysis of acyl-CoA compounds, positive ion mode is generally preferred as it tends to provide better sensitivity.[1] However, it is always advisable to test both modes during method development to determine the optimal polarity for your specific instrument and conditions.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during the ESI-MS analysis of 3-Hydroxy-OPC6-CoA.

Issue: Low or No Signal Intensity

Systematic Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low signal intensity in the ESI-MS analysis of 3-Hydroxy-OPC6-CoA.

Data Presentation

Table 1: Relative Effect of Mobile Phase Additives on Acyl-CoA Ionization Efficiency

Mobile Phase Additive	Concentration	Ionization Mode	Relative Signal Intensity (Illustrative)	Remarks
0.1% Formic Acid	0.1% (v/v)	Positive	++	A common starting point, but may not provide the best sensitivity.
10 mM Ammonium Formate	10 mM	Positive	++++	Often provides excellent signal intensity and stability.[3]
10 mM Ammonium Acetate	10 mM	Positive	+++++	Frequently the best choice for acyl-CoA analysis, promoting protonation. [3]
0.1% Trifluoroacetic Acid (TFA)	0.1% (v/v)	Positive	-	Strong signal suppression is commonly observed.[4][5]

This table provides an illustrative comparison based on general observations for acyl-CoA compounds. Optimal conditions should be determined empirically.

Table 2: Recommended Starting ESI Source Parameters for Acyl-CoA Analysis

Parameter	Recommended Range	Purpose
Capillary Voltage	3.0 - 4.5 kV	Promotes the formation of a stable electrospray.
Cone Voltage	20 - 50 V	Optimize for precursor ion intensity while minimizing fragmentation.
Source Temperature	100 - 130 °C	Aids in desolvation; keep low to prevent thermal degradation.
Desolvation Gas Temperature	350 - 450 °C	Facilitates solvent evaporation from droplets.
Desolvation Gas Flow	600 - 800 L/hr	Assists in droplet evaporation and ion desolvation.

These are general starting points and should be optimized for your specific mass spectrometer.

Experimental Protocols

Protocol 1: Optimized LC-MS/MS Method for 3-Hydroxy-OPC6-CoA Analysis

This protocol provides a representative LC-MS/MS method that can be adapted for the analysis of 3-Hydroxy-OPC6-CoA.

1. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of acyl-CoA compounds.

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B (linear gradient)

  • 15-18 min: 95% B (hold)

  • 18-18.1 min: 95-5% B (return to initial)

  • 18.1-25 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

2. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Mode: Multiple Reaction Monitoring (MRM)

• MRM Transition (Hypothetical): The specific precursor and product ions for 3-Hydroxy-OPC6-CoA would need to be determined by infusing a standard. A characteristic neutral loss of the CoA moiety (507.1 Da) is expected.

  • Precursor Ion (Q1): [M+H]⁺ of 3-Hydroxy-OPC6-CoA

  • Product Ion (Q3): Fragment ion corresponding to the acyl chain.

• Collision Energy (CE): Optimize by infusing a standard to achieve the most intense product ion signal.

• Source Parameters: Use the recommended starting parameters from Table 2 and optimize for maximum signal intensity.

Visualization of a Relevant Metabolic Pathway

3-Hydroxy-OPC6-CoA is an intermediate in the biosynthesis of jasmonic acid, a plant hormone involved in defense responses. The following diagram illustrates a simplified view of this pathway.

Caption: A simplified diagram of the peroxisomal β-oxidation steps in the jasmonic acid biosynthesis pathway, highlighting the position of 3-Hydroxy-OPC6-CoA.[6][7]

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Functional Diversification of Acyl-Coenzyme A Oxidases in Jasmonic Acid Biosynthesis and Action - PMC [pmc.ncbi.nlm.nih.gov]

stability testing of 3-Hydroxy-OPC6-CoA under different storage conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 3-Hydroxy-OPC6-CoA under various storage conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3-Hydroxy-OPC6-CoA powder?

A1: For long-term stability, 3-Hydroxy-OPC6-CoA powder should be stored at -20°C or lower in a tightly sealed container to minimize exposure to moisture and air.[1][2] Saturated lipids, like 3-Hydroxy-OPC6-CoA, are generally stable as powders under these conditions.[2] Before use, it is recommended to allow the container to equilibrate to room temperature before opening to prevent condensation, which can lead to hydrolysis.[2]

Q2: How should I store 3-Hydroxy-OPC6-CoA in solution?

A2: Aqueous solutions of CoA esters are susceptible to degradation.[1] For short-term storage (within one day), prepare the solution in a buffer with a pH between 2 and 6 and keep it on ice.[1] For longer-term storage, it is advisable to flash-freeze aliquots of the aqueous solution and store them at -80°C.[1] Avoid repeated freeze-thaw cycles. If dissolving in an organic solvent, use a glass vial with a Teflon-lined cap and store at -20°C under an inert atmosphere (e.g., argon or nitrogen).[2] Never store organic solutions in plastic containers as this can introduce impurities.[2]

Q3: What are the primary degradation pathways for 3-Hydroxy-OPC6-CoA?

A3: The main degradation pathways for CoA esters like 3-Hydroxy-OPC6-CoA are hydrolysis of the high-energy thioester bond and oxidation of the free thiol group to form disulfides.[1][3] The stability is influenced by factors such as pH, temperature, and the presence of oxidizing agents. Aqueous solutions at basic pH are particularly unstable.[1]

Q4: How can I assess the stability of my 3-Hydroxy-OPC6-CoA sample?

A4: The stability of 3-Hydroxy-OPC6-CoA can be assessed by monitoring its purity over time under specific storage conditions. The most common and accurate method for this is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[4][5][6] Other methods include High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection and enzymatic assays.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of biological activity of 3-Hydroxy-OPC6-CoA in an assay.	Degradation of the compound due to improper storage or handling.	Verify the storage conditions (temperature, pH of solution). Prepare fresh solutions from a new powder stock. Perform a stability check on your current stock using an analytical method like LC-MS/MS.
Appearance of unexpected peaks in HPLC or LC-MS/MS analysis.	Degradation products have formed.	Compare the chromatogram to a freshly prepared standard. Potential degradation products could include the hydrolyzed free acid and CoA, or disulfide-linked dimers. Consider the possibility of contamination from storage containers or solvents.
Inconsistent results between experimental replicates.	Instability of 3-Hydroxy-OPC6-CoA in the experimental buffer or medium.	Assess the pH and composition of your experimental buffer. CoA esters can be unstable at neutral or basic pH. Consider performing the experiment at a slightly acidic pH if the assay allows. Minimize the time the compound spends in solution before use.
Precipitate formation upon dissolving the compound.	Poor solubility in the chosen solvent or buffer.	Coenzyme A free acid is soluble in water up to 50 mg/mL, though heating or sonication may be required.[1] If using a buffer, ensure the pH is compatible with the compound's stability (pH 2-6 for aqueous solutions).[1] For organic solvents, ensure the absence of water.

Experimental Protocols

Protocol for Stability Testing of 3-Hydroxy-OPC6-CoA

This protocol outlines a general procedure for assessing the stability of 3-Hydroxy-OPC6-CoA under different storage conditions.

1. Sample Preparation:

• Prepare stock solutions of 3-Hydroxy-OPC6-CoA in the desired solvents (e.g., water, acidic buffer, organic solvent) at a known concentration.

• Aliquot the solutions into appropriate storage vials (glass with Teflon-lined caps (B75204) for organic solvents).[2]

• Prepare a "time zero" sample for immediate analysis.

2. Storage Conditions:

• Store the aliquots under a matrix of conditions to be tested (e.g., -80°C, -20°C, 4°C, room temperature).

• Include different pH values for aqueous solutions (e.g., pH 4, pH 7, pH 8).

• For light sensitivity testing, wrap some vials in aluminum foil.

3. Time Points:

• At designated time points (e.g., 0, 24, 48, 72 hours; 1 week; 1 month), retrieve one aliquot from each storage condition.

• Allow the sample to reach room temperature before analysis.

4. Analytical Method (LC-MS/MS):

• A highly sensitive and specific method for quantifying acyl-CoA thioesters is LC-MS/MS.[4]

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[4]

  • Mobile Phase A: 0.1% formic acid in water.[4]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[4]

  • Gradient: A linear gradient from 5% to 95% B over a suitable time.[4]

  • Flow Rate: 0.3 mL/min.[4]

  • Injection Volume: 5 µL.[4]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

  • Analysis: Monitor the parent ion of 3-Hydroxy-OPC6-CoA and its characteristic fragment ions.

  • Quantification: Use a calibration curve prepared from a fresh, high-purity standard.

5. Data Analysis:

• Calculate the percentage of 3-Hydroxy-OPC6-CoA remaining at each time point relative to the "time zero" sample.

• Plot the percentage remaining versus time for each storage condition to determine the degradation rate.

Data Presentation

Table 1: Hypothetical Stability of 3-Hydroxy-OPC6-CoA in Aqueous Solution (pH 7.4) at Different Temperatures

Storage Temperature (°C)	% Remaining after 24 hours	% Remaining after 72 hours	% Remaining after 1 week
-80	>99%	>99%	>99%
-20	98%	95%	90%
4	85%	60%	35%
25 (Room Temp)	50%	15%	<5%

Table 2: Hypothetical Stability of 3-Hydroxy-OPC6-CoA at -20°C in Different Solvents

Solvent	% Remaining after 1 week	% Remaining after 1 month
Powder	>99%	98%
Aqueous Buffer (pH 4.0)	97%	92%
Aqueous Buffer (pH 7.4)	90%	75%
Methanol	98%	94%

Visualizations

References

• 1. neolab.de [neolab.de]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Analytical methods for the quantitative determination of 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitors in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an LC-MS/MS Method for 3-Hydroxy-OPC6-CoA Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of metabolic intermediates is paramount. This guide provides a comprehensive comparison of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of 3-Hydroxy-OPC6-CoA with alternative analytical techniques. The information presented herein is based on established bioanalytical method validation guidelines and performance data from similar acyl-CoA compounds, offering a robust framework for methodological assessment.

Comparison of Analytical Methods

The quantification of acyl-CoA thioesters like 3-Hydroxy-OPC6-CoA is essential for understanding various metabolic pathways. While several analytical methods exist, LC-MS/MS has become the preferred technique due to its high sensitivity and specificity.[1][2] The following table summarizes the performance characteristics of a typical LC-MS/MS method compared to other common analytical approaches.

Parameter	LC-MS/MS Method	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol	120 pmol (with derivatization)	~50 fmol
Limit of Quantification (LOQ)	5-50 fmol	1.3 nmol (LC/MS-based)	~100 fmol
Linearity (R²)	>0.99	>0.99	Variable
Precision (%RSD)	<15%	<15%	<20%
Accuracy (%Bias)	±15% (±20% at LLOQ)	Variable	Variable
Specificity	High (based on mass-to-charge ratio)	Moderate (risk of co-elution)	High (enzyme-specific)
Throughput	High	Moderate	Low to Moderate

This data is representative and may vary based on the specific instrumentation and experimental conditions.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are the outlined protocols for the LC-MS/MS method validation and alternative analytical techniques.

LC-MS/MS Method Validation Protocol

This protocol is designed for the sensitive and specific quantification of 3-Hydroxy-OPC6-CoA in biological matrices, adhering to FDA guidelines for bioanalytical method validation.[3][4][5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Load 500 µL of the biological sample onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water to remove interfering substances.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.[2]

2. Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.[2]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

• Gradient: A linear gradient from 5% B to 95% B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor/Product Ion Transitions: To be determined by direct infusion of a 3-Hydroxy-OPC6-CoA standard.

• Collision Energy: Optimized for the specific analyte to achieve optimal fragmentation.

4. Validation Parameters The method validation should assess the following parameters as per regulatory guidelines:[7][8][9]

• Selectivity and Specificity: Assessed by analyzing blank matrix samples from at least six different sources to check for interferences.[8]

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations in replicates on multiple days.[7][8] The acceptance criteria are typically within ±15% deviation from the nominal concentration (±20% at the LLOQ) and a precision of ≤15% RSD (≤20% at the LLOQ).[9]

• Calibration Curve: A calibration curve should be generated using a series of standards of known concentrations. The curve should have a correlation coefficient (R²) of ≥0.99.[10]

• Recovery: The efficiency of the extraction process is determined by comparing the analyte response in pre-extracted spiked samples to post-extracted spiked samples.[7][8]

• Matrix Effect: Evaluated by comparing the analyte response in post-extracted spiked samples to the response of the pure analyte in the mobile phase.[8]

• Stability: The stability of the analyte should be assessed under various conditions, including freeze-thaw cycles, short-term benchtop storage, and long-term storage.[8][9]

Alternative Method 1: HPLC with UV/Fluorescence Detection

This method requires derivatization of the thiol group for detection.

• Derivatization: React the sample with a thiol-specific fluorescent labeling agent.

• HPLC:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Acetonitrile/water gradient.

  • Detection: UV or fluorescence detector set to the appropriate excitation and emission wavelengths for the chosen derivatizing agent.

Alternative Method 2: Enzymatic Assay

This method relies on the specific enzymatic conversion of 3-Hydroxy-OPC6-CoA.

• Reaction: Incubate the sample with a specific 3-hydroxyacyl-CoA dehydrogenase enzyme and NAD+.

• Detection: Measure the increase in NADH concentration by absorbance at 340 nm or by fluorescence.[2]

Visualizations

Signaling Pathway

3-Hydroxy-OPC6-CoA is an intermediate in the biosynthesis of jasmonic acid, a plant hormone involved in growth, development, and defense responses.[11] The following diagram illustrates a simplified hypothetical metabolic pathway involving 3-Hydroxy-OPC6-CoA.

Caption: Hypothetical metabolic pathway of 3-Hydroxy-OPC6-CoA.

Experimental Workflow

The following diagram illustrates the experimental workflow for the validation of the LC-MS/MS method for 3-Hydroxy-OPC6-CoA.

Caption: LC-MS/MS method validation workflow.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. labs.iqvia.com [labs.iqvia.com]
• 4. fda.gov [fda.gov]
• 5. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 6. hhs.gov [hhs.gov]
• 7. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 8. resolian.com [resolian.com]
• 9. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]

A Researcher's Guide to Comparing Analytical Methods for Acyl-CoA Analysis

For researchers, scientists, and drug development professionals engaged in the study of cellular metabolism, the accurate and robust analysis of acyl-Coenzyme A (acyl-CoA) species is of paramount importance. Acyl-CoAs are central intermediates in numerous metabolic pathways, including fatty acid metabolism, the citric acid cycle, and lipid biosynthesis.[1] Their quantification provides a critical window into the metabolic state of cells and tissues and is essential for understanding disease pathogenesis and the mechanism of action of novel therapeutics.

This guide provides an objective comparison of the primary analytical methods employed for acyl-CoA analysis, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for your research needs.

Comparison of Analytical Methods for Acyl-CoA Analysis

The selection of an analytical method for acyl-CoA analysis is a critical decision that depends on the specific research question, the required sensitivity and selectivity, and the available instrumentation. The most common techniques include Liquid Chromatography-Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, enzymatic assays, and fluorescent probes.

Data Presentation: Quantitative Comparison of Analytical Methods

The following table summarizes key quantitative performance metrics for the different analytical methods, providing a clear comparison to facilitate methodological selection.

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays	Fluorescent Probes
Limit of Detection (LOD)	2 - 133 nM[2]	~0.114 - 10 pmol[3]	~3 µM (colorimetric)[4]	~0.4 µM[5]
Limit of Quantitation (LOQ)	5-50 fmol	1.3 nmol (LC/MS-based)[6]	-	-
Linearity (R²)	>0.99[6]	>0.99[6]	Variable	-
Precision (RSD%)	< 15%[2]	< 1-3% (for deproteinized samples)[7]	< 20%[6]	-
Recovery	80 - 114%[2]	70-80%[8]	-	-
Specificity	High	Moderate to High	High (enzyme-specific)	Moderate to High
Throughput	High	Moderate	Low to Moderate	High

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to successful acyl-CoA analysis. Below are representative methodologies for sample preparation and analysis using the compared techniques.

Protocol 1: Acyl-CoA Extraction from Tissues using Solid-Phase Extraction (SPE)

This protocol describes a common method for extracting and purifying acyl-CoAs from tissue samples, which is often a prerequisite for subsequent analysis by LC-MS/MS or HPLC.

Materials:

• Frozen tissue powder

• Ice-cold 100 mM KH₂PO₄ buffer (pH 4.9)

• 2-propanol

• Acetonitrile (ACN)

• Saturated (NH₄)₂SO₄

• Oligonucleotide purification cartridges or C18 SPE cartridges

• Methanol (B129727)

• Water

Procedure:

• Homogenize the frozen tissue powder in ice-cold 100 mM KH₂PO₄ buffer.[8]

• Add 2-propanol and homogenize again.[8]

• Add saturated (NH₄)₂SO₄ and acetonitrile, then vortex thoroughly.[9]

• Centrifuge the mixture to pellet the precipitate.

• Collect the supernatant containing the acyl-CoAs.

• Solid-Phase Extraction:

  • Condition the SPE cartridge with methanol, followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with a high-aqueous buffer to remove interfering substances.

  • Elute the acyl-CoAs with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable solvent for the downstream analytical method.

Protocol 2: LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a general workflow for the sensitive and specific quantification of a broad range of acyl-CoAs.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[2]

• Mobile Phase B: Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[2]

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the more hydrophobic long-chain acyl-CoAs.

• Flow Rate: 0.2 - 0.5 mL/min.[3][10]

• Injection Volume: 5 - 10 µL.[10]

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) is commonly used for targeted quantification.[2]

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each acyl-CoA species. A common fragmentation involves the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety (507 Da).[2]

Protocol 3: HPLC-UV Analysis of Acyl-CoAs

This protocol outlines a method for the analysis of acyl-CoAs using HPLC with UV detection, a widely accessible technique.

Instrumentation:

• HPLC system with a UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column.[9]

• Mobile Phase A: 75 mM KH₂PO₄ (pH 4.9).[8]

• Mobile Phase B: Acetonitrile containing 600 mM acetic acid.[8]

• Gradient: A gradient elution is typically used to separate acyl-CoAs of different chain lengths.[9]

• Flow Rate: 0.5 mL/min.[9]

• Detection: UV absorbance at 259 nm or 260 nm.[3][9]

Protocol 4: Fluorometric Assay for Acetyl-CoA

This protocol describes a commercially available kit-based method for the quantification of acetyl-CoA.

Principle: The assay is based on an enzymatic reaction where acetyl-CoA is converted to a product that reacts with a fluorescent probe, resulting in a measurable fluorescent signal.[11] The fluorescence intensity is directly proportional to the acetyl-CoA concentration.[11]

Procedure (General Outline):

• Sample Preparation: Prepare cell or tissue lysates according to the kit's instructions. Deproteinization of samples is often recommended to improve linearity.[11]

• Standard Curve Generation: Prepare a series of dilutions of the acetyl-CoA standard provided in the kit.[12]

• Reaction Setup: In a 96-well plate, add the assay buffer, enzyme mix, fluorescent probe, and samples/standards as per the kit protocol.[12]

• Incubation: Incubate the plate, typically at 37°C, to allow the enzymatic reaction to proceed.[5]

• Fluorescence Measurement: Read the fluorescence intensity at the specified excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) using a microplate reader.[5][11]

• Data Analysis: Calculate the acetyl-CoA concentration in the samples by comparing their fluorescence values to the standard curve.[11]

Mandatory Visualization

Acyl-CoA Metabolism Pathway

The following diagram illustrates the central role of acyl-CoAs in cellular metabolism, including their biosynthesis from fatty acids and their subsequent degradation through β-oxidation.

Caption: Overview of Acyl-CoA metabolism.

Experimental Workflow for LC-MS/MS Analysis of Acyl-CoAs

This diagram outlines the key steps involved in a typical LC-MS/MS workflow for acyl-CoA analysis, from sample preparation to data acquisition.

Caption: LC-MS/MS workflow for Acyl-CoA analysis.

References

• 1. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. abcam.com [abcam.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 10. A genetically encoded fluorescent biosensor for visualization of acetyl-CoA in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. topigen.com [topigen.com]
• 12. affigen.com [affigen.com]

A Comparative Guide to Jasmonate Precursors: Evaluating 3-Hydroxy-OPC6-CoA in the Context of Established Biosynthetic Intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of key precursors in the jasmonate (JA) biosynthetic pathway, with a special focus on the hypothetical intermediate, 3-Hydroxy-OPC6-CoA. While direct experimental data for 3-Hydroxy-OPC6-CoA is not available due to its putative nature, this document extrapolates its position and potential significance based on the well-characterized steps of jasmonate synthesis and fatty acid β-oxidation. We will objectively compare its predicted properties with known precursors such as 12-oxo-phytodienoic acid (OPDA), dinor-OPDA (dn-OPDA), 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0), and 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6:0).

Introduction to Jasmonate Precursors

Jasmonates are a class of lipid-derived hormones that play critical roles in plant growth, development, and defense against biotic and abiotic stresses.[1][2] The biosynthesis of jasmonic acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-Ile), is a multi-step process that occurs in different cellular compartments, primarily the chloroplasts and peroxisomes. The pathway begins with the release of α-linolenic acid from chloroplast membranes, which is then converted to the initial cyclic intermediate, OPDA.[3][4] Subsequent enzymatic modifications, including reduction and β-oxidation, lead to the formation of JA.[5]

Notably, several precursors in this pathway, particularly OPDA, have been shown to possess intrinsic biological activities independent of their conversion to JA, acting as signaling molecules in their own right.[6][7] Understanding the roles and relative abundance of these precursors is crucial for elucidating the complex regulatory network of jasmonate signaling.

Comparative Analysis of Jasmonate Precursors

This section compares the key characteristics of established jasmonate precursors and the theoretical intermediate 3-Hydroxy-OPC6-CoA.

Feature	12-oxo-phytodienoic acid (OPDA) & dinor-OPDA (dn-OPDA)	3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0)	3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6:0)	3-Hydroxy-OPC6-CoA (Hypothetical)
Point of Synthesis	Chloroplast	Peroxisome	Peroxisome	Peroxisome
Preceding Molecule	13-hydroperoxyoctadecatrienoic acid	OPDA	OPC-8:0	OPC6-CoA
Key Enzyme(s)	Allene oxide synthase (AOS), Allene oxide cyclase (AOC)	OPDA reductase 3 (OPR3)	Acyl-CoA oxidase (ACX), Multifunctional protein (MFP), 3-ketoacyl-CoA thiolase (KAT)	3-ketoacyl-CoA reductase activity of a multifunctional protein
Subsequent Molecule	OPC-8:0 (after import to peroxisome and reduction)	OPC-8:0-CoA	OPC-6:0-CoA	3-keto-OPC4-CoA (after oxidation)
Known Biological Activity	Independent signaling in stress responses, JA precursor.[6][7]	JA precursor.	JA precursor.	Predicted transient intermediate in JA biosynthesis.

Quantitative Data on Jasmonate Precursor Accumulation

The levels of jasmonate precursors are dynamically regulated in response to various stimuli, most notably mechanical wounding. The following tables summarize representative quantitative data from studies on Arabidopsis thaliana and Solanum lycopersicum (tomato).

Table 1: Wound-Induced Accumulation of Jasmonate Precursors in Arabidopsis thaliana Leaves

Compound	Basal Level (pmol/g FW)	Level after Wounding (pmol/g FW)	Time Point
OPDA	~50-100	~1500-2500	30 min[8]
JA	<10	~800	90 min[9]
JA-Ile	<1	~150	90 min[9]

FW: Fresh Weight. Values are approximate and can vary based on experimental conditions.

Table 2: Jasmonate and Precursor Levels in Wild-Type and opr3 Mutant Tomato Leaves After Wounding

Compound	Genotype	Treatment	Level (pmol/g FW)
OPDA	Wild-Type	Wounded (1h)	~4500
OPDA	opr3 mutant	Wounded (1h)	~5000
JA	Wild-Type	Wounded (1h)	~18000
JA	opr3 mutant	Wounded (1h)	Not significantly increased
JA-Ile	Wild-Type	Wounded (30 min)	~450
JA-Ile	opr3 mutant	Wounded (30 min)	Not significantly increased

Data adapted from studies on tomato, highlighting the role of OPR3 in converting OPDA to downstream products.[3][10]

Signaling Pathways and Experimental Workflows

To visualize the complex relationships and processes involved in jasmonate biosynthesis and analysis, the following diagrams are provided.

Figure 1: Overall Jasmonate Biosynthesis Pathway.

Figure 2: Detailed Peroxisomal β-oxidation with Hypothetical Intermediate.

Figure 3: Typical Experimental Workflow for Jasmonate Analysis.

Experimental Protocols

Accurate quantification of jasmonate precursors is essential for understanding their physiological roles. The gold-standard technique is Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) coupled with an isotope dilution method for absolute quantification.[4]

Protocol 1: Jasmonate Extraction from Plant Tissue

This protocol is suitable for the extraction of jasmonates from approximately 50-100 mg of plant tissue for UPLC-MS/MS analysis.[2][4]

1. Materials and Reagents:

• Plant tissue (fresh or frozen in liquid nitrogen)

• Extraction Solvent: 80% methanol with 1% acetic acid

• Internal Standards (ISTD): Deuterated standards (e.g., d5-OPDA, d6-JA)

• Microcentrifuge tubes (2 mL)

• Bead mill homogenizer or mortar and pestle

• Refrigerated centrifuge

• Solid-Phase Extraction (SPE) C18 cartridges

• Vacuum concentrator

2. Procedure:

• Weigh 50-100 mg of frozen plant tissue into a pre-chilled 2 mL microcentrifuge tube.

• Add grinding beads and homogenize the tissue to a fine powder using a bead mill. Alternatively, grind the tissue in liquid nitrogen using a mortar and pestle.

• To the powdered tissue, add 1 mL of ice-cold extraction solvent and a known amount of the internal standard solution.

• Vortex vigorously for 1 minute and incubate on a shaker at 4°C for 30 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water to remove polar impurities.

• Elute the jasmonates with 1 mL of 80% methanol.

• Dry the eluate completely using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of 50% methanol for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis

This protocol provides typical parameters for the analysis of jasmonates.[2][4]

1. UPLC System:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

• Gradient: A typical gradient runs from a low percentage of solvent B to a high percentage over 10-15 minutes.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

2. MS/MS System:

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Data Acquisition: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for each endogenous jasmonate and its corresponding internal standard must be optimized on the specific instrument used.

Table 3: Example MRM Transitions for Jasmonate Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
OPDA	291.2	165.1
Jasmonic Acid (JA)	209.1	59.0
Jasmonoyl-Isoleucine (JA-Ile)	322.2	130.1
d5-OPDA (ISTD)	296.2	170.1
d6-JA (ISTD)	215.1	59.0

Note: These values are examples and should be optimized for the specific instrument and conditions.

Conclusion

While 3-Hydroxy-OPC6-CoA remains a hypothetical molecule, its predicted existence is biochemically sound based on the established mechanism of fatty acid β-oxidation. Its role is likely that of a transient intermediate in the conversion of OPC6-CoA to OPC4-CoA during jasmonic acid biosynthesis. In contrast, upstream precursors like OPDA have well-documented roles not only as intermediates but also as independent signaling molecules.[6] The provided protocols and data offer a framework for researchers to quantify known jasmonate precursors and potentially investigate the presence of novel intermediates like 3-Hydroxy-OPC6-CoA, which would further refine our understanding of this critical plant hormone pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. On the initiation of jasmonate biosynthesis in wounded leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Jasmonic Acid and Its Precursor 12-Oxophytodienoic Acid Control Different Aspects of Constitutive and Induced Herbivore Defenses in Tomato - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cross-Validating Enzymatic Assays with Mass Spectrometry for Robust Drug Discovery

For researchers, scientists, and drug development professionals, the accuracy and reliability of enzyme activity assays are paramount. While traditional enzymatic assays, such as colorimetric and fluorometric methods, have long been the workhorses of drug screening, mass spectrometry (MS) has emerged as a powerful orthogonal technology offering unparalleled specificity and sensitivity. This guide provides a comprehensive cross-validation of these two methodologies, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate assay for your research needs.

The cross-validation of analytical methods is a critical step in ensuring the comparability and reliability of data, particularly when transitioning from high-throughput screening (HTS) to lead optimization in the drug discovery pipeline. This guide focuses on the comparative analysis of a traditional colorimetric enzymatic assay and a modern liquid chromatography-mass spectrometry (LC-MS) based assay, using the bacterial enzyme UDP-N-acetyl-muramyl-L-alanine ligase (MurC) as a case study.

Quantitative Data Summary: A Tale of Two Assays

The direct comparison of a Malachite Green (MG) colorimetric assay and an LC-MS based assay for MurC activity reveals significant differences in performance metrics. The LC-MS method demonstrates superior sensitivity, a lower limit of quantitation (LOQ), and a wider linear dynamic range with a significantly lower background signal.[1][2]

Parameter	Malachite Green (MG) Assay	LC-MS Based Assay
Principle	Indirect detection of phosphate (B84403) produced in the enzymatic reaction.[3]	Direct detection and quantification of the specific reaction product.[1][2]
Background Signal	26%[1][2]	0.2%[1][2]
Sensitivity	Baseline	≥ 10-fold higher than MG assay[1][2]
Limit of Quantitation (LOQ)	1 µM[1][2]	0.02 µM[1][2]
Linear Dynamic Range	Baseline	≥ 4-fold wider than MG assay[1][2]
Precision (CV%)	Not Reported	Intraday: 3%, Interday: 6%[1][2]
Artifacts	Prone to false positives from assay components interfering with phosphate detection.[1][2]	Free from artifacts seen in the Malachite Green assay.[1][2]

Experimental Workflows and Signaling Pathways

To visualize the processes involved in cross-validation and the context of enzyme activity, the following diagrams illustrate a general experimental workflow and a simplified signaling pathway.

Cross-Validation Experimental Workflow

Simplified Kinase Signaling Pathway

Detailed Experimental Protocols

The following are detailed methodologies for the MurC enzymatic assays, providing a framework for replication and adaptation.

LC-MS Based MurC Activity Assay

Objective: To directly measure the formation of the MurC reaction product, UDP-N-acetylmuramic acid-L-alanine (UNAM-Ala), using liquid chromatography-mass spectrometry.

Materials:

• Enzyme: Purified E. coli MurC

• Substrates: UDP-N-acetylmuramic acid (UNAM), L-alanine, ATP

• Assay Buffer: 25 mM Tris-HCl (pH 8.0), 10 mM ammonium (B1175870) sulfate, 1.25 mM DTT, 0.002% Brij 35, 10 mM MgCl₂

• Stopping Reagent: Acetonitrile

• Instrumentation: HPLC system coupled to a mass spectrometer (e.g., triple quadrupole)

Procedure:

• Reaction Setup: In a 384-well microtiter plate, prepare a 25 µL reaction mixture containing 15 nM MurC enzyme in assay buffer.

• Substrate Addition: Add UNAM (40 µM), L-alanine (40 µM), and ATP (100 µM) to initiate the reaction.

• Incubation: Incubate the reaction at 25°C for 50 minutes.

• Reaction Quenching: Stop the reaction by adding an equal volume of acetonitrile.

• Sample Analysis by LC-MS:

  • Inject the quenched reaction mixture onto an HPLC system.

  • Separate the reaction components using a suitable column (e.g., C18).

  • Detect and quantify the UNAM-Ala product using the mass spectrometer in multiple reaction monitoring (MRM) mode.

Malachite Green (MG) Colorimetric MurC Activity Assay

Objective: To indirectly measure MurC activity by quantifying the inorganic phosphate (Pi) released from ATP hydrolysis.[4]

Materials:

• Enzyme and Substrates: Same as LC-MS assay.

• Assay Buffer: Same as LC-MS assay.

• Malachite Green Reagent: A solution of Malachite Green carbinol hydrochloride and ammonium molybdate (B1676688) in sulfuric acid.[3]

• Instrumentation: Microplate reader capable of measuring absorbance at ~630 nm.

Procedure:

• Reaction Setup: The enzymatic reaction is set up identically to the LC-MS assay in a 384-well plate.[4]

• Incubation: Incubate at 25°C for 50 minutes.[4]

• Color Development: Add 25 µL of the Malachite Green reagent to each well.[4]

• Incubation: Incubate at room temperature for 15-20 minutes to allow for color development.[3]

• Absorbance Measurement: Read the absorbance at 630 nm using a microplate reader. The amount of phosphate is determined by comparison to a standard curve of known phosphate concentrations.

Conclusion

The cross-validation of enzymatic assays with mass spectrometry provides a robust framework for generating high-quality, reliable data in drug discovery. While traditional colorimetric and fluorometric assays offer high throughput for primary screening, LC-MS based methods provide superior sensitivity, specificity, and a lower susceptibility to artifacts, making them ideal for hit confirmation and lead optimization.[1][2] The choice of assay should be guided by the specific requirements of the experimental stage, with a clear understanding of the advantages and limitations of each technique. By employing orthogonal methods for cross-validation, researchers can have greater confidence in their results and make more informed decisions as they advance promising drug candidates through the development pipeline.

References

• 1. Development of an LC-MS based enzyme activity assay for MurC: application to evaluation of inhibitors and kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. eubopen.org [eubopen.org]
• 4. UDP-N-Acetylmuramic Acid l-Alanine Ligase (MurC) Inhibition in a tolC Mutant Escherichia coli Strain Leads to Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: Why a Pure 3-Hydroxy-OPC6-CoA Standard is Crucial for Unambiguous Identification

For researchers, scientists, and drug development professionals investigating the frontiers of plant biology and metabolic pathways, the unequivocal identification of novel compounds is paramount. This guide illuminates the critical importance of a pure analytical standard for the hypothetical, yet biochemically plausible, molecule 3-Hydroxy-OPC6-CoA. While its natural occurrence is yet to be experimentally confirmed, its potential role as an intermediate in jasmonate biosynthesis makes it a compelling target for discovery.[1] This document compares the use of a pure standard against alternative analytical approaches, providing the experimental framework necessary for its potential discovery and characterization.

The existence of 3-Hydroxy-OPC6-CoA is strongly suggested by our understanding of fatty acid β-oxidation and jasmonate metabolism.[1] However, without a pure standard, its identification in biological samples remains speculative. A pure standard provides the benchmark for retention time, mass spectral fragmentation, and chromatographic behavior, which are essential for definitive identification and accurate quantification.[1]

Comparison of Analytical Approaches

The primary challenge in identifying a novel metabolite like 3-Hydroxy-OPC6-CoA is distinguishing it from a complex background of structurally similar molecules. While modern analytical techniques are powerful, their reliability is significantly enhanced when a pure standard is available.

Parameter	LC-MS/MS with Pure Standard	LC-MS/MS without Pure Standard (PNS)	HPLC-UV/Fluorescence	Enzymatic Assays
Specificity	Very High (based on retention time and specific mass transitions)	Moderate to High (relies on predicted fragmentation and chromatographic behavior)	Moderate (risk of co-elution with interfering compounds)[2]	High (specific to enzyme-substrate interaction)[2]
Confidence in Identification	Unequivocal	Tentative/Putative	Low	Indirect (infers presence based on activity)
Quantification	Accurate and Absolute	Relative or Semi-Quantitative	Possible with derivatization, but less sensitive	Indirect and often not truly quantitative
Limit of Detection (LOD)	1-10 fmol (for similar acyl-CoAs)[2]	Dependent on ionization efficiency and background noise	~120 pmol (with derivatization for similar compounds)[2]	~50 fmol (for specific assays)[2]
Limit of Quantification (LOQ)	5-50 fmol (for similar acyl-CoAs)[2]	Not accurately determinable	~1.3 nmol (for similar compounds)[2]	~100 fmol (for specific assays)[2]
Throughput	High[2]	High	Moderate[2]	Low to Moderate[2]

The Path to Discovery: Experimental Protocols

The successful identification of 3-Hydroxy-OPC6-CoA hinges on meticulous experimental design, from sample preparation to analysis. The availability of a pure standard is central to the validation of each step.

Synthesis of 3-Hydroxy-OPC6-CoA Standard

The synthesis of a pure standard is a critical first step.[1] While a detailed synthesis protocol for this specific molecule is not available due to its hypothetical nature, general methods for the chemical synthesis of acyl-CoA thioesters can be adapted.[1] This typically involves the activation of the corresponding carboxylic acid and its subsequent reaction with coenzyme A.[1] Enzymatic synthesis is another potential route, for instance, through the hydration of a precursor like 2,3-enoyl-OPC6-CoA using an enoyl-CoA hydratase.[1]

Extraction of Acyl-CoAs from Biological Tissues

This generalized protocol is adaptable for various biological tissues.[1]

Materials:

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction Buffer: 100 mM KH2PO4, pH 4.9[1]

• 2-propanol

• Acetonitrile (ACN)

• Saturated (NH4)2SO4

• Internal standards (e.g., heptadecanoyl-CoA)[1]

• Solid-Phase Extraction (SPE) columns (e.g., C18)[1]

Procedure:

• Sample Quenching and Homogenization: Flash-freeze ~100 mg of tissue in liquid nitrogen and grind to a fine powder.[1]

• Extraction: Homogenize the powder in the extraction buffer.

• Phase Separation: Add 2-propanol and saturated (NH4)2SO4, vortex vigorously, and centrifuge to separate the phases.[1]

• Solid-Phase Extraction (SPE) Purification:

  • Dilute the collected supernatant.[1]

  • Condition and equilibrate a C18 SPE column.

  • Load the sample, wash away impurities, and elute the acyl-CoAs.[1]

• Sample Concentration: Evaporate the eluate to dryness and reconstitute in a suitable solvent for analysis.[1]

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and specific detection of acyl-CoAs.[1]

Instrumentation:

• HPLC or UHPLC system

• Reversed-phase C18 column[2]

• Tandem mass spectrometer

Chromatographic Conditions (Example for similar compounds):

• Mobile Phase A: 10 mM Ammonium Acetate in Water[1]

• Mobile Phase B: Acetonitrile[1]

• Gradient: A linear gradient from 10% B to 90% B over 15 minutes.[1]

• Flow Rate: 0.3 mL/min[1][2]

• Column Temperature: 40°C[1]

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for acyl-CoAs.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.[1] The specific precursor and product ions for 3-Hydroxy-OPC6-CoA would need to be determined empirically by infusing the synthesized pure standard.[1]

Visualizing the Workflow and Metabolic Context

To further clarify the experimental process and the hypothetical metabolic placement of 3-Hydroxy-OPC6-CoA, the following diagrams are provided.

Caption: Experimental workflow for the definitive identification of 3-Hydroxy-OPC6-CoA.

Caption: Hypothetical metabolic pathway for the formation of 3-Hydroxy-OPC6-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Solid-Phase Extraction Cartridges for Acyl-CoA Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of acyl-Coenzyme A (acyl-CoA) species is fundamental to understanding cellular metabolism and its role in various disease states. Solid-phase extraction (SPE) is a critical step in the purification of acyl-CoAs from complex biological matrices prior to analysis by liquid chromatography-mass spectrometry (LC-MS). The choice of SPE cartridge significantly impacts the recovery, purity, and reproducibility of the results. This guide provides a comparative analysis of different SPE cartridges for acyl-CoA analysis, supported by experimental data and detailed protocols.

Performance Comparison of SPE Cartridges

The selection of an appropriate SPE cartridge depends on the specific acyl-CoA species of interest and the sample matrix. The most commonly used cartridges for acyl-CoA purification are based on reversed-phase, ion-exchange, or mixed-mode chemistries.

SPE Cartridge Type	Sorbent Chemistry	Principle of Separation	Reported Recovery Rates	Key Strengths	Key Limitations
Reversed-Phase	C18 (Octadecyl-silica)	Hydrophobic interactions	Variable, dependent on acyl chain length	Good retention of long-chain acyl-CoAs.	Poor retention of polar, short-chain acyl-CoAs.[1]
Polymeric Reversed-Phase	Oasis HLB (Hydrophilic-Lipophilic Balanced)	Hydrophobic and hydrophilic interactions	High and reproducible for a broad range of analytes.[2]	Excellent retention of both polar and non-polar compounds; water-wettable sorbent prevents drying out.[3]	May have lower retention for very hydrophobic compounds compared to C18.[4]
Weak Anion-Exchange	2-(2-pyridyl)ethyl functionalized silica	Anion exchange	83-90% for a wide range of acyl-CoAs (acetyl-CoA to arachidonyl-CoA).	High recovery for a broad spectrum of acyl-CoAs, including short-chain species.	Requires specific pH conditions for optimal binding and elution.
Mixed-Mode	e.g., C8/SAX (Octyl/Strong Anion Exchange)	Hydrophobic and anion-exchange interactions	Generally high, with enhanced cleanup.[5]	Excellent for complex matrices, providing superior cleanup by removing interfering substances through orthogonal separation mechanisms.[6]	Method development can be more complex.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for accurate acyl-CoA analysis. Below are representative protocols for the different types of SPE cartridges.

Protocol 1: Reversed-Phase SPE using a C18 Cartridge

This protocol is suitable for the enrichment of medium to long-chain acyl-CoAs.

1. Sample Preparation:

• Homogenize tissue or cell pellets in an appropriate ice-cold extraction buffer (e.g., 100 mM KH2PO4, pH 4.9, with an organic solvent like acetonitrile (B52724)/isopropanol).[7]

• Centrifuge the homogenate to pellet proteins and cellular debris.

• Acidify the supernatant containing acyl-CoAs with an acid like trifluoroacetic acid (TFA) to a final concentration of 0.1-0.5% to ensure a pH < 3.[8]

2. SPE Procedure:

• Conditioning: Pass 3 mL of methanol (B129727) through the C18 cartridge, followed by 3 mL of water with 0.1% TFA.[8]

• Equilibration: Equilibrate the cartridge with 2 mL of water with 0.1% TFA.[8]

• Loading: Slowly load the acidified sample onto the cartridge (flow rate ~1 drop/second).[8]

• Washing: Wash the cartridge with 1 mL of 5% methanol in water with 0.1% TFA to remove salts and other polar impurities.[8]

• Elution: Elute the acyl-CoAs with 1 mL of 50% acetonitrile in water with 0.1% TFA.[8]

3. Post-Elution:

• Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol in water).[9]

Protocol 2: Polymeric Reversed-Phase SPE using an Oasis HLB Cartridge

This protocol is advantageous for the analysis of a broad range of acyl-CoAs, including more polar, short-chain species.

1. Sample Preparation:

• Extract acyl-CoAs from the biological sample using a suitable solvent (e.g., 80:20 methanol:water or an acidic solvent).[9]

• Clarify the extract by centrifugation.

2. SPE Procedure:

• Conditioning: Wash the Oasis HLB cartridge with 1 mL of methanol.[9]

• Equilibration: Equilibrate the cartridge with 1 mL of water.[9]

• Loading: Load the clarified extract onto the cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove hydrophilic impurities.[9]

• Elution: Elute the acyl-CoAs with 1 mL of methanol containing 25 mM ammonium (B1175870) acetate.[9]

3. Post-Elution:

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the residue in 5% (w/v) 5-sulfosalicylic acid in water for LC-MS analysis.[9]

Protocol 3: Weak Anion-Exchange SPE using 2-(2-pyridyl)ethyl Functionalized Silica

This protocol provides high recovery for a wide range of acyl-CoAs.

1. Sample Preparation:

• Extract acyl-CoAs from tissue using a mixture of acetonitrile/isopropanol followed by 0.1M potassium phosphate, pH 6.7.

• After centrifugation, acidify the supernatant with glacial acetic acid.

2. SPE Procedure:

• Conditioning: Condition the cartridge with 1 mL of acetonitrile/isopropanol/water/acetic acid (9:3:4:4, v/v/v/v).

• Loading: Apply the acidified supernatant to the cartridge.

• Washing: Wash the cartridge with 1 mL of the conditioning solvent.

• Elution: Elute the acyl-CoAs with 2 mL of methanol/250 mM ammonium formate (B1220265) (4:1, v/v).

3. Post-Elution:

• Dry the eluate under vacuum.

• Reconstitute in an appropriate solvent for subsequent analysis.

Visualizing the Workflow

Acyl-CoA Extraction and Purification Workflow

Caption: General workflow for acyl-CoA extraction using SPE.

Signaling Pathway Involvement of Acyl-CoAs

Caption: Central role of Acyl-CoAs in cellular metabolism.

Conclusion

The choice of SPE cartridge for acyl-CoA analysis is a critical determinant of data quality. For broad-spectrum analysis with high recovery of both short- and long-chain acyl-CoAs, weak anion-exchange or polymeric reversed-phase cartridges like Oasis HLB are excellent choices. Traditional C18 cartridges remain a viable option, particularly for applications focused on long-chain species. Mixed-mode SPE provides superior cleanup for complex samples but may require more extensive method development. The protocols and comparative data presented in this guide serve as a valuable resource for researchers to select the most appropriate SPE strategy for their specific analytical needs, ultimately leading to more accurate and reliable quantification of these vital metabolic intermediates.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. waters.com [waters.com]
• 4. The use of under-loaded C18 solid-phase extraction plates increases reproducibility of analysis of tryptic peptides from unfractionated human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of Reversed-Phase and Mixed-Mode SPE for Enrichment and Clean-Up of Surrogate Peptides in CysC Quantified by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Acyl-CoA Extraction Methods for Quantitative Analysis

The accurate quantification of acyl-Coenzyme A (acyl-CoA) species is crucial for researchers in metabolism, drug development, and cellular biology. Acyl-CoAs are central intermediates in numerous metabolic pathways, including fatty acid synthesis and oxidation, and their levels can provide significant insights into cellular energy status and metabolic flux.[1][2] The choice of extraction method is a critical determinant of analytical success, directly impacting the recovery, reproducibility, and the range of acyl-CoA species that can be reliably quantified.[1] This guide provides a quantitative comparison of common acyl-CoA extraction techniques, complete with experimental protocols and visual workflows to aid researchers in selecting the optimal method for their specific needs.

Quantitative Performance of Acyl-CoA Extraction Methods

The selection of an extraction method often involves a trade-off between simplicity, speed, recovery efficiency, and the need for sample purity. The ultimate analytical technique, most commonly liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers high sensitivity and specificity for acyl-CoA quantification.[1] However, the performance of LC-MS/MS is highly dependent on the upstream sample preparation.[1] Below is a summary of quantitative data from various established extraction methods.

Method	Key Principle	Typical Recovery (%)	Limit of Detection (LOD)	Key Strengths	Key Limitations
Acid Precipitation (SSA)	Deproteinization with 5-sulfosalicylic acid (SSA) without subsequent SPE.[3]	59% - >100% (for short-chain acyl-CoAs and precursors)[3]	Not explicitly stated	Simple, avoids SPE, excellent recovery of hydrophilic CoA precursors.[3]	Primarily validated for short-chain acyl-CoAs.[3]
Acid Precipitation (TCA) + SPE	Deproteinization with trichloroacetic acid (TCA) followed by solid-phase extraction (SPE) for cleanup.[3]	0% - 62% (for short-chain acyl-CoAs and precursors)[3]	Not explicitly stated	Effective sample clean-up, reducing matrix effects.[1][3]	Significant loss of polar analytes like pantothenate and dephospho-CoA during SPE.[3]
Solvent Precipitation	Protein precipitation and extraction using organic solvents (e.g., Acetonitrile/Methanol/Water).[2][4]	Not explicitly stated, but enables quantification of most species.[2][4]	Low fmol range (with LC-MS/MS)[2][4]	Simple, rapid, suitable for relative quantification of short- and medium-chain species.[1][4]	May not quantitatively extract very hydrophobic, long-chain acyl-CoAs.[2][4]
Solvent Extraction + SPE	Tissue extraction with an organic solvent mixture followed by purification on a specialized SPE column.[5][6]	70% - 90%[5][6]	Not explicitly stated	High reproducibility and good recovery for a wide range of acyl-CoAs, including long-chain species.[5][6]	More time-consuming and complex than simple precipitation methods.[1]
Combined RP/HILIC Chromatography	A comprehensive analytical approach using serial chromatography post-extraction.[7]	90% - 111% (for C2 to C20 acyl-CoAs)[7]	1-5 fmol[7]	Extremely high recovery and sensitivity across the full range of acyl-CoAs.[7]	Methodologically complex, involving advanced chromatography, not just extraction.[7]

Experimental Workflows and Signaling Pathways

A generalized workflow for acyl-CoA extraction and analysis is depicted below. The process begins with rapid quenching and homogenization of the biological sample to halt enzymatic activity. Subsequently, different extraction and purification strategies can be employed before the final quantification step, which is typically performed using LC-MS/MS.

Caption: Generalized workflow for acyl-CoA extraction.

Detailed Experimental Protocols

Herein are detailed methodologies for key extraction techniques discussed in the comparison table. The use of stable isotope-labeled internal standards added at the beginning of the extraction is highly recommended for the most accurate quantification.[1]

Method 1: 5-Sulfosalicylic Acid (SSA) Extraction (for Short-Chain Acyl-CoAs)

This method is advantageous for its simplicity and high recovery of polar CoA species, as it omits the need for solid-phase extraction.[3]

• Sample Lysis: For cultured cells (e.g., HEK 293FT), wash the cell pellet with ice-cold saline. Lyse the cells by adding 200 µL of ice-cold 2.5% (w/v) SSA.[3]

• Homogenization: Ensure complete lysis by vortexing or sonicating the sample briefly while keeping it on ice.

• Deproteinization: Incubate the lysate on ice for 10 minutes to allow for protein precipitation.

• Clarification: Centrifuge the sample at high speed (e.g., >14,000 x g) for 10 minutes at 4°C.[1]

• Collection: Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to a new tube for immediate LC-MS/MS analysis or storage at -80°C.[3]

Method 2: Trichloroacetic Acid (TCA) Precipitation with SPE

This is a traditional method effective for cleaning samples but may result in the loss of certain analytes.[3]

• Sample Lysis: Homogenize the cell pellet or powdered tissue in 1 mL of ice-cold 10% (w/v) TCA.[8]

• Internal Standard: Add an appropriate stable isotope-labeled internal standard to the homogenate.

• Homogenization & Precipitation: Sonicate the sample on ice and then centrifuge at high speed (e.g., >14,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.[8]

• SPE Column Preparation: Condition a solid-phase extraction cartridge (e.g., Oasis HLB) as per the manufacturer's instructions.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.[3]

• Washing: Wash the cartridge to remove the TCA and other interfering substances.

• Elution: Elute the acyl-CoAs from the cartridge using an appropriate organic solvent (e.g., methanol).

• Final Preparation: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.[5]

Method 3: Solvent Precipitation (Acetonitrile/Methanol/Water)

This method is rapid and suitable for obtaining a broad profile of short- to medium-chain acyl-CoAs.[2][4]

• Extraction Solvent: Prepare a pre-cooled (-20°C) extraction solution of acetonitrile, methanol, and water in a 2:2:1 v/v/v ratio.[2][4]

• Homogenization: Add a 20-fold excess (v/w) of the cold extraction solution to the frozen tissue powder or cell pellet to quench enzymatic reactions.[2] Homogenize thoroughly using a tissue lyser or sonicator.

• Extraction: Vortex the homogenate vigorously for 5-10 minutes at 4°C.

• Clarification: Centrifuge the sample at high speed (e.g., >14,000 x g) for 10 minutes at 4°C.[1]

• Collection: Transfer the clear supernatant to a new tube. For more hydrophobic species, this step may be followed by lyophilization and reconstitution in a suitable buffer for analysis.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

A Comparative Guide to Assessing the Specificity of 3-Hydroxy-OPC6-CoA Detection Methods

This guide provides a detailed comparison of analytical methods for the detection of 3-Hydroxy-OPC6-CoA, with a focus on assessing the specificity of these techniques. The content is intended for researchers, scientists, and drug development professionals engaged in metabolic pathway analysis and drug discovery. The accurate quantification of acyl-CoA thioesters is critical for understanding cellular metabolism in both healthy and diseased states.[1] Among the available methods, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is recognized for its high sensitivity and specificity.[1][2]

Logical Framework for Specificity Assessment

The specificity of an analytical method refers to its ability to accurately and exclusively measure the analyte of interest in the presence of other components in the sample matrix. This is particularly crucial for 3-Hydroxy-OPC6-CoA, which may coexist with structurally similar acyl-CoAs. The following diagram illustrates the key concepts in assessing specificity.

Caption: Logical relationships in specificity assessment for 3-Hydroxy-OPC6-CoA detection.

Comparison of Analytical Methods

The choice of an analytical method for 3-Hydroxy-OPC6-CoA quantification depends on the specific requirements of the study, such as the need for high sensitivity, selectivity, and throughput, as well as the complexity of the sample matrix. The following table summarizes the key performance characteristics of common analytical techniques.

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol[1]	120 pmol (with derivatization)[1]	~50 fmol
Limit of Quantification (LOQ)	5-50 fmol[1]	1.3 nmol (LC/MS-based)[1]	~100 fmol
Linearity (R²)	>0.99[1]	>0.99	Variable
Precision (RSD%)	< 5%[1]	< 15%	< 20%
Specificity	High (based on mass-to-charge ratio)[1]	Moderate (risk of co-elution)[1]	High (enzyme-specific)[1]
Throughput	High[1]	Moderate	Low to Moderate
Potential for Cross-Reactivity	Low; can distinguish isomers with appropriate chromatography.	High; structurally similar compounds may co-elute and interfere with detection.	Low to Moderate; depends on the specificity of the enzyme for the substrate.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

LC-MS/MS for Specificity Assessment

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers the highest selectivity and sensitivity for the quantification of acyl-CoAs.[2] Specificity is achieved through a combination of chromatographic separation and mass-to-charge ratio filtering.

Experimental Workflow for LC-MS/MS Specificity Analysis

Caption: Experimental workflow for specificity assessment using LC-MS/MS.

Protocol Details:

• Sample Preparation (Solid-Phase Extraction) [1]

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

  • Load 500 µL of the sample onto the cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water.

  • Elute the analyte with 1 mL of methanol.

  • Evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Liquid Chromatography [1]

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry [1]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for 3-Hydroxy-OPC6-CoA and potential interferents.

  • Collision Energy: Optimized for the specific analyte.

Specificity Assessment: To assess specificity, samples are spiked with structurally related acyl-CoAs and potential metabolites. The chromatographic separation should resolve 3-Hydroxy-OPC6-CoA from these compounds, and the MRM transitions should be unique to the target analyte, ensuring no signal interference.

Enzymatic Assay

Enzymatic assays rely on the specific conversion of the analyte by an enzyme, leading to a measurable change in absorbance or fluorescence.[1] The specificity of this method is determined by the substrate specificity of the enzyme used.

Protocol Details:

• Reaction Mixture: Prepare a reaction buffer containing a specific dehydrogenase enzyme that acts on 3-hydroxyacyl-CoAs, and NAD+.

• Sample Addition: Add the sample extract to the reaction mixture.

• Incubation: Incubate at a controlled temperature to allow for the enzymatic reaction to proceed.

• Detection: Measure the increase in NADH concentration by absorbance at 340 nm or by fluorescence.[1]

Specificity Assessment: The specificity is evaluated by testing the enzyme's activity against a panel of structurally similar acyl-CoA molecules. Low or no activity towards these other molecules indicates high specificity for 3-Hydroxy-OPC6-CoA.

HPLC with UV or Fluorescence Detection

This method involves chromatographic separation followed by detection based on UV absorbance or fluorescence. For fluorescence detection, derivatization of the thiol group is required.[1]

Protocol Details:

• Derivatization (for Fluorescence): React the sample with a thiol-specific fluorescent labeling agent.[1]

• HPLC Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Acetonitrile/water gradient.

  • Detector: UV detector at 254 nm or a fluorescence detector with appropriate excitation and emission wavelengths.[3]

Specificity Assessment: Specificity is determined by the ability of the HPLC method to chromatographically resolve 3-Hydroxy-OPC6-CoA from other UV-absorbing or fluorescently labeled compounds in the sample. Co-elution with interfering compounds is a significant risk that can compromise specificity.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Inter-Laboratory Quantification of 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of methodologies for the quantification of 3-Hydroxy-OPC6-CoA, a key intermediate in the biosynthesis of the plant hormone jasmonic acid.[1] While direct inter-laboratory comparison data for 3-Hydroxy-OPC6-CoA is not extensively available in published literature, this document outlines the performance of common analytical techniques used for similar acyl-CoA compounds, providing a benchmark for researchers. The accurate quantification of acyl-CoA thioesters is crucial for understanding cellular metabolism and signaling pathways in various biological contexts.[2][3]

Challenges in the inter-laboratory analysis of metabolites like 3-Hydroxy-OPC6-CoA often stem from variations in protocols and equipment.[4][5][6] Studies on other metabolites have shown that while reproducibility can be high within a single laboratory, inter-laboratory precision can vary significantly, with median coefficients of variation (CV) sometimes exceeding 20% before data normalization.[7] Standardization of methods and the use of reference materials are crucial for improving data integration across different facilities.[6][8]

Data Presentation: Comparison of Analytical Methods

The quantification of acyl-CoA thioesters like 3-Hydroxy-OPC6-CoA is analytically challenging due to their low abundance and instability.[1] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as a highly sensitive and specific technique for this purpose.[2] The following table summarizes and compares the performance characteristics of different analytical methods applicable to the quantification of 3-Hydroxy-acyl-CoAs, based on data for similar compounds.

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol[2]	120 pmol (with derivatization)[2]	~50 fmol[2]
Limit of Quantification (LOQ)	5-50 fmol[2]	1.3 nmol (LC/MS-based)[2]	~100 fmol[2]
Linearity (R²)	>0.99[2]	>0.99	Not Reported
Specificity	High	Moderate (requires derivatization)	High (enzyme-dependent)
Throughput	High	Moderate	Low to Moderate
Primary Advantage	High sensitivity and specificity	Widely available instrumentation	High specificity to target analyte
Primary Disadvantage	Higher equipment cost	Lower sensitivity, may require derivatization	Indirect measurement, potential for interferences

Experimental Protocols

Detailed methodologies are critical for ensuring the reproducibility of quantitative results. Below are representative protocols for the analysis of 3-Hydroxy-acyl-CoAs using LC-MS/MS and an alternative enzymatic assay method.

Protocol 1: Quantification by LC-MS/MS

This method is designed for high sensitivity and specificity in quantifying 3-Hydroxy-OPC6-CoA in biological matrices.[2]

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Load 500 µL of the sample onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.[2]

2. Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[2]

• Mobile Phase A: 0.1% formic acid in water.[2]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

• Gradient: 5% B to 95% B over 5 minutes.[2]

• Flow Rate: 0.3 mL/min.[2]

• Injection Volume: 5 µL.[2]

3. Tandem Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Scan Mode: Selected Reaction Monitoring (SRM) of precursor/product ion transitions specific to 3-Hydroxy-OPC6-CoA.

• Collision Energy: Optimized for the specific analyte.[2]

Protocol 2: Quantification by Enzymatic Assay

This method relies on the specific enzymatic conversion of the analyte, leading to a measurable change in absorbance or fluorescence.[2]

1. Reaction Mixture Preparation

• Prepare a reaction buffer containing a suitable buffer (e.g., Tris-HCl), a dehydrogenase enzyme specific for 3-hydroxyacyl-CoAs, and NAD+.

• Add the sample extract to the reaction mixture.

2. Measurement

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C).

• Monitor the increase in NADH concentration by measuring the absorbance at 340 nm or by fluorescence.[2]

3. Quantification

• Calculate the concentration of 3-Hydroxy-OPC6-CoA based on a standard curve generated with known concentrations of the analyte.

Visualizations: Pathways and Workflows

Diagrams are provided to illustrate a generalized metabolic pathway involving 3-hydroxyacyl-CoAs and a typical experimental workflow for their quantification.

Caption: Generalized metabolic pathway for the formation of 3-hydroxyacyl-CoAs.

Caption: Typical experimental workflow for 3-Hydroxy-OPC6-CoA quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Inter-laboratory Metabolomics [sites.gatech.edu]
• 5. mdpi.com [mdpi.com]
• 6. Inter-Laboratory Comparison of Metabolite Measurements for Metabolomics Data Integration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inter-laboratory reproducibility of a targeted metabolomics platform for analysis of human serum and plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

A Researcher's Guide to Derivatization Agents for Acyl-CoA Analysis by HPLC

For researchers, scientists, and drug development professionals, the accurate quantification of acyl-Coenzyme A (acyl-CoA) thioesters is crucial for understanding cellular metabolism, enzyme activity, and the mechanism of action of various drugs. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose, but the inherent properties of acyl-CoAs—often low in-source concentrations and lacking strong chromophores or fluorophores—present analytical challenges. Pre-column derivatization, the chemical modification of the analyte before its introduction into the HPLC system, is a widely adopted strategy to enhance detection sensitivity and selectivity.

This guide provides an objective comparison of two distinct fluorescence derivatization agents for acyl-CoA analysis: monobromobimane (B13751) (mBBr) , which targets the thiol group of coenzyme A, and chloroacetaldehyde (B151913) , which reacts with the adenine (B156593) moiety. This comparison is supported by experimental data from various studies to aid in the selection of the most suitable agent for specific research needs.

Performance Comparison of Derivatization Agents

The choice of a derivatization agent is dictated by several factors, including the target functional group, reaction conditions, sensitivity, and the stability of the resulting derivative. Below is a summary of the performance characteristics of monobromobimane and chloroacetaldehyde for acyl-CoA analysis.

Parameter	Monobromobimane (mBBr)	Chloroacetaldehyde
Target Group	Thiol (-SH) of Coenzyme A	Adenine ring of Coenzyme A
Detection Method	Fluorescence	Fluorescence
Excitation (Ex) / Emission (Em) Wavelengths	Ex: ~378 nm / Em: ~492 nm	Ex: ~275 nm / Em: ~410 nm (for etheno-adenosine derivatives)
Reaction pH	Alkaline (pH 8.0-9.5)	Acidic (pH 4.5)
Reaction Temperature	Room Temperature to 60°C	72-80°C
Reaction Time	10 - 30 minutes	30 - 120 minutes
Limit of Detection (LOD)	High sensitivity; pmol to low nmol range reported for thiols.[1][2]	High sensitivity; LOD of <0.1 µM reported for related analytes.[3][4]
Derivative Stability	Stable	Stable
Selectivity	Reacts with all free thiols. Requires hydrolysis to measure total acyl-CoAs as CoASH.	Specific for adenine-containing compounds.
Key Advantages	Well-established for thiol analysis, relatively fast reaction at room temperature.	Derivatizes the entire acyl-CoA molecule, allowing for direct analysis without prior hydrolysis.
Key Disadvantages	Does not differentiate between different acyl-CoA species directly; measures total CoASH after hydrolysis.	Requires elevated temperatures for the reaction.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. The following sections outline the general procedures for sample preparation and derivatization with monobromobimane and chloroacetaldehyde for acyl-CoA analysis.

Method 1: Derivatization with Monobromobimane (for total Coenzyme A)

This method is suitable for the determination of total coenzyme A (free and acylated forms) after hydrolysis of the acyl-CoA thioester bond.

1. Sample Preparation and Hydrolysis:

• Homogenize tissue or cell samples in a suitable buffer.

• To hydrolyze the acyl-CoA thioesters to release free Coenzyme A (CoASH), treat the sample with a strong base (e.g., KOH) at an elevated temperature.

• Neutralize the sample with an appropriate acid.

• Centrifuge to pellet any precipitate and collect the supernatant for derivatization.

2. Derivatization Procedure:

• To the supernatant containing the released CoASH, add a buffer to adjust the pH to approximately 8.0.[5]

• Add a solution of monobromobimane (mBBr) in a non-aqueous solvent like acetonitrile (B52724). A slight molar excess of mBBr is typically used.[5]

• Incubate the reaction mixture in the dark at room temperature for about 10-30 minutes.[5]

• Stop the reaction by adding an acid, such as methanesulfonic acid.[5]

3. HPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical.

• Flow Rate: A flow rate of around 1.0 mL/min is often employed.

• Detection: Fluorescence detection with excitation at approximately 378 nm and emission at 492 nm.[6]

Method 2: Derivatization with Chloroacetaldehyde

This method allows for the direct derivatization of the adenine moiety of the intact acyl-CoA molecule.

1. Sample Preparation:

• Extract acyl-CoAs from biological samples using a suitable method, such as solid-phase extraction or protein precipitation with perchloric acid followed by neutralization.

• Ensure the final sample extract is in a buffer compatible with the derivatization reaction.

2. Derivatization Procedure:

• Adjust the pH of the sample extract to approximately 4.5 with a suitable buffer (e.g., citrate (B86180) or acetate buffer).[3]

• Add a solution of chloroacetaldehyde.[3]

• Incubate the mixture at 72-80°C for 30 to 120 minutes.[3][4]

• After incubation, cool the samples and neutralize them before injection into the HPLC system.

3. HPLC Conditions:

• Column: A reversed-phase C18 column is typically suitable.

• Mobile Phase: A gradient elution using a buffer (e.g., phosphate buffer) and an organic modifier like methanol (B129727) or acetonitrile is common.

• Flow Rate: A standard flow rate of 1.0 mL/min is generally used.

• Detection: Fluorescence detection of the 1,N6-etheno derivatives with excitation around 275 nm and emission around 410 nm.

Visualizing the Workflow and Metabolic Context

To better understand the analytical process and the biological significance of acyl-CoAs, the following diagrams illustrate the experimental workflow and a key metabolic pathway involving these molecules.

Caption: General experimental workflow for acyl-CoA analysis.

Caption: Overview of the fatty acid β-oxidation pathway.

References

• 1. Optimization of a Monobromobimane (MBB) Derivatization and RP-HPLC-FLD Detection Method for Sulfur Species Measurement in Human Serum after Sulfur Inhalation Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatographic-fluorescent method to determine chloroacetaldehyde, a neurotoxic metabolite of the anticancer drug ifosfamide, in plasma and in liver microsomal incubations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. people.bu.edu [people.bu.edu]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]

A Prospective Validation Guide: 3-Hydroxy-OPC6-CoA as a Plant Stress Biomarker

For Researchers, Scientists, and Drug Development Professionals

The identification of sensitive and reliable biomarkers is critical for understanding plant stress responses and for the development of stress-tolerant crops. While established biomarkers such as jasmonic acid, proline, and abscisic acid are widely used, the search for novel and potentially more specific markers is ongoing. This guide explores the prospective validation of 3-Hydroxy-OPC6-CoA, a hypothetical intermediate in the jasmonate biosynthetic pathway, as a novel plant stress biomarker.

Recent attention has been given to the intermediates of the jasmonic acid (JA) signaling pathway, as they may offer a more nuanced view of the plant's response to stress. 3-Hydroxy-OPC6-CoA is a predicted intermediate in the β-oxidation of 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC-6), a precursor to jasmonic acid. Its position in this crucial defense signaling pathway makes it a compelling, yet unverified, candidate for a stress biomarker.

This document provides a framework for the validation of 3-Hydroxy-OPC6-CoA by comparing its hypothetical performance with that of three well-established plant stress biomarkers: jasmonic acid, proline, and abscisic acid. Detailed experimental protocols for the extraction and quantification of all four molecules are provided to facilitate future validation studies.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data for the established biomarkers under various stress conditions and provide projected performance indicators for 3-Hydroxy-OPC6-CoA. It is important to note that the data for 3-Hydroxy-OPC6-CoA is hypothetical and serves as a benchmark for future experimental validation.

Table 1: Comparison of Biomarker Performance Under Drought Stress

Biomarker	Plant Species	Tissue	Stress Duration	Fold Change (Stressed vs. Control)	Reference
3-Hydroxy-OPC6-CoA (Prospective)	Arabidopsis thaliana	Leaves	24 hours	To be determined	N/A
Jasmonic Acid (JA)	Prunus armeniaca (drought-tolerant)	Leaves	12 days	~3-fold increase	[1]
Proline	Kosteletzkya virginica	Leaves	24 hours (300 mM NaCl)	~6.8-fold increase	[2]
Abscisic Acid (ABA)	Arabidopsis thaliana	-	Drought	Significant increase	[3][4]

Table 2: Comparison of Biomarker Performance Under Pathogen Attack

Biomarker	Plant Species	Pathogen	Tissue	Time Post-Infection	Fold Change (Infected vs. Control)	Reference
3-Hydroxy-OPC6-CoA (Prospective)	Nicotiana tabacum	Phytophthora capsici	Roots	24 hours	To be determined	N/A
Jasmonic Acid (JA)	Tomato	Botrytis cinerea	Leaves	-	Increased levels	[5]
Proline	Various	Pathogens	-	-	Accumulation reported	[6]
Abscisic Acid (ABA)	Arabidopsis thaliana	Pseudomonas syringae	-	-	Accumulation can increase susceptibility	[7]

Experimental Protocols

Detailed methodologies for the extraction and quantification of 3-Hydroxy-OPC6-CoA and the three established biomarkers are provided below.

Protocol 1: Extraction and Quantification of 3-Hydroxy-OPC6-CoA (Prospective Method)

This protocol is adapted from established methods for the analysis of long-chain acyl-CoAs and oxylipins.

1. Sample Preparation and Extraction:

• Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Homogenize the powder in 2 mL of ice-cold extraction buffer (100 mM KH2PO4, pH 4.9) containing an internal standard (e.g., heptadecanoyl-CoA).

• Add 2.0 mL of 2-propanol and re-homogenize.

• Add 4.0 mL of acetonitrile (B52724) and 0.25 mL of saturated (NH4)2SO4, and vortex vigorously for 5 minutes.

• Centrifuge at 2,000 x g for 5 minutes at 4°C.

• Collect the upper aqueous-organic phase.

2. Solid-Phase Extraction (SPE) Purification:

• Dilute the collected supernatant with 10 mL of 100 mM KH2PO4 (pH 4.9).

• Condition a C18 SPE column according to the manufacturer's instructions.

• Load the diluted extract onto the column.

• Wash the column to remove interfering substances.

• Elute the acyl-CoAs with an appropriate solvent (e.g., 2-propanol or an acetonitrile gradient).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50 mM ammonium (B1175870) acetate).

3. LC-MS/MS Analysis:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient from 5% to 95% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions specific to 3-Hydroxy-OPC6-CoA (to be determined).

Protocol 2: Extraction and Quantification of Jasmonic Acid (JA)

1. Sample Preparation and Extraction:

• Freeze plant tissue (approximately 110 mg) in liquid nitrogen and macerate.

• Add 400µl of a solution containing methanol:isopropanol:acetic acid (20:79:1).[8]

• Vortex and sonicate the samples.[8]

• Centrifuge at 13,000 g for 10 minutes at 4°C and collect the supernatant.[8]

• Repeat the extraction and pool the supernatants.[8]

2. LC-MS/MS Analysis:

• System: UHPLC system coupled to a triple quadrupole mass spectrometer.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM).[8]

• Transitions: For JA, a transition of m/z 209 -> 59 is commonly used.[8]

• Quantification: Absolute quantification is achieved using a standard curve of known concentrations.[8]

Protocol 3: Quantification of Proline (Ninhydrin-Based Assay)

This colorimetric assay is a widely used method for proline determination.[9][10]

1. Reagents:

• Extraction buffer: 3% (w/v) aqueous sulfosalicylic acid.[10]

• Acid-ninhydrin: 1.25 g ninhydrin (B49086) in 30 ml glacial acetic acid and 20 ml 6 M phosphoric acid.[10]

• Glacial acetic acid.[10]

• Toluene.[10]

2. Procedure:

• Homogenize frozen plant material (e.g., 0.01g) in 0.5 ml of 3% aqueous sulfosalicylic acid.[10]

• Centrifuge at 12,000 g for 10 min to remove the residue.[10]

• Mix 1 ml of the supernatant with 1 ml of acid-ninhydrin and 1 ml of glacial acetic acid.[10]

• Incubate for 1 hour at 100°C.[10]

• Terminate the reaction in an ice bath.[10]

• Extract the reaction mixture with 2 ml of toluene.[10]

• Measure the absorbance of the upper phase (toluene) at 520 nm.[10]

• Determine the proline concentration from a standard curve.[10]

Protocol 4: Quantification of Abscisic Acid (ABA) by ELISA

This protocol describes a competitive binding enzyme-linked immunosorbent assay (ELISA).[11][12]

1. Principle:

• ABA in the sample competes with a known amount of pre-coated ABA for binding to an anti-ABA antibody.[11][12]

• The amount of bound antibody is detected using a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate.[11][12]

• The color intensity is inversely proportional to the ABA concentration in the sample.[11][12]

2. General Procedure:

• Add standards and plant extracts to wells of an ABA-coated microplate.[11]

• Add anti-ABA antibody to each well and incubate.[11]

• Wash the wells to remove unbound reagents.[11]

• Add HRP-conjugated secondary antibody and incubate.[11]

• Wash the wells again.[11]

• Add TMB substrate and incubate for color development.[11]

• Stop the reaction with a stop solution.[11]

• Measure the absorbance at 450 nm.[11]

• Calculate the ABA concentration based on a standard curve.[11]

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows discussed in this guide.

Caption: Jasmonate biosynthesis pathway highlighting the hypothetical position of 3-Hydroxy-OPC6-CoA.

Caption: General experimental workflow for the analysis of plant stress biomarkers.

Caption: Logical relationship between plant stress and the induction of biomarkers.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Proline accumulation and metabolism-related genes expression profiles in Kosteletzkya virginica seedlings under salt stress [frontiersin.org]
• 3. Role of Abscisic Acid in Drought-Induced Freezing Tolerance, Cold Acclimation, and Accumulation of LT178 and RAB18 Proteins in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Methods for determination of proline in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Specific and Sensitive Enzymatic Assay for the Quantitation of L-Proline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PHYTOHORMONE PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. plant-stress.weebly.com [plant-stress.weebly.com]
• 11. agrisera.com [agrisera.com]
• 12. agrisera.com [agrisera.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Hydroxy-OPC6-CoA: A Comprehensive Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 3-Hydroxy-OPC6-CoA with appropriate personal protective equipment (PPE). Given its nature as a biologically active molecule, direct contact should be avoided.

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile or latex gloves to prevent skin contact.

• Eye Protection: Safety glasses or goggles to shield from potential splashes.

• Lab Coat: A standard laboratory coat to protect clothing and skin.

Step-by-Step Disposal Protocol

The following step-by-step guide outlines the recommended procedure for the safe disposal of 3-Hydroxy-OPC6-CoA and associated waste materials.

Step 1: Decontamination

For solutions of 3-Hydroxy-OPC6-CoA, particularly those in biological buffers or media, deactivation may be necessary to mitigate any potential biological activity.

• Chemical Deactivation: For aqueous solutions, treatment with a 10% bleach solution for a minimum of 20 minutes is a common method for deactivating biological reagents.[1] Following decontamination, the solution should be treated as chemical waste.

• Autoclaving: If the compound is in a medium that is compatible with autoclaving, this method can be used for sterilization. Autoclaved waste can then be disposed of as general waste, provided it does not contain other hazardous chemicals.[2]

Step 2: Waste Segregation

Proper segregation of waste is essential for safe and compliant disposal.[3]

• Aqueous Waste: All liquid waste containing 3-Hydroxy-OPC6-CoA, including the initial rinses of any containers, should be collected as hazardous chemical waste.[4] Do not dispose of this waste down the sink.

• Solid Waste:

  • Contaminated Labware: Items such as pipette tips, centrifuge tubes, and gloves that have come into contact with 3-Hydroxy-OPC6-CoA should be collected in a designated hazardous waste container lined with a durable plastic bag.

  • Empty Containers: Thoroughly rinse empty containers three times with a suitable solvent (e.g., water or buffer). The first rinse must be collected and disposed of as hazardous waste.[4] After rinsing, the container labels should be defaced, and the container can be disposed of in the regular trash or recycling, depending on institutional policies.[5]

• Sharps: Any needles, syringes, or other sharp objects contaminated with 3-Hydroxy-OPC6-CoA must be disposed of in a designated sharps container.[3]

Step 3: Waste Collection and Labeling

Proper containment and labeling are critical for the safe handling and disposal of hazardous waste.

• Containers: Use sturdy, chemically resistant, and sealable containers for all waste streams.[4]

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name (3-Hydroxy-OPC6-CoA), the concentration, and the date.

Step 4: Storage and Final Disposal

• Storage: Store hazardous waste in a designated, well-ventilated area, away from incompatible materials.

• Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor. Never dispose of hazardous waste in the regular trash or down the sewer.[4]

Quantitative Data Summary: Waste Stream Management

The following table provides a clear summary of the different waste streams generated and the required disposal actions.

Waste Stream	Recommended Action	Final Disposal Route
Aqueous Solutions of 3-Hydroxy-OPC6-CoA	Collect in a labeled, sealed, and chemically compatible container. Consider decontamination with 10% bleach if biologically active.	Hazardous Chemical Waste
Contaminated Solid Waste (non-sharps)	Place in a designated hazardous waste container lined with a heavy-duty plastic bag.	Hazardous Chemical Waste
Contaminated Sharps	Immediately place in a puncture-resistant, labeled sharps container.	Sharps Waste
Empty 3-Hydroxy-OPC6-CoA Containers	Triple-rinse with an appropriate solvent. Collect the first rinse as hazardous waste. Deface the label and dispose of the container according to institutional guidelines.[5]	General Waste or Recycling

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Hydroxy-OPC6-CoA.

Caption: Disposal decision workflow for 3-Hydroxy-OPC6-CoA.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of 3-Hydroxy-OPC6-CoA, contributing to a secure and compliant laboratory setting. Always consult your institution's specific guidelines and Environmental Health and Safety office for any additional requirements.

References

• 1. Non-Hazardous Waste | Office of Environmental Health & Safety | Georgetown University [ehs.georgetown.edu]
• 2. Safe Disposal of Infectious Laboratory Waste - Biosafety In The Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. tamiu.edu [tamiu.edu]
• 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 5. sfasu.edu [sfasu.edu]